GaTx2

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of GaTx2 on ClC-2 Channels

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of GaTx2, a potent and selective peptide toxin, on the voltage-gated chloride channel ClC-2. The information presented herein is curated for researchers, scientists, and professionals in drug development seeking a detailed understanding of this interaction for pharmacological and therapeutic applications.

Introduction to GaTx2 and ClC-2

The ClC-2 channel, a member of the ClC family of voltage-gated chloride channels and transporters, plays a crucial role in various physiological processes, including epithelial transport and the regulation of neuronal excitability.[1][2] These channels are typically activated by hyperpolarization, cell swelling, and acidic extracellular pH.[3][4][5]

GaTx2, isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus, is a 3.2 kDa peptide that has been identified as the most potent and selective inhibitor of ClC-2 channels discovered to date.[2][6][7] Its high affinity and specificity make it an invaluable pharmacological tool for elucidating the structure, function, and physiological roles of ClC-2.[3][6][8]

Quantitative Data on GaTx2-ClC-2 Interaction

The inhibitory effect of GaTx2 on ClC-2 channels has been quantified through various electrophysiological studies. The following tables summarize the key quantitative data regarding the affinity, kinetics, and functional impact of GaTx2.

Table 1: Affinity and Kinetics of GaTx2 Inhibition of ClC-2

Parameter	Value	Experimental Condition	Source
Apparent Dissociation Constant (KD)	~20 pM	Voltage-dependent	[3][6][8]
Apparent Dissociation Constant (KD)	22 ± 10 pM	VM = -100 mV (TEVC)	[1][7]
Apparent Dissociation Constant (KD)	~15 pM	VM = -100 mV (Pipette backfill)	[1]
Apparent Dissociation Constant (KD)	~50 pM	Not specified
On-rate (kon)	43 x 106 M-1s-1	TEVC recordings	[7]
Off-rate (koff)	0.0034 s-1	TEVC recordings	[7]
Recovery from Inhibition Time Constant	> 300 s	Following washout	[1]

Table 2: Functional Effects of GaTx2 on ClC-2 Channel Gating

Parameter	Effect of GaTx2	Magnitude of Effect	Experimental Condition	Source
Channel Activation	Slows activation	Increases latency to first opening by ~8-fold	Single-channel recording	[2][6][7][8]
Open Channels	No inhibition	GaTx2 is unable to inhibit open channels	Outside-out macropatches	[2][6][7][8]
Current Inhibition (Steady State)	61.4 ± 8.0%	10 nM GaTx2, VM = -160 mV	[2]
Current Inhibition (Steady State)	86.6 ± 2.3%	10 nM GaTx2, VM = -60 mV	[2]
Voltage Dependence of Inhibition	Stronger at more physiological (less hyperpolarized) membrane potentials	-	Multi-channel patches	[1][2]

Table 3: Selectivity of GaTx2

Channel/Transporter	Effect of GaTx2	Source
ClC-0	No effect	[2][6]
ClC-1	No effect	[2][6]
ClC-3	No effect	[2][6]
ClC-4	No effect	[2][6]
CFTR	No effect	[1][2][6]
GABAC	No effect	[1][2][6]
Ca2+-activated Cl- Channels (CaCC)	No effect	[1]
Shaker B K+ Channel	No effect	[1][6]
Kv1.2 K+ Channel	No effect	[1][2][6]

Mechanism of Action: A Gating Modifier

GaTx2 does not act as a simple pore blocker. Instead, it functions as a gating modifier , altering the activation kinetics of the ClC-2 channel.[4][7] The primary mechanism involves the toxin preferentially binding to the closed state of the channel, thereby stabilizing this conformation and making it more difficult for the channel to open.[2] This is supported by the observation that GaTx2 significantly slows channel activation and increases the latency to the first channel opening, but it does not block the pore of an already open channel.[2][6][7][8]

The inhibition by GaTx2 is also voltage-dependent, with greater inhibition observed at more depolarized potentials (e.g., -60 mV) compared to more hyperpolarized potentials (e.g., -160 mV).[2] This voltage dependence likely reflects the voltage-dependent nature of ClC-2 channel gating itself, suggesting that the toxin's binding or effect is influenced by the conformational state of the channel, which is in turn governed by the membrane potential.[1][2]

Experimental Protocols

The characterization of the GaTx2-ClC-2 interaction has primarily relied on electrophysiological techniques, particularly two-electrode voltage-clamp (TEVC) in Xenopus oocytes and patch-clamp recordings in mammalian cell lines.

Two-Electrode Voltage-Clamp (TEVC) in Xenopus Oocytes

• Purpose: To study the macroscopic currents of heterologously expressed ClC-2 channels and the effect of externally applied GaTx2.

• Oocyte Preparation: Xenopus laevis oocytes are surgically removed and defolliculated. cRNA encoding the desired ClC-2 channel is then injected into the oocytes. The oocytes are incubated to allow for channel expression.

• Recording Setup: Oocytes are placed in a recording chamber and perfused with a standard external solution. Two microelectrodes, one for voltage clamping and one for current recording, are inserted into the oocyte.

• Voltage Protocols: A common protocol to study ClC-2 activation involves holding the oocyte at a potential where the channels are closed (e.g., 0 mV or +40 mV) and then applying hyperpolarizing voltage steps of varying durations and amplitudes (e.g., 1-second pulses to potentials between -60 mV and -160 mV) to elicit channel opening.[2] Tail currents are often measured by stepping back to a depolarized potential (e.g., +40 mV) after the hyperpolarizing pulse.[1][2]

• Toxin Application: GaTx2 is applied to the bath solution, allowing for the measurement of the onset and steady-state inhibition of ClC-2 currents. Washout experiments are performed by perfusing the chamber with a toxin-free solution to study the recovery from inhibition.[1]

Patch-Clamp Electrophysiology

• Purpose: To study both macroscopic (whole-cell, inside-out macropatches) and microscopic (single-channel) currents of ClC-2 channels expressed in mammalian cells (e.g., HEK293 cells).

• Cell Culture and Transfection: Mammalian cells are cultured and transiently transfected with plasmids encoding the ClC-2 channel.

• Recording Configurations:

  • Whole-cell: Provides a measure of the total current from all channels on the cell surface.

  • Inside-out Patch: Allows for the application of substances, including GaTx2, to the intracellular face of the channel, although for GaTx2, which acts externally, this configuration is more commonly used with pipette backfilling to apply the toxin to the extracellular side.[1]

  • Outside-out Patch: Ideal for studying the effect of externally applied agents like GaTx2 on a small number of channels.[7]

• Solutions: The internal (pipette) and external (bath) solutions are designed to isolate chloride currents. The specific ionic compositions can vary but typically involve replacing other ions with non-permeant ones.

• Voltage Protocols: Similar to TEVC, hyperpolarizing voltage steps are used to activate ClC-2 channels.

• Single-Channel Analysis: In cell-attached or excised patches containing a single channel, the effect of GaTx2 on the channel's open probability, mean open time, mean closed time, and latency to first opening can be directly measured.[2]

Visualizations

The following diagrams illustrate the proposed mechanism of action of GaTx2 and a typical experimental workflow.

Caption: GaTx2 Mechanism of Action on ClC-2.

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. Chloride Channelopathies of ClC-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. smartox-biotech.com [smartox-biotech.com]
• 7. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 8. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]

The Structural Elucidation of GaTx2: A Potent and Selective Chloride Channel Inhibitor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

GaTx2, a peptide toxin isolated from the venom of the deathstalker scorpion Leiurus quinquestriatus hebraeus, has emerged as a highly potent and selective inhibitor of the voltage-gated chloride channel ClC-2.[1][2][3][4] Its unique mechanism of action as a gating modifier, coupled with its picomolar affinity, makes it an invaluable molecular probe for studying the structure and function of ClC-2 and a potential lead compound for the development of novel therapeutics.[1][2][3][5] This technical guide provides a comprehensive overview of the structural features of GaTx2, including its primary, secondary, and tertiary structure, as well as the experimental methodologies employed for their determination. Furthermore, it delves into the signaling pathways modulated by GaTx2's interaction with the ClC-2 channel.

Primary Structure and Physicochemical Properties

GaTx2 is a 29-amino acid peptide with a molecular weight of approximately 3.2 kDa.[4][5] Its primary structure was determined by Edman degradation and mass spectrometry. The amino acid sequence and key physicochemical properties are summarized in the table below.

Property	Value	Reference
Amino Acid Sequence	VSCEDCPDHCSTQKARAKCDNDKCVCEPI	[3]
Molecular Formula	C125H199N39O47S6	[3]
Molecular Weight (Da)	3191.25	[3]
Number of Residues	29	[5]
Isoelectric Point (pI)	~4.5 (Calculated)
Source	Leiurus quinquestriatus hebraeus venom	[1][3]

Disulfide Bridges and Secondary Structure

The structural integrity and biological activity of GaTx2 are critically dependent on its three disulfide bridges. The connectivity of these bridges was determined through a combination of enzymatic digestion and mass spectrometry analysis. The secondary structure of GaTx2 has been characterized as containing one α-helix and two β-strands.[3][4]

Disulfide Bridge Connectivity	Secondary Structure Elements
Cys3 - Cys19	One α-helix
Cys6 - Cys24	Two β-strands
Cys10 - Cys26

Three-Dimensional Structure: A Homology-Modeled Approach

As of the latest available data, an experimentally determined three-dimensional structure of GaTx2 through X-ray crystallography or NMR spectroscopy has not been deposited in the Protein Data Bank (PDB). However, a homology model of GaTx2 has been generated to provide insights into its spatial conformation. This model was constructed using the NMR structure of Neurotoxin P01 as a template, a structurally related scorpion toxin.[6]

The homology model reveals a compact, globular fold stabilized by the disulfide bridge network, which is characteristic of the α/β scorpion toxin scaffold. This structural motif is crucial for the toxin's interaction with its target ion channel.

Experimental Protocols

Toxin Purification and Sequencing

Protocol:

• Crude Venom Fractionation: The venom of Leiurus quinquestriatus hebraeus is initially fractionated using ion-exchange chromatography.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): The fractions exhibiting inhibitory activity on ClC-2 channels are further purified by multiple rounds of RP-HPLC on a C18 column with a water/acetonitrile gradient containing 0.1% trifluoroacetic acid.

• Mass Spectrometry: The molecular weight of the purified peptide is determined by MALDI-TOF or ESI mass spectrometry.

• Amino Acid Sequencing: The primary sequence is determined by automated Edman degradation.

Disulfide Bridge Mapping

Protocol:

• Enzymatic Digestion: The native toxin is subjected to enzymatic digestion with a protease such as trypsin or chymotrypsin (B1334515) under non-reducing conditions to generate peptide fragments containing intact disulfide bonds.

• LC-MS/MS Analysis: The resulting peptide mixture is separated by liquid chromatography and analyzed by tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The MS/MS spectra are analyzed to identify the linked peptides and pinpoint the specific cysteine residues involved in each disulfide bond. Comparison with the spectra of the reduced and alkylated toxin aids in the definitive assignment of the disulfide linkages.

Secondary Structure Determination

Protocol:

• Circular Dichroism (CD) Spectroscopy: The secondary structure content of GaTx2 is estimated using far-UV circular dichroism spectroscopy.

• Sample Preparation: A solution of purified GaTx2 in a suitable buffer (e.g., phosphate (B84403) buffer) is prepared.

• Data Acquisition: CD spectra are recorded from approximately 190 to 260 nm.

• Data Analysis: The obtained spectra are deconvoluted using algorithms to estimate the percentage of α-helix, β-sheet, and random coil structures.

Mechanism of Action and Signaling Pathways

GaTx2 functions as a gating modifier of the ClC-2 chloride channel.[3][5] It binds to the closed state of the channel, thereby slowing its activation and increasing the latency to the first opening, without affecting the channel's conductance.[3][5] The inhibition of ClC-2 by GaTx2 has downstream consequences on cellular signaling. Notably, the PI3K/Akt signaling pathway has been identified as being modulated by ClC-2 activity.[7] Inhibition of ClC-2 can lead to a decrease in the phosphorylation of Akt, a key downstream effector in this pathway.

Diagrams of Signaling Pathways and Experimental Workflows

Caption: GaTx2 binds to the closed state of the ClC-2 channel, inhibiting its activation.

Caption: Inhibition of ClC-2 by GaTx2 can modulate the PI3K/Akt signaling pathway.

Caption: Experimental workflow for determining the disulfide bridge connectivity of GaTx2.

Conclusion

GaTx2 represents a paradigm of a highly specific molecular tool for the investigation of chloride channel biology. Its well-defined primary and secondary structures, coupled with a reliable homology model of its tertiary fold, provide a solid foundation for structure-activity relationship studies. The detailed understanding of its interaction with the ClC-2 channel and the subsequent impact on cellular signaling pathways opens new avenues for therapeutic intervention in pathologies where ClC-2 function is dysregulated. Further elucidation of the precise binding site of GaTx2 on the ClC-2 channel, potentially through cryo-electron microscopy studies of the toxin-channel complex, will undoubtedly accelerate the design of novel and specific ClC-2 modulators.

References

• 1. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GaTx2 toxin: ClC2 chloride channel blocker [smartox-biotech.com]
• 4. researchgate.net [researchgate.net]
• 5. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 6. Characterization of a new family of toxin-like peptides from the venom of the scorpion Leiurus quinquestriatus hebraeus. 1H-NMR structure of leiuropeptide II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

GaTx2: A Technical Guide to the Potent and Selective ClC-2 Chloride Channel Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

GaTx2, a peptide toxin isolated from the venom of the Israeli desert scorpion Leiurus quinquestriatus hebraeus, has emerged as a highly potent and selective inhibitor of the ClC-2 voltage-gated chloride channel. Its remarkable affinity and specificity make it an invaluable tool for the functional and structural characterization of ClC-2 and a potential lead compound for the development of novel therapeutics targeting this channel. This technical guide provides a comprehensive overview of GaTx2, including its discovery, biochemical properties, and detailed experimental protocols for its isolation, synthesis, and functional characterization.

Introduction and Discovery

GaTx2 was first isolated and characterized by a team of researchers led by Christopher H. Thompson. The discovery marked a significant advancement in the study of ClC family channels, as GaTx2 was the first peptide toxin identified to potently and specifically inhibit a ClC channel.[1] The toxin was identified from the venom of Leiurus quinquestriatus hebraeus through a combination of chromatographic fractionation and electrophysiological screening.

Physicochemical and Pharmacological Properties

GaTx2 is a 29-amino acid peptide with a molecular weight of approximately 3.2 kDa.[1][2] Its structure is constrained by three disulfide bonds, which are crucial for its biological activity.[2]

Quantitative Data Summary

Property	Value	Method	Reference
Molecular Weight	3192.54 Da	Mass Spectrometry	[3][4][5]
Amino Acid Sequence	VSCEDCPDHCSTQKARAKCDNDKCVCEPI	Edman Degradation & MS	[3]
Disulfide Bridges	Cys3-Cys19, Cys6-Cys24, Cys10-Cys26	Chemical Analysis	[3]
Dissociation Constant (KD)	~20 pM (voltage-dependent)	Two-Electrode Voltage Clamp (TEVC)	[3][6]
12 pM	Multi-channel Patch Clamp	[2]
22 pM	TEVC	[1][2]
Association Rate (kon)	43 x 106 M-1s-1	TEVC	[2]
Dissociation Rate (koff)	0.0034 s-1	TEVC	[1][2]

Mechanism of Action

GaTx2 functions as a gating modifier of the ClC-2 channel.[1][2] It does not block the open channel pore but rather slows the channel's activation. This is evidenced by an almost eight-fold increase in the latency to the first channel opening in the presence of the toxin.[2] The inhibitory effect of GaTx2 is voltage-dependent, with increased efficacy at more depolarized potentials.[1]

Signaling Pathway

The interaction of GaTx2 with the ClC-2 channel directly impedes the conformational changes required for channel opening in response to hyperpolarization. This modulation of the gating process effectively reduces the overall chloride conductance through the channel.

References

• 1. researchgate.net [researchgate.net]
• 2. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]
• 5. bio-techne.com [bio-techne.com]
• 6. smartox-biotech.com [smartox-biotech.com]

Unraveling the Molecular Interface: A Technical Guide to the GaTx2 Binding Site on the ClC-2 Chloride Channel

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the current understanding of the binding interaction between the potent peptide toxin, Georgia anion toxin 2 (GaTx2), and the voltage-gated chloride channel, ClC-2. GaTx2 is a highly selective and high-affinity inhibitor of ClC-2, making it an invaluable tool for studying the channel's structure, function, and physiological roles. A detailed understanding of its binding site is crucial for the development of novel therapeutic agents targeting ClC-2, which is implicated in various physiological processes and diseases, including epilepsy and certain inflammatory conditions.[1][2]

Executive Summary

GaTx2, a 29-residue peptide with three disulfide bonds, is the most potent known inhibitor of any chloride channel.[1] It exhibits picomolar affinity for the ClC-2 channel and acts as a gating modifier rather than a simple pore blocker.[1][2][3][4] GaTx2 slows the activation of ClC-2 and is thought to bind preferentially to the closed state of the channel.[2][3] Despite its well-characterized functional effects, the precise amino acid residues on the ClC-2 channel that constitute the GaTx2 binding site have not yet been experimentally determined through methods such as site-directed mutagenesis. This guide synthesizes the available quantitative data, details the experimental protocols used to characterize this interaction, and presents visual representations of the proposed mechanism and experimental workflows.

Quantitative Data Summary

The interaction between GaTx2 and the ClC-2 channel has been quantified using various electrophysiological techniques. The following tables summarize the key binding affinity and kinetic data reported in the literature.

Table 1: Binding Affinity of GaTx2 for the ClC-2 Channel

Experimental Method	Apparent Dissociation Constant (Kd)	Membrane Potential (VM)	Reference
Two-Electrode Voltage-Clamp (TEVC)	22 pM	-100 mV	[1][2]
Multi-channel Patch Clamp	12 pM	-100 mV	[1][2]
General Reported Affinity	~15 pM	-100 mV	[3]
General Reported Affinity	~20 pM	Not Specified	[5]
Commercial Supplier Data	~50 pM	Not Specified

Table 2: Kinetic Parameters of GaTx2 Inhibition of ClC-2

Parameter	Value	Experimental Method	Reference
Association Rate (kon)	43 x 106 M-1s-1	TEVC	[1][2]
Dissociation Rate (koff)	0.0034 s-1	TEVC	[1][2]
Time Constant of Recovery	>300 s	TEVC	[3]

Table 3: Voltage Dependence of GaTx2 Inhibition

Membrane Potential (VM)	Inhibition	Experimental Method	Reference
More Physiological Potentials	Stronger	Not Specified	[3]

Mechanism of Action: Gating Modification

GaTx2 does not function as a classical pore blocker. Instead, it modulates the gating machinery of the ClC-2 channel. Electrophysiological studies have revealed that GaTx2 significantly slows the activation kinetics of the channel and increases the latency to its first opening by nearly eight-fold.[1][2][4][5] Furthermore, GaTx2 is unable to inhibit ClC-2 channels that are already in the open state, providing strong evidence that the toxin preferentially binds to the channel in its closed conformation.[1][2][3] The voltage-dependent nature of the inhibition further supports a gating modification mechanism.[3] The biphasic appearance of dose-response curves suggests a complex interaction, possibly involving two or more binding sites with differing affinities.[3]

Caption: Proposed mechanism of GaTx2 as a gating modifier of the ClC-2 channel.

Experimental Protocols

The characterization of the GaTx2-ClC-2 interaction has primarily relied on electrophysiological techniques to measure the ion channel's activity in the presence and absence of the toxin.

Two-Electrode Voltage-Clamp (TEVC) in Xenopus Oocytes

This technique is instrumental for studying ion channels expressed in a heterologous system, allowing for precise control of the membrane potential and measurement of the resulting currents.

Methodology:

• Oocyte Preparation: Xenopus laevis oocytes are surgically removed and defolliculated.

• cRNA Injection: Oocytes are injected with cRNA encoding the human ClC-2 channel and incubated for 2-7 days to allow for channel expression.

• Electrophysiological Recording:

  • An oocyte is placed in a recording chamber continuously perfused with a standard bath solution (e.g., ND96).

  • Two microelectrodes, filled with a conducting solution (e.g., 3 M KCl), are impaled into the oocyte. One electrode measures the membrane potential, and the other injects current.

  • A voltage-clamp amplifier maintains the membrane potential at a desired holding potential (e.g., -30 mV).

  • To elicit ClC-2 currents, a series of hyperpolarizing voltage steps are applied (e.g., from -160 mV to +60 mV for 1-second durations), followed by a tail pulse (e.g., to +40 mV).[1][3]

• Toxin Application:

  • A baseline recording of ClC-2 currents is established.

  • GaTx2, at various concentrations, is then perfused into the bath, and the effect on the channel's current is recorded.

  • Dose-response curves are generated by measuring the steady-state inhibition at different toxin concentrations.

  • Kinetic parameters (kon and koff) are determined by measuring the rate of inhibition onset and washout.

Caption: Workflow for Two-Electrode Voltage-Clamp (TEVC) experiments.

Patch-Clamp Electrophysiology

Patch-clamp techniques offer higher resolution recordings from a small patch of the cell membrane, including single-channel events.

Methodology:

• Cell Culture and Transfection: A suitable mammalian cell line (e.g., CHO cells) is cultured and transfected with a plasmid containing the ClC-2 gene.

• Pipette Preparation: Glass micropipettes with a fine tip are fabricated and filled with an appropriate intracellular solution.

• Seal Formation: The micropipette is brought into contact with the cell membrane, and gentle suction is applied to form a high-resistance "giga-seal."

• Recording Configurations:

  • Outside-out Patch: The pipette is pulled away from the cell after establishing a whole-cell configuration, causing the membrane to reseal with the extracellular side facing the bath solution. This is ideal for studying the effects of extracellularly applied agents like GaTx2.

  • Inside-out Patch: After forming a cell-attached patch, the pipette is retracted, exposing the intracellular face of the membrane to the bath solution.

• Data Acquisition:

  • The patch is voltage-clamped, and currents are recorded in response to specific voltage protocols.

  • For single-channel recordings, the effect of GaTx2 on the channel's open probability and dwell times can be analyzed.

  • For macropatch recordings, the overall current inhibition is measured.

Caption: General workflow for patch-clamp electrophysiology experiments.

The GaTx2 Binding Site: Current Status and Future Directions

Currently, there is no published research that has successfully identified the specific amino acid residues on the ClC-2 channel that form the binding site for GaTx2. The existing data strongly suggests that the binding site is located on an extracellular portion of the channel that is involved in the gating process.

Future research in this area should focus on:

• Site-directed Mutagenesis: Systematically mutating residues in the extracellular loops of ClC-2 and assessing the impact on GaTx2 binding affinity and inhibitory effect.

• Chimeric Channels: Creating chimeras between ClC-2 and other ClC channels that are insensitive to GaTx2 to narrow down the regions responsible for toxin binding.

• Cryo-Electron Microscopy (Cryo-EM): Determining the high-resolution structure of the ClC-2 channel in complex with GaTx2 to directly visualize the binding interface.

• Computational Modeling and Docking: Using the known structures of GaTx2 and ClC-2 to predict potential interaction sites, which can then be validated experimentally.

The identification of the GaTx2 binding site will not only provide fundamental insights into the structure-function relationship of the ClC-2 channel but will also pave the way for the rational design of more specific and potent modulators for therapeutic applications.

References

• 1. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 3. researchgate.net [researchgate.net]
• 4. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular dissection of gating in the ClC‐2 chloride channel | The EMBO Journal [link.springer.com]

GaTx2: A High-Affinity, Selective Pharmacological Tool for the Elucidation of ClC-2 Chloride Channel Function

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The Chloride Channel-2 (ClC-2), a member of the voltage-gated ClC family of chloride channels and transporters, is implicated in a variety of physiological processes, including neuronal excitability, epithelial transport, and cell volume regulation.[1][2][3][4][5] Dysregulation of ClC-2 function has been linked to several pathologies, such as epilepsy and inflammatory bowel disease.[1][6] The study of ClC-2 has been historically challenged by a lack of potent and selective pharmacological modulators. The discovery and characterization of GaTx2, a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus, has provided a powerful tool to investigate the structure, function, and physiological roles of ClC-2.[2][7][8] This technical guide provides a comprehensive overview of GaTx2, including its mechanism of action, quantitative binding and functional data, selectivity profile, and detailed experimental protocols for its use in studying ClC-2.

Introduction to GaTx2

GaTx2 is a 3.2 kDa peptide composed of 29 amino acid residues, with a secondary structure consisting of one α-helix and two β-strands, stabilized by three disulfide bonds.[1][2] Initially predicted to be a potassium channel toxin based on sequence homology, GaTx2 was later identified as the first peptide inhibitor of a ClC protein, exhibiting exceptionally high affinity and selectivity for ClC-2.[1][2] Its unique mechanism of action as a gating modifier, rather than a pore blocker, makes it an invaluable tool for dissecting the complex gating mechanisms of ClC-2.[2][6][7]

Quantitative Pharmacology of GaTx2

The interaction of GaTx2 with ClC-2 has been characterized by its high affinity and slow dissociation kinetics. The following tables summarize the key quantitative data from various studies.

Table 1: Binding Affinity and Kinetics of GaTx2 for ClC-2

Parameter	Value	Experimental Condition	Technique	Reference
Apparent KD	~20 pM	Voltage-dependent	Electrophysiology	[7][8][9]
Apparent KD	22 ± 10 pM	VM = -100 mV	Two-Electrode Voltage-Clamp (TEVC)	[1][6]
Apparent KD	12 pM	VM = -100 mV	Multi-channel patch	[6]
Apparent KD	~15 pM	VM = -100 mV	TEVC and pipette backfill	[1]
Apparent KD	~50 pM	Not specified	Not specified	[10]
kon	43 x 106 M-1s-1	Not specified	TEVC	[6]
koff	0.0034 s-1	Not specified	TEVC	[6]
Recovery time constant	>300 s	Not specified	Electrophysiology	[1]

Table 2: Functional Effects of GaTx2 on ClC-2

Parameter	Effect	Concentration	Experimental Condition	Reference
Channel Activation	Slows activation	10 nM	Not specified	[2]
Latency to First Opening	Increased by nearly 8-fold	Not specified	Not specified	[2][7]
Fast component of activation time constant	Increased by 2.45 ± 0.18-fold	10 nM	Not specified	[2]
Current Inhibition	~40%	100 pM	VM = -100 mV, 15s pulses	[1]
Current Inhibition	62.5 ± 2.6%	10 nM	VM = -160 mV	[2]
Current Inhibition	86.6 ± 2.3%	10 nM	VM = -60 mV	[2]
Open Channel Block	No inhibition of open channels	Not specified	Outside-out macropatches	[2][6][7]

Mechanism of Action: A Gating Modifier

GaTx2 inhibits ClC-2 through a sophisticated mechanism that modifies the channel's gating properties rather than physically occluding the pore.[2][6][7] Experimental evidence from two-electrode voltage-clamp and single-channel patch-clamp studies indicates that GaTx2 does not block open ClC-2 channels.[2][6] Instead, it slows the activation of the channel, significantly increasing the latency to its first opening.[2][6][7] This suggests that GaTx2 preferentially binds to the closed state of the channel, thereby stabilizing it and making the transition to the open state less favorable.[2] This mode of action is consistent with a gating modification mechanism.[1][6] The inhibition by GaTx2 is also voltage-dependent, with greater efficacy at more physiological membrane potentials.[1][2]

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. pnas.org [pnas.org]
• 5. Research and progress on ClC-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 7. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. mdpi.com [mdpi.com]
• 10. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]

The Gating Modifier GaTx2: A Technical Guide to its Effects on Ion Channel Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

GaTx2, a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus, has emerged as a highly potent and selective modulator of the voltage-gated chloride channel ClC-2.[1][2][3] Its unique mechanism of action, targeting the channel's gating machinery rather than physically blocking the pore, makes it an invaluable tool for studying ClC-2 physiology and a potential lead compound for therapeutic development. This guide provides a comprehensive overview of the effects of GaTx2 on ion channel gating, with a focus on its interaction with ClC-2. It includes a detailed summary of its quantitative effects, in-depth experimental protocols for its characterization, and visualizations of its mechanism and experimental workflows.

GaTx2 and its Primary Target: The ClC-2 Chloride Channel

GaTx2 is a 3.2 kDa peptide characterized by a secondary structure composed of one α-helix and two β-strands, held together by three disulfide bonds.[1] While initially predicted to target potassium channels based on sequence homology, its molecular target was identified as the ClC-2 chloride channel.[1] GaTx2 is the most potent known inhibitor of any chloride channel, exhibiting exceptionally high affinity for ClC-2.[1][4]

Mechanism of Action: A Gating Modifier

GaTx2's interaction with ClC-2 is not that of a simple pore blocker. Instead, it acts as a gating modifier .[2][3][4] Experimental evidence from two-electrode voltage clamp (TEVC) and single-channel patch-clamp studies has revealed that GaTx2 preferentially binds to the closed state of the ClC-2 channel.[1] This interaction stabilizes the closed conformation, thereby slowing the channel's activation kinetics.[1][2][3]

Key characteristics of GaTx2's mechanism of action on ClC-2 include:

• State-Dependent Binding: GaTx2's inhibitory effect is protocol-dependent. Application of the toxin to channels that are already in a steady-state of activation does not lead to a reduction in current.[1] However, significant inhibition is observed when the channels are allowed to close in the presence of the toxin.[1]

• Slowing of Activation: The primary effect of GaTx2 is a significant slowing of the voltage-induced activation of ClC-2 channels.[1][2][3] It has been shown to increase the latency of the first channel opening by nearly eight-fold.[2][4]

• No Effect on Open Channels: Outside-out macropatch recordings have demonstrated that GaTx2 is unable to inhibit already open ClC-2 channels.[4]

• Voltage-Dependent Inhibition: The inhibitory effect of GaTx2 on ClC-2 is voltage-dependent, with stronger inhibition observed at more physiological membrane potentials.[1]

Quantitative Data on GaTx2-ClC-2 Interaction

The interaction between GaTx2 and the ClC-2 channel has been characterized by several key quantitative parameters, primarily determined through electrophysiological recordings.

Parameter	Value	Method	Reference
Apparent Dissociation Constant (KD)	~22 ± 10 pM	Two-Electrode Voltage Clamp (TEVC) at -100 mV	[1]
~15 pM	TEVC and Pipette Backfill at -100 mV	[1]
~12 pM	Multi-channel Patch	[4]
Association Rate Constant (kon)	43 x 106 M-1s-1	TEVC	[4]
Dissociation Rate Constant (koff)	0.0034 s-1	TEVC	[4]
Recovery Time Constant from Inhibition	> 300 s	TEVC	[1]
Hill Coefficient	~ 1	TEVC	[1]

Specificity Profile of GaTx2

A crucial aspect of GaTx2 as a pharmacological tool is its high specificity for the ClC-2 channel. Extensive studies have shown that it has no significant effect on other members of the ClC family or other major classes of ion channels at concentrations that are saturating for ClC-2 inhibition.

Ion Channel	Subtype(s) Tested	Effect Observed	Reference
Chloride Channels (ClC)	ClC-0, ClC-1, ClC-3, ClC-4	No Inhibition	[3]
CFTR	No Inhibition	[1][3]
GABAC	No Inhibition	[1][3]
ClCa	No Inhibition	[1][3]
Voltage-Gated Potassium Channels (Kv)	Shaker B	No Inhibition	[3]
Kv1.2	No Inhibition	[1][3]
Voltage-Gated Sodium Channels (Nav)	Not specified in detail, but generally no effect on major voltage-dependent channels	No Inhibition	[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the effects of GaTx2 on ion channel gating.

Two-Electrode Voltage Clamp (TEVC) Studies on ClC-2 in Xenopus Oocytes

This protocol is designed to measure the macroscopic currents of heterologously expressed ClC-2 channels and assess the effect of externally applied GaTx2.

1. Oocyte Preparation and cRNA Injection:

• Harvest stage V-VI oocytes from female Xenopus laevis.
• Defolliculate the oocytes by incubation in a collagenase solution (e.g., 2 mg/mL in a calcium-free solution) for 1-2 hours.
• Wash the oocytes thoroughly and store them in ND96 solution (96 mM NaCl, 2 mM KCl, 1 mM MgCl2, 1.8 mM CaCl2, 5 mM HEPES, pH 7.5) supplemented with 2.5 mM sodium pyruvate (B1213749) and 50 µg/mL gentamicin.
• Inject each oocyte with 50 nL of cRNA encoding for the desired ClC-2 channel construct (typically 0.1-1.0 µg/µL).
• Incubate the injected oocytes at 18°C for 2-5 days to allow for channel expression.

2. Electrophysiological Recording:

• Place an oocyte in a recording chamber continuously perfused with recording solution (e.g., ND96).
• Impale the oocyte with two glass microelectrodes (0.5-2.0 MΩ resistance) filled with 3 M KCl. One electrode measures the membrane potential, and the other injects current.
• Voltage-clamp the oocyte to a holding potential where ClC-2 channels are predominantly closed (e.g., -30 mV).
• To measure ClC-2 currents, apply a voltage protocol such as a 1-second voltage pulse to -100 mV, followed by a tail pulse to +40 mV. Repeat this protocol every 15 seconds to allow for full channel deactivation between pulses.[1]
• Establish a stable baseline current recording for several minutes.

3. Toxin Application and Data Acquisition:

• Introduce GaTx2 into the perfusion solution at the desired concentration.
• Continue recording using the same voltage protocol to measure the onset of inhibition.
• To measure the recovery from inhibition, switch the perfusion back to a GaTx2-free solution.
• Record and analyze the current amplitudes to determine the extent of inhibition, onset and offset rates, and to construct dose-response curves.

Inside-Out Patch Clamp Studies on ClC-2

This protocol allows for the study of GaTx2's effect on multi-channel patches from the intracellular side.

1. Cell Preparation and Pipette Filling:

• Use a suitable cell line (e.g., HEK293 or CHO cells) transiently or stably expressing the ClC-2 channel.
• Prepare patch pipettes from borosilicate glass with a resistance of 2-5 MΩ.
• For inside-out recordings, the pipette (intracellular) solution should contain GaTx2 at the desired concentration. A typical solution composition is: 140 mM NMDG-Cl, 2 mM MgCl2, 10 mM HEPES, pH 7.2.
• The bath (extracellular) solution should be GaTx2-free and contain, for example: 140 mM NMDG-Cl, 2 mM MgCl2, 10 mM HEPES, pH 7.2.

2. Recording and Data Analysis:

• Form a gigaohm seal with a cell expressing ClC-2.
• Excise the patch to achieve the inside-out configuration, exposing the intracellular face of the membrane to the bath solution.
• Apply a series of voltage steps to activate the ClC-2 channels and record the resulting currents.
• Compare the currents from patches with and without GaTx2 in the pipette to determine the toxin's effect on channel activity.

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Proposed mechanism of GaTx2 action on the ClC-2 channel.

Experimental Workflow

Caption: General experimental workflow for characterizing GaTx2 effects.

Logical Relationship of GaTx2 Specificity

Caption: Specificity of GaTx2 for the ClC-2 ion channel.

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. smartox-biotech.com [smartox-biotech.com]
• 4. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]

The Role of GaTx2 in the Investigation of Epilepsy and Inflammatory Bowel Disease: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

GaTx2, a peptide toxin isolated from the venom of the Israeli gold scorpion (Leiurus quinquestriatus hebraeus), has emerged as a highly potent and specific inhibitor of the voltage-gated chloride channel ClC-2. Dysfunction of ClC-2 has been implicated in the pathophysiology of both epilepsy and inflammatory bowel disease (IBD). This technical guide provides an in-depth overview of the current understanding of GaTx2, its mechanism of action, and its application as a research tool to dissect the roles of ClC-2 in these complex disorders. Detailed experimental protocols for utilizing GaTx2 in electrophysiological and cell-based assays are provided, alongside proposed methodologies for its application in established animal models of epilepsy and IBD. Furthermore, this guide presents key quantitative data in a structured format and visualizes the relevant signaling pathways and experimental workflows using the DOT language for Graphviz.

Introduction to GaTx2

GaTx2 is a 3.2 kDa peptide consisting of 29 amino acids, stabilized by three disulfide bonds. It is distinguished by its exceptionally high affinity and specificity for the ClC-2 chloride channel, acting as a gating modifier by slowing channel activation.[1] This specificity makes GaTx2 an invaluable pharmacological tool for isolating and studying the physiological and pathophysiological functions of ClC-2, a channel expressed in both neurons and intestinal epithelial cells.[1]

GaTx2 and Epilepsy

The ClC-2 channel plays a crucial role in regulating neuronal excitability by contributing to the maintenance of low intracellular chloride concentrations, which is essential for the hyperpolarizing action of GABAergic inhibition.[2] Dysregulation of ClC-2 function is therefore hypothesized to contribute to the hyperexcitability characteristic of epileptic seizures.

Mechanism of Action in a Neurological Context

In neurons, ClC-2 is thought to facilitate chloride extrusion, thereby sustaining the efficacy of GABAA receptor-mediated inhibition.[2] By selectively blocking ClC-2, GaTx2 can be used to probe the consequences of impaired chloride homeostasis on neuronal firing and network activity. While loss-of-function mutations in the gene encoding ClC-2 have been associated with some forms of epilepsy, ClC-2 knockout mice do not exhibit spontaneous seizures, suggesting the involvement of compensatory mechanisms.[3] GaTx2 allows for the acute and localized inhibition of ClC-2, offering a more controlled approach to studying its role in seizure generation.

Quantitative Data: GaTx2 Inhibition of ClC-2

Parameter	Value	Cell Type/System	Reference
Apparent KD	~20 pM	Oocytes expressing rabbit ClC-2	[4]
kon	4.3 x 107 M-1s-1	TEVC on oocytes	[1]
koff	3.4 x 10-3 s-1	TEVC on oocytes	[1]
Effect on Gating	~8-fold increase in latency to first opening	Oocytes expressing rabbit ClC-2	[4]

GaTx2 and Inflammatory Bowel Disease (IBD)

The intestinal epithelium forms a critical barrier that is compromised in IBD. The integrity of this barrier is maintained by tight junctions between epithelial cells. ClC-2 is localized at these tight junctions and plays a role in regulating barrier function.[5][6]

Mechanism of Action in the Intestinal Epithelium

Studies using the human colonic epithelial cell line Caco-2 have shown that ClC-2 is involved in the intracellular trafficking of the tight junction protein occludin.[6] The selective blockade of ClC-2 by GaTx2 has been demonstrated to increase the levels of caveolin-1 (B1176169), a protein involved in endocytosis, and concurrently reduce the levels of occludin at the tight junction.[6] This suggests that ClC-2 activity is crucial for maintaining the proper localization and stability of occludin, and its inhibition by GaTx2 can be used to model and study intestinal barrier dysfunction.

Quantitative Data: GaTx2 Effects on Intestinal Epithelial Cells

Experimental Finding	Cell Line	GaTx2 Concentration	Reference
Increased Caveolin-1 Protein Level	Caco-2	Not specified	[6]
Reduced Occludin Protein Level	Caco-2	Not specified	[6]

Experimental Protocols

Electrophysiological Recording of ClC-2 Currents and Inhibition by GaTx2

This protocol is adapted for whole-cell patch-clamp recording from cultured hippocampal neurons or other neuronal cell types expressing ClC-2.

Materials:

• Standard patch-clamp setup (amplifier, micromanipulator, microscope)

• Borosilicate glass capillaries for pipette fabrication

• External solution (in mM): 140 NaCl, 2.5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose (pH 7.4 with NaOH)

• Internal solution (in mM): 130 CsCl, 10 EGTA, 10 HEPES, 4 Mg-ATP, 0.3 Na-GTP (pH 7.2 with CsOH)

• GaTx2 stock solution (e.g., 1 µM in external solution)

Procedure:

• Prepare cultured neurons on coverslips.

• Place a coverslip in the recording chamber and perfuse with external solution.

• Pull patch pipettes to a resistance of 3-5 MΩ when filled with internal solution.

• Establish a whole-cell recording configuration on a target neuron.

• Hold the neuron at a depolarized potential (e.g., -20 mV) to keep ClC-2 channels in a closed state.

• Apply a series of hyperpolarizing voltage steps (e.g., from -40 mV to -140 mV in 20 mV increments for 2-4 seconds) to elicit ClC-2 currents, which are characterized by their slow activation kinetics.

• Establish a stable baseline recording of ClC-2 currents.

• Perfuse the recording chamber with the external solution containing the desired concentration of GaTx2 (e.g., 1-100 nM).

• Continuously monitor the ClC-2 currents during GaTx2 application. A reduction in current amplitude and a slowing of the activation kinetics are indicative of ClC-2 inhibition.

• To determine the dose-response relationship, apply increasing concentrations of GaTx2.

• Wash out the toxin by perfusing with the external solution alone and monitor for any recovery of channel function.

Proposed In Vivo Study: GaTx2 in a Kainic Acid-Induced Seizure Model

Objective: To investigate the effect of ClC-2 inhibition by GaTx2 on seizure severity and frequency in a mouse model of temporal lobe epilepsy.

Animal Model: Adult male C57BL/6 mice.

Induction of Seizures:

• Anesthetize mice with isoflurane.

• Stereotactically inject kainic acid (KA) (e.g., 0.3 µg in 50 nL of saline) into the hippocampus.

• Monitor animals for the development of status epilepticus.

• After a latent period of several weeks, mice will develop spontaneous recurrent seizures.

GaTx2 Administration:

• Due to the peptide nature of GaTx2 and its likely inability to cross the blood-brain barrier, intracerebroventricular (ICV) or direct intrahippocampal infusion will be necessary.

• A cannula can be implanted into the lateral ventricle or hippocampus at the time of KA injection.

• GaTx2 (or vehicle control) can be infused via an osmotic minipump for chronic administration or injected directly for acute studies. The effective in vivo concentration would need to be determined empirically, starting from concentrations known to be effective in vitro (e.g., nanomolar range).

Outcome Measures:

• Seizure Monitoring: Continuous video-EEG monitoring to quantify seizure frequency, duration, and severity (e.g., using the Racine scale).

• Behavioral Analysis: Assess for any changes in locomotion, anxiety-like behavior, or cognitive function.

• Histopathology: At the end of the study, perfuse the animals and prepare brain sections for analysis of neuronal damage and mossy fiber sprouting.

Proposed In Vivo Study: GaTx2 in a DSS-Induced Colitis Model

Objective: To determine the effect of ClC-2 inhibition by GaTx2 on the severity of colitis and intestinal barrier dysfunction in a mouse model of IBD.

Animal Model: Adult male C57BL/6 mice.

Induction of Colitis:

• Administer 2.5-3% (w/v) dextran (B179266) sulfate (B86663) sodium (DSS) in the drinking water for 5-7 days.

• Monitor mice daily for weight loss, stool consistency, and the presence of blood in the stool to calculate the Disease Activity Index (DAI).

GaTx2 Administration:

• GaTx2 can be administered systemically (e.g., intraperitoneal injection) or locally (e.g., rectal administration). The stability and bioavailability of GaTx2 in vivo would need to be characterized.

• Treatment with GaTx2 (or vehicle control) could be initiated concurrently with DSS administration or as a therapeutic intervention after the onset of colitis. Dosing would need to be optimized.

Outcome Measures:

• Disease Activity Index (DAI): Score daily as described above.

• Colon Length: At the end of the experiment, sacrifice the mice and measure the length of the colon.

• Histological Analysis: Prepare sections of the colon for H&E staining to assess the degree of inflammation, ulceration, and tissue damage.

• Intestinal Permeability: Administer FITC-dextran by oral gavage before sacrifice and measure its concentration in the serum to assess barrier function.

• Myeloperoxidase (MPO) Activity: Measure MPO activity in colonic tissue as a marker of neutrophil infiltration.

• Cytokine Levels: Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in colonic tissue homogenates.

Signaling Pathways and Experimental Workflows

ClC-2 in Neuronal Chloride Homeostasis and GABAergic Inhibition

Caption: Role of ClC-2 in maintaining GABAergic inhibition.

ClC-2 in Intestinal Epithelial Barrier Function

Caption: ClC-2's role in tight junction regulation.

Experimental Workflow for In Vivo Epilepsy Study

Caption: Workflow for GaTx2 study in a mouse seizure model.

Conclusion

GaTx2 represents a powerful and precise tool for elucidating the complex roles of the ClC-2 chloride channel in health and disease. Its high affinity and specificity make it superior to other pharmacological agents for studying ClC-2. While in vitro studies have provided valuable insights into the function of ClC-2 in neuronal excitability and intestinal barrier function, further in vivo investigations using GaTx2 in relevant animal models of epilepsy and IBD are warranted. The experimental frameworks proposed in this guide offer a starting point for such studies, which have the potential to validate ClC-2 as a therapeutic target and advance the development of novel treatments for these debilitating conditions.

References

• 1. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 2. ClC-2 Voltage-Gated Channels Constitute Part of the Background Conductance and Assist Chloride Extrusion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ClC-2 Channels Regulate Neuronal Excitability, Not Intracellular Chloride Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. smartox-biotech.com [smartox-biotech.com]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Chloride channel ClC- 2 enhances intestinal epithelial tight junction barrier function via regulation of caveolin-1 and caveolar trafficking of occludin - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for GaTx2 in Electrophysiology Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing GaTx2, a potent and selective peptide inhibitor of the ClC-2 chloride channel, in electrophysiological studies. Detailed protocols for two-electrode voltage clamp (TEVC) and whole-cell patch clamp experiments are provided, along with data presentation guidelines and visualizations of the underlying molecular mechanisms and experimental workflows.

Introduction to GaTx2

GaTx2 is a 3.2 kDa peptide toxin originally isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus. It is the most potent and selective known inhibitor of the voltage-gated chloride channel ClC-2, exhibiting a high affinity in the picomolar range.[1][2] Its high specificity makes it an invaluable pharmacological tool for elucidating the physiological roles of ClC-2 and for screening potential therapeutic compounds targeting this channel.[1][2]

Mechanism of Action

GaTx2 functions as a gating modifier of the ClC-2 channel.[2] Unlike classical channel blockers that occlude the pore, GaTx2 preferentially binds to the closed state of the channel, thereby slowing its activation kinetics.[3] This mechanism involves increasing the latency to the first channel opening by nearly eight-fold.[1][2] GaTx2 does not inhibit already open ClC-2 channels.[2] The inhibition by GaTx2 is also voltage-dependent, with stronger effects observed at more hyperpolarized potentials where ClC-2 activation occurs.[3]

Data Presentation: Quantitative Effects of GaTx2 on ClC-2

The following table summarizes the key quantitative parameters of GaTx2's interaction with the ClC-2 channel, as determined by electrophysiological experiments.

Parameter	Value	Experimental Condition	Reference
Apparent Dissociation Constant (KD)	~20 pM - 22 pM	Two-Electrode Voltage Clamp (TEVC) at -100 mV	[1][2][3]
~50 pM	---	[4]
Association Rate Constant (kon)	43 x 106 M-1s-1	TEVC Recordings	[2]
Dissociation Rate Constant (koff)	0.0034 s-1	TEVC Recordings	[2][3]
Inhibition of ClC-2 Current	~40% inhibition with 100 pM GaTx2	TEVC at -100 mV	[3]
~61.4% inhibition with 10 nM synthetic GaTx2	TEVC at -160 mV	[5]
Time to Steady-State Block	5 - 10 minutes	Whole-cell voltage clamp in hippocampal brain slices	[6]

Signaling Pathway and Gating Mechanism

The ClC-2 channel exhibits a complex gating mechanism that is influenced by voltage, intracellular chloride concentration, and pH.[7][8][9] It is believed to have a dual gating mechanism: a "fast" gate that acts on individual pores of the homodimeric channel and a "slow" common gate that controls both pores simultaneously.[7][10] Furthermore, a "ball-and-chain" type mechanism involving the N-terminal domain has been proposed, where this domain acts as an inactivation particle that occludes the pore.[9]

GaTx2 interacts with the extracellular side of the ClC-2 channel, stabilizing the closed conformation and making it more difficult for the channel to open in response to hyperpolarization.

Mechanism of GaTx2 inhibition on the ClC-2 channel.

Experimental Protocols

The following are detailed protocols for studying the effects of GaTx2 on ClC-2 channels using two common electrophysiological techniques.

Protocol 1: Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This protocol is suitable for characterizing the basic pharmacological properties of GaTx2 on heterologously expressed ClC-2 channels.

1. Oocyte Preparation:

• Harvest and defolliculate stage V-VI oocytes from Xenopus laevis.

• Inject oocytes with cRNA encoding the ClC-2 channel.

• Incubate the oocytes for 2-5 days at 18°C in ND96 solution to allow for channel expression.

2. Solutions:

• ND96 Solution (in mM): 96 NaCl, 2 KCl, 1.8 CaCl2, 1 MgCl2, 5 HEPES; pH 7.5.

• Recording Solution (in mM): Same as ND96.

• GaTx2 Stock Solution: Prepare a high-concentration stock solution (e.g., 1 µM) in the recording solution and store at -20°C. Dilute to the desired final concentration in the recording solution on the day of the experiment.

3. Electrophysiological Recording:

• Place an oocyte in the recording chamber and perfuse with the recording solution.

• Impale the oocyte with two microelectrodes (filled with 3 M KCl) for voltage clamping.

• Use a dedicated TEVC amplifier to clamp the oocyte membrane potential.

4. Voltage Protocol and GaTx2 Application:

• Set the holding potential to a level where ClC-2 is largely deactivated (e.g., -30 mV).

• To elicit ClC-2 currents, apply hyperpolarizing voltage steps (e.g., 1-2 second steps from -120 mV to +20 mV in 20 mV increments).[6] A pulse frequency of no more than every 15 seconds is recommended due to the slow gating of ClC-2.[5]

• After obtaining a stable baseline recording, perfuse the recording chamber with the GaTx2-containing solution.

• Record the currents in the presence of GaTx2 until a steady-state inhibition is reached.

• To assess recovery, wash out the toxin by perfusing with the control recording solution.

5. Data Analysis:

• Measure the steady-state current amplitude at the end of the hyperpolarizing pulses.

• Construct current-voltage (I-V) relationships before and after GaTx2 application.

• To determine the IC50, apply a range of GaTx2 concentrations and plot the percentage of inhibition against the toxin concentration.

Protocol 2: Whole-Cell Patch Clamp in Mammalian Cells

This protocol is suitable for studying the effects of GaTx2 on ClC-2 channels in a more physiological context, such as in cultured neurons or other cell lines.

1. Cell Preparation:

• Culture cells expressing ClC-2 channels on glass coverslips.

• For primary neurons, prepare acute brain slices as described in the literature.[6]

2. Solutions:

• Extracellular Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose; pH 7.4 with NaOH.

• Intracellular (Pipette) Solution (in mM): 130 CsCl, 10 EGTA, 10 HEPES, 5 Mg-ATP, 0.5 Na-GTP; pH 7.2 with CsOH. (Using CsCl in the pipette helps to block potassium channels).

• GaTx2 Solution: Dilute the GaTx2 stock solution to the desired final concentration in the extracellular solution.

3. Electrophysiological Recording:

• Place the coverslip or brain slice in the recording chamber on the stage of an inverted microscope.

• Perfuse the chamber with the extracellular solution.

• Pull borosilicate glass pipettes to a resistance of 3-7 MΩ when filled with the intracellular solution.

• Approach a cell with the patch pipette and form a gigaohm seal.

• Rupture the cell membrane to achieve the whole-cell configuration.

4. Voltage Protocol and GaTx2 Application:

• Hold the cell at a depolarized potential (e.g., -4 mV or -30 mV) to keep ClC-2 channels in a closed state.[6]

• Apply hyperpolarizing voltage steps (e.g., 3-second steps from -100 mV to +30 mV) to activate ClC-2 currents.[6]

• After establishing a stable baseline, apply GaTx2 via the perfusion system.

• Allow sufficient time (5-10 minutes) for the toxin to reach a steady-state effect.[6]

• Record currents in the presence of GaTx2 and during washout.

5. Data Analysis:

• Measure the amplitude of the slowly activating inward currents at different voltages.

• Analyze the activation kinetics before and after GaTx2 application to observe the slowing effect of the toxin.

• Compare the I-V curves in the absence and presence of GaTx2.

Experimental Workflow

The following diagram illustrates a typical workflow for an electrophysiology experiment using GaTx2.

A generalized workflow for electrophysiological experiments with GaTx2.

Specificity of GaTx2

GaTx2 is highly selective for ClC-2. It has been shown to have no effect on other members of the ClC family (ClC-0, ClC-1, ClC-3, ClC-4), as well as other major chloride channels like CFTR and GABAC receptors, and voltage-gated potassium channels such as Shaker B and Kv1.2.[3][5] This high degree of specificity makes GaTx2 a reliable tool for isolating and studying the function of ClC-2 channels in various cell types and tissues.

Conclusion

GaTx2 is a powerful and precise tool for investigating the ClC-2 chloride channel. Its high affinity and specific mechanism of action as a gating modifier provide researchers with a unique means to probe the channel's function in health and disease. The detailed protocols and information provided in these application notes are intended to facilitate the successful use of GaTx2 in a variety of electrophysiological experiments, ultimately contributing to a deeper understanding of ClC-2 physiology and pharmacology.

References

• 1. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 3. researchgate.net [researchgate.net]
• 4. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. The voltage-dependent ClC-2 chloride channel has a dual gating mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ClC-2 Voltage-Gated Channels Constitute Part of the Background Conductance and Assist Chloride Extrusion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular dissection of gating in the ClC‐2 chloride channel | The EMBO Journal [link.springer.com]
• 9. Regulation of ClC-2 gating by intracellular ATP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CryoEM structures of the human CLC-2 voltage-gated chloride channel reveal a ball-and-chain gating mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Two-Electrode Voltage Clamp (TEVC) Studies of GaTx2 on ClC-2 Chloride Channels

For Researchers, Scientists, and Drug Development Professionals

Introduction

Georgia anion toxin 2 (GaTx2) is a peptide toxin isolated from the venom of the Israeli desert scorpion (Leiurus quinquestriatus hebraeus). It has been identified as a highly potent and specific inhibitor of the ClC-2 voltage-gated chloride channel.[1][2] ClC-2 channels are implicated in various physiological processes, including neuronal excitability and epithelial transport, and are potential therapeutic targets for conditions like epilepsy and inflammatory bowel disease.[3] GaTx2 acts as a gating modifier, slowing the activation of ClC-2 channels rather than blocking the pore.[3][4] Its high affinity and specificity make it an invaluable pharmacological tool for studying the structure, function, and physiological roles of ClC-2.[3][4]

This document provides detailed application notes and a comprehensive protocol for characterizing the inhibitory effects of GaTx2 on ClC-2 channels expressed in Xenopus laevis oocytes using the two-electrode voltage clamp (TEVC) technique.

Principle of the Assay

The two-electrode voltage clamp is a powerful electrophysiological technique used to measure ion flow across the membrane of large cells, such as Xenopus oocytes, while controlling the membrane potential.[4][5] In this application, oocytes are microinjected with cRNA encoding the ClC-2 channel, leading to the expression of functional channels on the oocyte membrane. Two microelectrodes are inserted into the oocyte: one to measure the membrane potential and the other to inject current to "clamp" the voltage at a desired level. By applying specific voltage protocols, the activity of the ClC-2 channels can be elicited and recorded as an ionic current. The application of GaTx2 to the external solution allows for the characterization of its inhibitory effects on the ClC-2-mediated currents.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of GaTx2 inhibition of ClC-2 channels as determined by TEVC and other methods.

Parameter	Value	Channel	Expression System	Method	Voltage	Reference
Apparent Dissociation Constant (KD)	~22 pM	ClC-2	Xenopus oocytes	TEVC	-100 mV	[3][6]
Apparent Dissociation Constant (KD)	~12 pM	ClC-2	Xenopus oocytes	Multi-channel patch	-100 mV	[3][6]
Association Rate Constant (kon)	43 x 106 M-1s-1	ClC-2	Xenopus oocytes	TEVC	N/A	[3]
Dissociation Rate Constant (koff)	0.0034 s-1	ClC-2	Xenopus oocytes	TEVC	N/A	[3]
Inhibition Mechanism	Gating modifier (slows activation)	ClC-2	Xenopus oocytes	TEVC, Patch Clamp	N/A	[3][4]
Specificity	No significant inhibition of ClC-0, ClC-1, CFTR, GABAC, Ca2+-activated Cl- channels, Shaker K+ channels, or Kv1.2	Various	Xenopus oocytes	TEVC	N/A	[2][6]

Experimental Protocols

Materials and Reagents

• Xenopus laevis oocytes, stage V-VI

• ClC-2 cRNA

• GaTx2 peptide

• Collagenase Type II

• ND96 Solution (see composition below)

• Ca2+-free ND96 Solution

• Microinjection setup

• Two-electrode voltage clamp amplifier and data acquisition system

• Microelectrode puller

• Borosilicate glass capillaries

• 3 M KCl for electrode filling

Solution Compositions:

• ND96 Solution: 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl2, 1 mM MgCl2, 5 mM HEPES. Adjust pH to 7.5 with NaOH.[4]

• Ca2+-free ND96 Solution: 96 mM NaCl, 2 mM KCl, 1 mM MgCl2, 5 mM HEPES. Adjust pH to 7.5 with NaOH.

• Collagenase Solution: 2 mg/mL Collagenase Type II in Ca2+-free ND96 solution.[1]

Oocyte Preparation and cRNA Injection

• Oocyte Harvesting: Surgically remove ovarian lobes from an anesthetized Xenopus laevis frog.

• Defolliculation:

  • Wash the ovarian lobes in Ca2+-free ND96 solution.

  • Incubate the tissue in Collagenase Solution for 1-2 hours at room temperature with gentle agitation to dissociate individual oocytes.[7]

  • Wash the oocytes thoroughly with ND96 solution to remove the collagenase and follicular remnants.[4]

• Oocyte Selection: Select healthy stage V-VI oocytes, characterized by their large size and distinct animal (dark) and vegetal (light) poles.

• cRNA Injection:

  • Load a microinjection needle with the ClC-2 cRNA solution.

  • Inject approximately 50 nL of cRNA into the cytoplasm of each oocyte.[8]

  • Incubate the injected oocytes in ND96 solution supplemented with antibiotics at 16-18°C for 2-5 days to allow for channel expression.

Two-Electrode Voltage Clamp (TEVC) Recording

• Electrode Preparation:

  • Pull borosilicate glass capillaries to obtain microelectrodes with a resistance of 0.5-2.0 MΩ when filled with 3 M KCl.

• Experimental Setup:

  • Place a cRNA-injected oocyte in the recording chamber and perfuse with ND96 solution.

  • Carefully impale the oocyte with the two microelectrodes.

• Voltage Clamp Protocol:

  • Set the holding potential to a value where ClC-2 channels are largely closed (e.g., -30 mV).

  • To elicit ClC-2 currents, apply a hyperpolarizing voltage step. A typical protocol is to step the membrane potential to -100 mV for 1 second to activate the channels, followed by a depolarizing step to +40 mV to record tail currents.[6][9] This pulse can be repeated every 15 seconds to monitor channel activity over time.[6]

• GaTx2 Application:

  • Establish a stable baseline recording of ClC-2 currents.

  • Perfuse the recording chamber with ND96 solution containing the desired concentration of GaTx2.

  • Record the inhibition of the ClC-2 current until a steady-state effect is reached.

  • To assess recovery, wash out the toxin by perfusing with ND96 solution.

Data Analysis

• Current Measurement: Measure the amplitude of the steady-state current at the end of the hyperpolarizing pulse (e.g., at -100 mV).

• Dose-Response Analysis:

  • Apply a range of GaTx2 concentrations to different oocytes.

  • Calculate the percentage of current inhibition for each concentration relative to the baseline current before toxin application.

  • Plot the percentage of inhibition against the logarithm of the GaTx2 concentration.

  • Fit the data to a sigmoidal dose-response equation (e.g., the Hill equation) to determine the IC50 (or KD) and the Hill coefficient.[10][11]

Visualizations

Signaling Pathway and Mechanism of Action

References

• 1. research.engineering.wustl.edu [research.engineering.wustl.edu]
• 2. mdpi.com [mdpi.com]
• 3. Electrophysiological Studies in Xenopus Oocytes for the Opening of Escherichia coli SecA-Dependent Protein-Conducting Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recording Gap Junction Current from Xenopus Oocytes [jove.com]
• 5. researchgate.net [researchgate.net]
• 6. Defolliculation of Xenopus oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preparation of Xenopus laevis oocytes [protocols.io]
• 8. health.uconn.edu [health.uconn.edu]
• 9. Defolliculation of Xenopus Oocytes | CoLab [colab.ws]
• 10. towardsdatascience.com [towardsdatascience.com]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for GaTx2 in Patch Clamp Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing GaTx2, a potent and selective peptide inhibitor of the ClC-2 chloride channel, in patch clamp electrophysiology studies. The information provided is intended to facilitate the investigation of ClC-2 channel function, pharmacology, and its role in various physiological and pathophysiological processes.

Introduction to GaTx2

GaTx2 is a 3.2 kDa peptide toxin originally isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus. It is a high-affinity and selective blocker of the voltage-gated chloride channel ClC-2.[1][2] GaTx2 acts as a gating modifier, binding to the closed state of the channel and slowing its activation, thereby inhibiting chloride currents.[3][4] Its high specificity for ClC-2 over other ClC family members and other ion channels makes it an invaluable pharmacological tool for elucidating the physiological roles of ClC-2.[4]

Mechanism of Action

GaTx2 exerts its inhibitory effect on ClC-2 channels through a voltage-dependent mechanism.[1][4] The toxin preferentially binds to the closed state of the channel, thereby stabilizing it and increasing the latency to first channel opening.[2][3] This mode of action is characteristic of a gating modifier rather than a simple pore blocker. The inhibition is more pronounced at more depolarized potentials.[5]

Data Presentation

Quantitative Analysis of GaTx2 Inhibition of ClC-2

The following tables summarize the key quantitative data regarding the interaction of GaTx2 with ClC-2 channels, as determined by various electrophysiological techniques.

Parameter	Value	Technique	Voltage	Reference
Dissociation Constant (KD)	22 ± 10 pM	Two-Electrode Voltage Clamp (TEVC)	-100 mV	[4]
12 ± 5 pM	Multi-channel Patch Clamp	-100 mV	[4]
Association Rate Constant (kon)	4.3 x 107 M-1s-1	Two-Electrode Voltage Clamp (TEVC)	N/A	[3]
Dissociation Rate Constant (koff)	0.0034 s-1	Two-Electrode Voltage Clamp (TEVC)	N/A	[3]

Voltage	GaTx2 Concentration	% Inhibition	Reference
-160 mV	10 nM	62.5 ± 2.6%	[5]
-60 mV	10 nM	86.6 ± 2.3%	[5]
-100 mV	2 pM	4.0 ± 9.9%	[5]
-60 mV	2 pM	41.4 ± 4.1%	[5]
-100 mV	100 pM	~40%	[4]

Mandatory Visualizations

Caption: GaTx2 signaling pathway illustrating the inhibition of the ClC-2 channel.

Caption: Experimental workflow for a typical patch clamp study using GaTx2.

Experimental Protocols

The following are detailed protocols for whole-cell and inside-out patch clamp recordings to study the effects of GaTx2 on ClC-2 channels.

Protocol 1: Whole-Cell Voltage Clamp Recording

This protocol is designed to measure macroscopic ClC-2 currents from an entire cell and assess the inhibitory effects of extracellularly applied GaTx2.

1. Cell Preparation:

• Culture cells expressing ClC-2 channels (e.g., HEK293 or CHO cells stably transfected with the CLCN2 gene) on glass coverslips.

• For primary neurons, prepare acute brain slices or dissociated neuronal cultures.

2. Solutions:

• Internal (Pipette) Solution (in mM):

  • 115 K-Gluconate

  • 4 NaCl

  • 2 Mg-ATP

  • 0.3 GTP-Na

  • 40 HEPES

  • Adjust pH to 7.2 with KOH

  • Adjust osmolarity to ~270 mOsm/L

• External (Bath) Solution (in mM):

  • 126 NaCl

  • 3 KCl

  • 2 MgSO₄

  • 2 CaCl₂

  • 1.25 NaH₂PO₄

  • 26.4 NaHCO₃

  • 10 Glucose

  • Adjust pH to 7.4 by bubbling with 95% O₂ / 5% CO₂

  • Adjust osmolarity to ~290 mOsm/L

3. Recording Procedure:

• Place a coverslip with adherent cells in the recording chamber on the microscope stage and perfuse with external solution.

• Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 3-7 MΩ when filled with the internal solution.

• Approach a target cell with the patch pipette and apply gentle suction to form a high-resistance (GΩ) seal.

• Rupture the cell membrane within the pipette tip by applying a brief pulse of suction to establish the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of -30 mV.

• To elicit ClC-2 currents, apply a voltage protocol consisting of a 1-second hyperpolarizing step to -100 mV, followed by a tail pulse to +40 mV. Repeat this protocol every 15 seconds to allow for full channel deactivation between pulses.[4]

• Record stable baseline currents for several minutes.

• Apply GaTx2 to the external solution at the desired concentration via the perfusion system.

• Record the inhibited currents until a steady-state effect is observed.

• To study recovery, wash out the GaTx2 by perfusing with the control external solution.

Protocol 2: Inside-Out Patch Clamp Recording

This configuration is useful for studying the direct interaction of GaTx2 with the extracellular face of the ClC-2 channel in an isolated membrane patch.

1. Cell and Pipette Preparation:

• Follow the same cell and pipette preparation steps as for the whole-cell recording protocol. The pipette will be filled with the external solution, and the bath will contain the internal solution.

2. Solutions:

• Pipette (Extracellular) Solution (in mM):

  • 100 NMDG-Cl

  • 5 MgCl₂

  • 10 HEPES

  • Adjust pH to 7.3

• Bath (Intracellular) Solution (in mM):

  • 100 NMDG-Cl

  • 2 MgCl₂

  • 10 HEPES

  • 2 EGTA

  • Adjust pH to 7.3

3. Recording Procedure:

• Form a GΩ seal in the cell-attached configuration as described in the whole-cell protocol.

• Gently pull the pipette away from the cell to excise a patch of membrane, forming the inside-out configuration. The intracellular side of the membrane will now be facing the bath solution.

• Hold the patch potential at a desired voltage, for example, +40 mV.

• Apply the same voltage protocol as in the whole-cell experiment (1-second step to -100 mV, followed by a tail pulse) to activate ClC-2 channels in the patch.

• Record baseline channel activity.

• To study the effect of GaTx2 from the extracellular side, the toxin can be "backfilled" into the pipette. This involves filling the tip of the pipette with toxin-free solution and the shank with a solution containing GaTx2. The toxin will diffuse to the patch over time. Alternatively, for outside-out patch configuration, GaTx2 can be applied directly to the bath.

• Record channel activity as the toxin takes effect.

Concluding Remarks

GaTx2 is a powerful and selective tool for the study of ClC-2 chloride channels. The protocols and data presented here provide a foundation for researchers to design and execute patch clamp experiments to investigate the role of ClC-2 in cellular physiology and disease. The high affinity and specific mechanism of action of GaTx2 make it an ideal probe for isolating and characterizing ClC-2 currents, and for screening potential therapeutic modulators of this important ion channel.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Patch Clamp: Unlocking the Secrets of Ion Channels in Electrophysiology | The Scientist [the-scientist.com]
• 3. Whole Cell Patch Clamp Protocol [protocols.io]
• 4. researchgate.net [researchgate.net]
• 5. axolbio.com [axolbio.com]

Application Notes and Protocols: GaTx2 for ClC-2 Inhibition

Audience: Researchers, scientists, and drug development professionals.

Introduction: GaTx2, a 3.2 kDa peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus, is the most potent and selective known inhibitor of the ClC-2 voltage-gated chloride channel.[1][2] ClC-2 channels are involved in various physiological processes, including epithelial transport and regulation of neuronal excitability.[3][4] The high affinity and specificity of GaTx2 make it an invaluable pharmacological tool for studying the structure, function, and physiological roles of ClC-2.[2][3] GaTx2 inhibits ClC-2 by slowing the channel's activation gating, specifically by increasing the latency to its first opening, rather than by blocking the open channel pore.[1][2][3] This inhibitory action is voltage-dependent and shows slow recovery kinetics.[1][5] These notes provide a summary of effective concentrations and detailed protocols for utilizing GaTx2 in research settings.

Data Presentation: Effective Concentrations of GaTx2

The following table summarizes the quantitative data on the inhibition of ClC-2 channels by GaTx2, as determined by electrophysiological studies.

Parameter	Value	Experimental System	Voltage	Notes	Source
Apparent KD	~20 pM	Xenopus Oocytes (TEVC)	Voltage-dependent	The apparent dissociation constant highlights the high affinity of the toxin.	[1][2][3][6]
Apparent KD	22 ± 10 pM	Xenopus Oocytes (TEVC)	-100 mV	Determined from a dose-response curve for steady-state inhibition.	[1][5][7]
Apparent KD	12 pM	Multi-channel patch	-100 mV	Derived from dose-response curves, confirming high affinity.	[7]
Inhibition	61.4 ± 8.0%	Xenopus Oocytes (TEVC)	-160 mV	Achieved with 10 nM synthetic GaTx2.	[1]
Inhibition	64.2 ± 5.3%	Xenopus Oocytes (TEVC)	-160 mV	Achieved with 10 nM native GaTx2.
Inhibition	~40%	Xenopus Oocytes (TEVC)	-100 mV	Observed with 100 pM GaTx2.	[1][5]
Inhibition	62.5 ± 2.6%	Xenopus Oocytes (TEVC)	-160 mV	Using 10 nM GaTx2.	[1]
Inhibition	86.6 ± 2.3%	Xenopus Oocytes (TEVC)	-60 mV	Using 10 nM GaTx2, demonstrating voltage-dependence of inhibition.	[1]
Specificity	No Effect	Xenopus Oocytes (TEVC)	N/A	No inhibition observed on ClC-0, ClC-1, CFTR, GABAC, ClCa, Shaker K+, or Kv1.2 channels at concentrations that saturate ClC-2 inhibition.	[1][2]

Experimental Protocols

Protocol 1: Determination of GaTx2 Inhibition of ClC-2 using Two-Electrode Voltage-Clamp (TEVC) in Xenopus Oocytes

This protocol details the methodology for expressing ClC-2 channels in Xenopus oocytes and measuring the inhibitory effect of GaTx2.

1. Oocyte Preparation and cRNA Injection:

• Harvest stage V-VI oocytes from Xenopus laevis.

• Treat with collagenase to defolliculate.

• Inject oocytes with cRNA encoding the ClC-2 channel.

• Incubate the oocytes for 2-5 days at 18°C in ND96 solution to allow for channel expression.

2. Two-Electrode Voltage-Clamp (TEVC) Recording:

• Place a single oocyte in the recording chamber perfused with a bath solution (e.g., ND96).

• Impale the oocyte with two microelectrodes (filled with 3 M KCl) for voltage clamping and current recording.

• Use a suitable amplifier, such as a GeneClamp 500B, and data acquisition software like pClamp.[1]

• Maintain a holding potential where ClC-2 channels are typically closed (e.g., 0 mV or -10 mV).[8][9]

3. Voltage Protocol for Eliciting ClC-2 Currents:

• To measure dose-response relationships, repeatedly activate the channels to establish a stable baseline. A typical protocol involves a 1-second voltage pulse to -100 mV from the holding potential, followed by a tail pulse to +40 mV, repeated every 15 seconds.[1][5]

• Alternatively, to study voltage-dependence, apply a series of 3-second activating steps ranging from -160 mV to +60 mV.[1]

4. Application of GaTx2 and Data Acquisition:

• Once a stable baseline current is established, perfuse the bath with a solution containing the desired concentration of GaTx2.

• Allow the toxin to equilibrate. For low concentrations, steady-state inhibition may be achieved within 5 minutes.[1][5]

• Record the currents using the same voltage protocol. It is crucial to note that GaTx2 inhibition is most effective when the toxin is applied to closed channels; applying GaTx2 to channels already at a steady-state of activation will not produce significant current reduction.[1][5]

• To measure recovery, perform a washout by perfusing the chamber with the control bath solution. Recovery from GaTx2 inhibition is typically very slow.[1][5]

5. Data Analysis:

• Measure the steady-state current amplitude at the end of the hyperpolarizing pulse before and after GaTx2 application.

• Calculate the fractional inhibition for each concentration.

• Construct a dose-response curve by plotting the fractional inhibition against the GaTx2 concentration.

• Fit the curve with the Hill equation to determine the apparent KD and the Hill coefficient.[1]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for determining the K_D of GaTx2 on ClC-2 channels.

References

• 1. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. smartox-biotech.com [smartox-biotech.com]
• 3. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 8. ClC-2 Voltage-Gated Channels Constitute Part of the Background Conductance and Assist Chloride Extrusion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CryoEM structures of the human CLC-2 voltage-gated chloride channel reveal a ball-and-chain gating mechanism | eLife [elifesciences.org]

GaTx2: A Potent and Selective Blocker of ClC-2 Chloride Channels for In Vitro Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Georgia anion toxin 2 (GaTx2) is a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus.[1] It is a highly potent and selective blocker of the ClC-2 voltage-gated chloride channel, making it an invaluable tool for studying the physiological and pathophysiological roles of this channel.[1][2] ClC-2 channels are widely expressed in various tissues, including neuronal and epithelial cells, where they contribute to processes such as ion homeostasis, electrical excitability, and transepithelial transport.[3][4] Dysregulation of ClC-2 has been implicated in several human diseases, including certain types of epilepsy and leukodystrophy.[5] These application notes provide detailed information on the solubility of GaTx2, its preparation for in vitro assays, and protocols for its use in electrophysiological studies.

Physicochemical Properties and Solubility

GaTx2 is a 3192.54 Da peptide composed of 29 amino acids with three disulfide bridges.[6] It is typically supplied as a white lyophilized solid.[7]

Table 1: GaTx2 Specifications

Property	Value	Reference
Molecular Weight	3192.54 Da	[6]
Amino Acid Sequence	VSCEDCPDHCSTQKARAKCDNDKCVCEPI	[6]
Disulfide Bridges	Cys3-Cys19, Cys6-Cys24, Cys10-Cys26	[7]
Appearance	White lyophilized solid	[7]
Purity	>98%

For experimental use, GaTx2 should be reconstituted in water or a saline buffer.[7] To maintain its activity and prevent degradation, it is crucial to follow proper handling and storage procedures.

Table 2: GaTx2 Solubility and Storage Recommendations

Parameter	Recommendation	Reference
Solvent	Water or saline buffer	[7]
Maximum Concentration	5 mg/mL	[7]
Storage (Lyophilized)	-20°C	[7]
Storage (Reconstituted)	Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.	[7]

Mechanism of Action and In Vitro Activity

GaTx2 is a gating modifier of ClC-2 channels.[2][4] It inhibits channel activity by slowing down the activation process, thereby increasing the latency to the first channel opening.[1][2] Notably, GaTx2 does not block the open channel pore.[2][4] The inhibitory effect of GaTx2 is voltage-dependent, with greater inhibition observed at more depolarized potentials.[2]

Table 3: In Vitro Inhibitory Activity of GaTx2 on ClC-2 Channels

Parameter	Value	Experimental Conditions	Reference
Apparent KD	~20 pM	Two-electrode voltage clamp (TEVC) in Xenopus oocytes	[1][2]
Apparent KD	~50 pM	[6]
kon	4.3 x 107 M-1s-1	TEVC recordings	[4]
koff	0.0034 s-1	TEVC recordings	[4]

GaTx2 exhibits high selectivity for ClC-2 over other members of the ClC family (ClC-0, ClC-1, ClC-3, ClC-4), as well as other chloride channels like CFTR and CaCC, and voltage-gated potassium channels such as Kv1.2.[1][2][6]

Experimental Protocols

The following is a representative protocol for the characterization of GaTx2's inhibitory effect on ClC-2 channels expressed in Xenopus laevis oocytes using the two-electrode voltage clamp (TEVC) technique.

Protocol 1: Two-Electrode Voltage Clamp (TEVC) Assay

1. Preparation of GaTx2 Stock Solution: a. Centrifuge the vial of lyophilized GaTx2 briefly to collect the powder at the bottom. b. Reconstitute the peptide in sterile, nuclease-free water to a stock concentration of 1 mM. c. Aliquot the stock solution into small volumes and store at -80°C. Avoid repeated freeze-thaw cycles.[7]

2. Oocyte Preparation: a. Harvest and defolliculate Xenopus laevis oocytes using standard procedures. b. Microinject oocytes with cRNA encoding the human ClC-2 channel. c. Incubate the oocytes for 2-5 days at 16-18°C in ND96 solution to allow for channel expression.

3. Electrophysiological Recording: a. Place an oocyte in the recording chamber and perfuse with recording solution (e.g., ND96). b. Impale the oocyte with two microelectrodes filled with 3 M KCl.[8] c. Clamp the oocyte membrane potential at a holding potential of -40 mV.[9] d. To elicit ClC-2 currents, apply hyperpolarizing voltage steps (e.g., from -20 mV to -160 mV in 20 mV increments for 3 seconds).[2] e. Record baseline ClC-2 currents until a stable response is achieved. f. Prepare working concentrations of GaTx2 by diluting the stock solution in the recording solution. g. Perfuse the oocyte with the GaTx2-containing solution and record the currents until a steady-state inhibition is reached.[2] h. To determine the dose-response relationship, apply increasing concentrations of GaTx2. i. Wash out the toxin by perfusing with the recording solution and monitor for recovery of the current.

4. Data Analysis: a. Measure the amplitude of the steady-state current at the end of the hyperpolarizing pulse for each voltage step. b. Calculate the fractional inhibition of the current by GaTx2 at each concentration. c. Plot the fractional inhibition against the GaTx2 concentration and fit the data with a Hill equation to determine the IC50 or KD.

Signaling Pathway and Experimental Workflow

The primary mechanism of action of GaTx2 is its direct interaction with the ClC-2 channel, modifying its gating properties. The activity of the ClC-2 channel itself is regulated by several factors, including membrane voltage, cell swelling (hypotonicity), and extracellular pH.[10][11]

Caption: GaTx2 inhibits ClC-2 by binding to the closed state, preventing its opening.

The experimental workflow for assessing the effect of GaTx2 on ClC-2 channels using TEVC is a multi-step process that requires careful preparation and execution.

Caption: Experimental workflow for TEVC analysis of GaTx2 on ClC-2 channels.

References

• 1. smartox-biotech.com [smartox-biotech.com]
• 2. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CryoEM structures of the human CLC-2 voltage gated chloride channel reveal a ball and chain gating mechanism [elifesciences.org]
• 4. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 5. pnas.org [pnas.org]
• 6. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. researchgate.net [researchgate.net]
• 9. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
• 10. Research and progress on ClC-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spandidos-publications.com [spandidos-publications.com]

Using GaTx2 to Isolate ClC-2 Chloride Channel Currents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ClC-2 chloride channel, a member of the ClC family of voltage-gated chloride channels and transporters, is implicated in a variety of physiological processes, including epithelial transport and regulation of neuronal excitability.[1][2][3] Mutations and dysfunction of ClC-2 have been linked to conditions such as epilepsy and inflammatory bowel disease.[1][4] The study of ClC-2 has been historically challenging due to the lack of potent and specific pharmacological tools. GaTx2, a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus, has emerged as a powerful tool for elucidating the structure and function of ClC-2.[2][5][6] With a picomolar affinity and high selectivity for ClC-2, GaTx2 is the most potent and specific inhibitor of any chloride channel currently known.[2][4][5]

This document provides detailed application notes and protocols for utilizing GaTx2 to effectively isolate and study ClC-2 currents in various experimental settings.

Mechanism of Action

GaTx2 does not act as a simple open-channel blocker. Instead, it functions as a gating modifier, specifically inhibiting the activation gating of ClC-2.[2][4][5] Key aspects of its mechanism include:

• Slowing of Channel Activation: GaTx2 significantly increases the latency to the first opening of the ClC-2 channel, thereby slowing its activation.[2][4][5]

• Protocol-Dependent Inhibition: The inhibitory effect of GaTx2 is protocol-dependent. Application of the toxin to channels that are already in a steady-state of activation results in minimal current reduction.[1] Significant inhibition is observed when the channels are allowed to close in the presence of the toxin before subsequent activation.[1]

• Voltage-Dependent Inhibition: The inhibition of ClC-2 by GaTx2 is voltage-dependent, with stronger inhibition observed at more physiological (depolarized) membrane potentials.[1][5]

• High Affinity and Slow Dissociation: GaTx2 binds to ClC-2 with an apparent dissociation constant (KD) in the low picomolar range.[1][5] Consistent with this high affinity, the recovery from inhibition is very slow.[1][5]

Data Presentation

GaTx2 Affinity and Kinetics for ClC-2

Parameter	Value	Experimental Condition	Reference
Apparent KD	~20 pM	Voltage-dependent	[2][5][6]
Apparent KD	22 ± 10 pM	TEVC at VM = -100 mV	[1][5]
Apparent KD	~15 pM	Pipette backfill in inside-out patches at VM = -100 mV	[1]
Apparent KD	~50 pM
On-rate (kon)	43 x 106 M-1s-1	TEVC recordings	[4]
Off-rate (koff)	0.0034 s-1	TEVC recordings	[4]
Recovery Time Constant	>300 s	[1]

Specificity of GaTx2

GaTx2 exhibits remarkable specificity for ClC-2 over other ion channels, making it an ideal tool for isolating ClC-2 currents.

Channel/Transporter	Effect of GaTx2	Concentration Tested	Reference
ClC-0	No inhibition	Not specified	[5]
ClC-1	No inhibition	Not specified	[5]
ClC-3	No inhibition	10 nM	[5]
ClC-4	No inhibition	10 nM	[5]
CFTR	No inhibition	Not specified	[1]
GABAC	No inhibition	Not specified	[1]
Ca2+-activated Cl- channels (ClCa)	No inhibition from intracellular side	10 nM	[1]
Shaker K+ channel (ShB-IR)	No inhibition	20 nM	[1]
Kv1.2	No inhibition	Not specified	[1][5]

Experimental Protocols

Protocol 1: Two-Electrode Voltage Clamp (TEVC) Recording in Xenopus Oocytes

This protocol is suitable for characterizing the macroscopic currents of heterologously expressed ClC-2 channels and determining the dose-response relationship of GaTx2 inhibition.

Materials:

• Xenopus laevis oocytes expressing human or rat ClC-2

• TEVC setup with a solution exchange system

• Recording solution (ND96): 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl2, 1 mM MgCl2, 5 mM HEPES, pH 7.5

• GaTx2 stock solution (e.g., 1 µM in ND96 with 0.1% BSA to prevent non-specific binding)

Procedure:

• Oocyte Preparation: Prepare and inject oocytes with ClC-2 cRNA as per standard protocols. Incubate for 2-5 days to allow for channel expression.

• Electrode Preparation: Pull microelectrodes from borosilicate glass capillaries to a resistance of 0.5-2 MΩ when filled with 3 M KCl.

• Oocyte Impalement and Stabilization: Place the oocyte in the recording chamber and impale it with the two microelectrodes. Clamp the membrane potential at a holding potential where ClC-2 is largely closed (e.g., -30 mV).

• Control Current Recording:

  • To elicit ClC-2 currents, apply a series of hyperpolarizing voltage steps (e.g., from +60 mV to -160 mV in 20 mV decrements for 1-3 seconds) from the holding potential. A subsequent depolarizing pulse (e.g., to +40 mV) can be used to record tail currents.

  • Repeat this voltage protocol every 15-30 seconds to allow for full channel closure between pulses and to establish a stable baseline current.

• Application of GaTx2:

  • After establishing a stable baseline, perfuse the recording chamber with ND96 solution containing the desired concentration of GaTx2 (e.g., 10 pM - 10 nM).

  • Continue to apply the voltage protocol and record currents. Onset of inhibition is typically rapid, reaching a steady state within 5 minutes for low concentrations.[5]

• Washout: To observe the slow recovery from inhibition, perfuse the chamber with the control ND96 solution. Due to the high affinity of GaTx2, complete washout may take a significant amount of time (>7 minutes).[5]

• Data Analysis:

  • Measure the steady-state current amplitude at a specific hyperpolarizing voltage (e.g., -100 mV) before and after GaTx2 application.

  • Construct a dose-response curve by plotting the fractional inhibition against the GaTx2 concentration and fit with a Hill equation to determine the KD.

Protocol 2: Patch-Clamp Recording (Inside-Out Configuration)

This protocol is suitable for studying the effect of GaTx2 on the single-channel properties of ClC-2.

Materials:

• Cells expressing ClC-2 (e.g., HEK293 cells)

• Patch-clamp setup

• Pipette solution (extracellular): Symmetrical to the bath solution to have a Nernst potential of 0 mV for Cl-. For example: 140 mM NMDG-Cl, 2 mM MgCl2, 10 mM HEPES, pH 7.4.

• Bath solution (intracellular): Same as pipette solution.

• GaTx2 for pipette backfilling.

Procedure:

• Cell Preparation: Plate cells expressing ClC-2 on coverslips suitable for patch-clamp recording.

• Pipette Preparation: Pull patch pipettes from borosilicate glass to a resistance of 2-5 MΩ.

• Pipette Backfilling with GaTx2: To study the time course of inhibition, backfill the pipette. First, fill the tip of the pipette with control pipette solution, then backfill with pipette solution containing the desired concentration of GaTx2. This allows for a control recording period before the toxin diffuses to the tip.

• Seal Formation and Patch Excision:

  • Approach a cell with the patch pipette and form a gigaohm seal.

  • Excise the patch into the inside-out configuration by pulling the pipette away from the cell.

• Recording:

  • Hold the patch at a potential where ClC-2 is closed (e.g., 0 mV or +20 mV).

  • Apply hyperpolarizing voltage steps (e.g., to -100 mV) to activate ClC-2 channels and record single-channel or macroscopic currents.

  • Initially, you will record control currents. As GaTx2 diffuses to the tip of the pipette, you will observe the onset of inhibition.

• Data Analysis:

  • Analyze single-channel recordings to determine the effect of GaTx2 on open probability, mean open time, and latency to first opening.

  • For macroscopic currents, analyze the rate of current activation and the steady-state current amplitude.

Visualizations

GaTx2 Mechanism of Action on ClC-2

Caption: GaTx2 acts as a gating modifier on ClC-2 channels.

Experimental Workflow for Isolating ClC-2 Currents

Caption: Workflow for studying ClC-2 inhibition by GaTx2.

Conclusion

GaTx2 is an invaluable tool for the specific and potent inhibition of ClC-2 chloride channels. Its unique mechanism of action as a gating modifier provides a means to dissect the intricate gating processes of ClC-2. The high affinity and selectivity of GaTx2 allow for the effective isolation of ClC-2 currents from other conductances, facilitating detailed biophysical and pharmacological characterization. The protocols and data presented herein provide a comprehensive guide for researchers to effectively utilize GaTx2 in their studies of ClC-2, ultimately contributing to a better understanding of its physiological roles and its potential as a therapeutic target.

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 5. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for In Vivo Investigation of ClC-2 Function Using GaTx2

For Researchers, Scientists, and Drug Development Professionals

Abstract

The chloride channel ClC-2 is implicated in a variety of physiological processes, including neuronal excitability, epithelial transport, and cell volume regulation. Its dysfunction has been linked to several pathological conditions such as epilepsy, neuropathic pain, and leukoencephalopathy. GaTx2, a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus, is the most potent and selective inhibitor of ClC-2 channels identified to date.[1][2][3] Its high affinity and specificity make it an invaluable pharmacological tool for elucidating the precise roles of ClC-2. While in vitro characterization of GaTx2 is well-documented, a significant gap exists in the literature regarding its application in in vivo studies. This document provides a comprehensive overview of GaTx2, summarizes the known in vivo functions of ClC-2 from genetic knockout studies, and presents detailed, albeit hypothetical, protocols for utilizing GaTx2 in animal models to probe ClC-2 function.

Introduction to GaTx2 and ClC-2

ClC-2 is a voltage-gated chloride channel that is activated by hyperpolarization, cell swelling, and extracellular acidification.[4][5] It is ubiquitously expressed in various tissues, including the nervous system, heart, and epithelial tissues.[4] The diverse expression pattern of ClC-2 suggests its involvement in a wide range of physiological functions. Studies using ClC-2 knockout mice have revealed its importance in maintaining neuronal health, regulating intestinal barrier function, and ensuring proper retinal and testicular function.[4][5][6]

GaTx2 is a 3.2 kDa peptide that acts as a potent and specific inhibitor of ClC-2 channels.[5] It exhibits a voltage-dependent apparent dissociation constant (Kd) in the picomolar range, making it the highest affinity inhibitor known for any chloride channel.[1][2] GaTx2 functions by slowing the activation gating of ClC-2, thereby increasing the latency to first channel opening, rather than by blocking the open channel pore.[1][2] Importantly, GaTx2 shows no significant inhibitory effects on other ClC channels, CFTR, GABA-A receptors, or voltage-gated potassium channels, highlighting its remarkable specificity.[1][2]

Quantitative Data Presentation

Table 1: In Vitro Characterization of GaTx2 Inhibition of ClC-2

Parameter	Value	Species/System	Reference
Apparent Dissociation Constant (Kd)	~20 pM	Rabbit ClC-2 in Xenopus oocytes	[1][2]
Apparent Dissociation Constant (Kd)	~50 pM	Not specified	[7]
Apparent Dissociation Constant (Kd)	12 ± 5 pM	Rabbit ClC-2 in multi-channel patches	[8]
Apparent Dissociation Constant (Kd)	22 ± 10 pM	Rabbit ClC-2 in TEVC	[8]
On-rate (kon)	43 x 10^6 M⁻¹s⁻¹	TEVC recordings	[5]
Off-rate (koff)	0.0034 s⁻¹	TEVC recordings	[5]
Effect on Channel Activation	Increases latency to first opening by ~8-fold	Rabbit ClC-2	[1][2]
Voltage Dependence of Inhibition	Greater inhibition at more depolarizing potentials	Rabbit ClC-2	[6]

Table 2: Phenotypes Observed in ClC-2 Knockout Mice

Phenotype	Animal Model	Key Findings	Reference
Neurological	ClC-2⁻/⁻ mice	Increased neuronal excitability, spongiform vacuolation of white matter.	[5]
ClC-2⁻/⁻ mice	Altered GABAergic inhibition.	[5]
Gastrointestinal	ClC-2⁻/⁻ mice	Increased severity of experimental colitis, disrupted tight junctions.	[4]
Ocular	ClC-2⁻/⁻ mice	Retinal degeneration.	[5][6]
Reproductive	ClC-2⁻/⁻ mice	Testicular degeneration.	[5][6]

Experimental Protocols for In Vivo Studies

Disclaimer: The following protocols are proposed experimental designs based on the known properties of GaTx2 and standard in vivo methodologies. To date, there is a lack of published studies detailing the in vivo administration of GaTx2. Researchers should undertake these experiments with appropriate ethical considerations and dose-response piloting.

Animal Models

• Epilepsy:

  • Kindling Model: Amygdala or hippocampal kindling in rats or mice can be used to model temporal lobe epilepsy.

  • Chemoconvulsant Models: Acute seizures can be induced by systemic administration of pentylenetetrazol (PTZ) or kainic acid.

• Neuropathic Pain:

  • Chronic Constriction Injury (CCI): Loose ligation of the sciatic nerve in rats or mice to induce peripheral nerve injury.

  • Spinal Nerve Ligation (SNL): Ligation of the L5 and/or L6 spinal nerves.

GaTx2 Administration

Due to its peptidic nature, GaTx2 is unlikely to cross the blood-brain barrier. Therefore, direct administration into the central nervous system is recommended for neurological studies.

• Intracerebroventricular (ICV) Injection:

  • Animal Preparation: Anesthetize the animal (e.g., with isoflurane) and place it in a stereotaxic frame.

  • Surgical Procedure: Expose the skull and drill a small burr hole over the lateral ventricle (coordinates relative to bregma will vary by species and age).

  • Injection: Using a Hamilton syringe, slowly infuse a solution of GaTx2 (e.g., 1-5 µL) into the ventricle. A range of doses should be tested, starting from low nanomolar concentrations in the injectate. The vehicle should be sterile artificial cerebrospinal fluid (aCSF).

  • Post-operative Care: Suture the incision and provide post-operative analgesia and monitoring.

• Intrathecal (IT) Injection:

  • Animal Preparation: Anesthetize the animal.

  • Injection: For rats, insert a needle between the L5 and L6 vertebrae to access the subarachnoid space. For mice, a similar lumbar puncture can be performed.

  • Infusion: Slowly inject a small volume (e.g., 5-10 µL) of GaTx2 solution in aCSF.

  • Recovery: Monitor the animal for recovery from anesthesia.

Functional Readouts

• Epilepsy Models:

  • Behavioral Seizure Scoring: Use a standardized scale (e.g., Racine scale) to quantify seizure severity and duration.

  • Electroencephalography (EEG): Record cortical or hippocampal electrical activity via implanted electrodes to monitor seizure activity and epileptiform discharges.

• Neuropathic Pain Models:

  • Mechanical Allodynia: Measure the paw withdrawal threshold to von Frey filaments.

  • Thermal Hyperalgesia: Assess the paw withdrawal latency to a radiant heat source (e.g., Hargreaves test).

  • Cold Allodynia: Measure the response to a cold stimulus (e.g., acetone (B3395972) test).

Visualizations

Proposed In Vivo Experimental Workflow

Caption: Proposed workflow for in vivo studies using GaTx2.

ClC-2 Signaling and Point of GaTx2 Intervention

Caption: GaTx2 inhibits ClC-2 channel activation.

Conclusion and Future Directions

GaTx2 stands as a powerful and specific tool for the study of ClC-2 chloride channels. While its utility has been robustly demonstrated in vitro, its potential for in vivo research remains largely untapped. The proposed protocols in this document offer a starting point for researchers to begin exploring the in vivo functions of ClC-2 using this potent peptide inhibitor. Such studies will be crucial for validating ClC-2 as a therapeutic target in diseases like epilepsy and neuropathic pain and for advancing our understanding of the diverse physiological roles of this important chloride channel. Future work should focus on careful dose-finding studies and characterization of the pharmacokinetic and pharmacodynamic properties of GaTx2 in vivo to enable its effective use as a pharmacological probe.

References

• 1. Intracerebroventricular administration of Shiga toxin type 2 altered the expression levels of neuronal nitric oxide synthase and glial fibrillary acidic protein in rat brains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vivo Targeted Delivery of Nucleic Acids and CRISPR Genome Editors Enabled by GSH-Responsive Silica Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 6. Antinociceptive effect of intracerebroventricular administration of glycine transporter-2 inhibitor ALX1393 in rat models of inflammatory and neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Intracerebroventricular Coadministration of Protoxin-II and Trace Elements in Rats Enhances the Analgesic Effect of the 1.7 Voltage-Gate Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]

Utilizing GaTx2 for the Investigation of ClC-2 Membrane Localization: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The chloride channel ClC-2 is a voltage-gated ion channel implicated in a variety of physiological processes, including transepithelial ion transport and neuronal excitability.[1][2] Dysregulation of ClC-2 function and its localization at the plasma membrane are associated with diseases such as epilepsy and inflammatory bowel disease.[1] A significant challenge in studying ClC-2 has been the lack of potent and specific pharmacological tools. The discovery of Georgia anion toxin 2 (GaTx2), a peptide inhibitor from the venom of the scorpion Leiurus quinquestriatus hebraeus, has provided a high-affinity and selective tool to probe the structure, function, and cellular localization of ClC-2.[1][2][3][4] This document provides detailed application notes and experimental protocols for utilizing GaTx2 to investigate the membrane localization of ClC-2.

Introduction to GaTx2 and its Interaction with ClC-2

GaTx2 is a 3.2 kDa peptide that acts as a potent and specific inhibitor of the ClC-2 chloride channel.[1] It exhibits a very high affinity for ClC-2, with a voltage-dependent apparent dissociation constant (KD) in the picomolar range, making it the most potent known inhibitor of any chloride channel.[2][4][5] GaTx2 functions as a gating modifier; it does not block the open channel pore but instead slows the channel's activation by significantly increasing the latency to its first opening.[1][4] This inhibitory action is specific to ClC-2, with no significant effects on other ClC family members, CFTR, GABAC, CaCC, or voltage-gated potassium channels.[5][6][7] These properties make GaTx2 an exceptional molecular probe for elucidating the role of ClC-2 in cellular physiology and for quantifying its presence on the cell surface.

Quantitative Data: GaTx2-ClC-2 Interaction

The following table summarizes the key quantitative parameters of the GaTx2-ClC-2 interaction, derived from electrophysiological studies.

Parameter	Value	Experimental Condition	Reference
Apparent Dissociation Constant (KD)	~20 pM	Voltage-dependent	[2][4]
Apparent Dissociation Constant (KD)	22 ± 10 pM	VM = -100 mV (TEVC)	[6]
Apparent Dissociation Constant (KD)	~50 pM	[7]
Inhibition of ClC-2 current	~40%	100 pM GaTx2, VM = -100 mV	[6]
Increase in latency to first opening	~8-fold	[4]

Experimental Protocols

Here, we provide detailed protocols for three key experimental approaches to investigate the membrane localization of ClC-2, leveraging the unique properties of GaTx2.

Immunofluorescence (IF) for Visualization of ClC-2

This protocol describes the use of immunofluorescence to visualize the subcellular localization of ClC-2. It includes a standard approach using an anti-ClC-2 antibody and a proposed advanced method using fluorescently labeled GaTx2.

a) Standard Immunofluorescence using Anti-ClC-2 Antibody

This method relies on a specific primary antibody to detect ClC-2.

Materials:

• Cells expressing ClC-2 grown on coverslips

• Phosphate-buffered saline (PBS)

• Fixation solution: 4% paraformaldehyde in PBS

• Permeabilization solution: 0.1% Triton X-100 in PBS

• Blocking buffer: 5% normal goat serum and 0.3% Triton X-100 in PBS

• Primary antibody: Validated anti-ClC-2 antibody

• Secondary antibody: Fluorophore-conjugated anti-species IgG

• Nuclear stain (e.g., DAPI)

• Mounting medium

Protocol:

• Cell Culture and Fixation:

  • Grow cells on sterile glass coverslips to the desired confluency.

  • Wash cells twice with ice-cold PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash three times with PBS for 5 minutes each.

• Permeabilization and Blocking:

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Wash three times with PBS.

  • Block non-specific antibody binding with blocking buffer for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the cells with the primary anti-ClC-2 antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorophore-conjugated secondary antibody (diluted in blocking buffer) for 1-2 hours at room temperature, protected from light.

  • Wash three times with PBS.

• Staining and Mounting:

  • Incubate with a nuclear stain like DAPI for 5 minutes.

  • Wash twice with PBS.

  • Mount the coverslips onto microscope slides using mounting medium.

• Imaging:

  • Visualize the localization of ClC-2 using a fluorescence or confocal microscope.

b) Proposed Method: Using Fluorescently Labeled GaTx2 (GaTx2-Fluor)

This approach offers the potential for higher specificity due to the direct and high-affinity binding of GaTx2 to ClC-2. This protocol assumes the availability of a fluorescently conjugated GaTx2.

Materials:

• Cells expressing ClC-2 grown on coverslips

• PBS

• Fixation solution: 4% paraformaldehyde in PBS

• Blocking buffer: 1% BSA in PBS

• GaTx2-Fluor (e.g., GaTx2 conjugated to Alexa Fluor 488)

• Nuclear stain (e.g., DAPI)

• Mounting medium

Protocol:

• Cell Culture and Fixation:

  • Follow the same procedure as in the standard IF protocol.

• Blocking:

  • Block non-specific binding with 1% BSA in PBS for 30 minutes at room temperature.

• GaTx2-Fluor Incubation:

  • Incubate the cells with GaTx2-Fluor (at a pre-determined optimal concentration) in blocking buffer for 1-2 hours at room temperature, protected from light.

  • Wash three times with PBS.

• Staining and Mounting:

  • Follow the same procedure as in the standard IF protocol.

• Imaging:

  • Visualize the localization of ClC-2-bound GaTx2-Fluor using a fluorescence or confocal microscope.

Workflow for Immunofluorescence:

Workflow for ClC-2 Immunofluorescence.

Cell Surface Biotinylation for Quantifying Membrane ClC-2

This biochemical assay quantifies the amount of ClC-2 present on the cell surface.

Materials:

• Cells expressing ClC-2

• Ice-cold PBS with 0.1 mM CaCl2 and 1 mM MgCl2 (PBS-CM)

• Sulfo-NHS-SS-Biotin (cell-impermeable)

• Quenching solution: 100 mM glycine (B1666218) in PBS-CM

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Streptavidin-agarose beads

• SDS-PAGE and Western blotting reagents

• Anti-ClC-2 antibody

Protocol:

• Cell Culture and Biotinylation:

  • Grow cells to confluency in culture dishes.

  • Place dishes on ice and wash twice with ice-cold PBS-CM.

  • Incubate cells with Sulfo-NHS-SS-Biotin (0.5 mg/ml in PBS-CM) for 30 minutes at 4°C with gentle agitation.

• Quenching and Lysis:

  • Remove the biotin (B1667282) solution and quench the reaction by washing twice with quenching solution, incubating for 5 minutes each time.

  • Lyse the cells with ice-cold lysis buffer.

  • Scrape the cells and collect the lysate. Clarify the lysate by centrifugation.

• Streptavidin Pulldown:

  • Take a small aliquot of the total lysate for later analysis ("Input").

  • Incubate the remaining lysate with streptavidin-agarose beads overnight at 4°C on a rotator.

• Washing and Elution:

  • Wash the beads three times with lysis buffer.

  • Elute the biotinylated proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis:

  • Separate the "Input" and "Eluted" fractions by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with an anti-ClC-2 antibody to detect the total and surface-expressed ClC-2, respectively.

  • Quantify the band intensities to determine the fraction of ClC-2 at the cell surface.

Workflow for Cell Surface Biotinylation:

Workflow for quantifying surface ClC-2.

Electrophysiology to Functionally Assess Surface ClC-2

This protocol uses the inhibitory effect of GaTx2 on ClC-2 currents to infer the presence and density of functional channels at the plasma membrane.

Materials:

• Cells expressing ClC-2

• Patch-clamp setup (whole-cell or outside-out patch configuration)

• Extracellular and intracellular recording solutions

• GaTx2 stock solution

Protocol:

• Cell Preparation and Recording:

  • Prepare cells for patch-clamp recording.

  • Establish a stable whole-cell or outside-out patch recording.

• Baseline Current Measurement:

  • Apply a voltage protocol to activate ClC-2 channels (e.g., hyperpolarizing voltage steps).

  • Record the baseline ClC-2 currents.

• GaTx2 Application:

  • Perfuse the cell with an extracellular solution containing a saturating concentration of GaTx2 (e.g., 10 nM).[6]

  • Continue to apply the voltage protocol and record the ClC-2 currents.

• Data Analysis:

  • Measure the extent of current inhibition by GaTx2. The magnitude of the GaTx2-sensitive current is directly proportional to the number of functional ClC-2 channels on the plasma membrane.

  • Compare the GaTx2-sensitive currents under different experimental conditions to assess changes in ClC-2 membrane localization.

Logical Relationship for Electrophysiological Assessment:

Logic for functional assessment of surface ClC-2.

Conclusion

GaTx2 represents a powerful and highly specific tool for the investigation of ClC-2 chloride channels. Its high affinity and specific mode of action as a gating modifier allow for precise functional and anatomical studies of ClC-2. The protocols outlined in this document provide a framework for researchers to effectively utilize GaTx2 in visualizing and quantifying the membrane localization of ClC-2, thereby facilitating a deeper understanding of its physiological and pathophysiological roles. The proposed use of fluorescently labeled GaTx2, in particular, opens up new avenues for live-cell imaging and dynamic tracking of ClC-2 trafficking.

References

• 1. Biotinylation of Cell Surface Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Use of Venom Peptides to Probe Ion Channel Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determining Cell-surface Expression and Endocytic Rate of Proteins in Primary Astrocyte Cultures Using Biotinylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biotin labeling and quantitation of cell-surface proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]

Technical Notes & Optimization

Technical Support Center: GaTx2 & ClC-2 Inhibition Experiments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers encountering issues with GaTx2-mediated inhibition of ClC-2 chloride channels.

Troubleshooting Guide: GaTx2 Experiment Not Showing ClC-2 Inhibition

Experiencing a lack of ClC-2 inhibition with GaTx2 can be frustrating. This guide addresses common pitfalls and provides a systematic approach to identify the source of the problem.

Visual Troubleshooting Workflow

The following diagram outlines a logical flow for troubleshooting your experiment.

Caption: Troubleshooting workflow for failed GaTx2 inhibition experiments.

Question: My GaTx2 application does not inhibit ClC-2 currents. What could be the problem?

Answer:

Several factors can lead to an apparent lack of ClC-2 inhibition by GaTx2. The most common issues are related to the experimental protocol, the state of the channel during toxin application, and the integrity of the toxin itself.

1. Incorrect Experimental Protocol:

• State-Dependent Inhibition: GaTx2-mediated inhibition is state-dependent. The toxin does not block open ClC-2 channels.[1][2][3] It primarily binds to the closed state of the channel, preventing or slowing its activation.[1][2][3] Therefore, applying GaTx2 to channels that are already in a steady-state of activation will not result in significant inhibition.[2]

  • Troubleshooting Step: Ensure that GaTx2 is applied to the channels in their closed or deactivated state. Allow the channels to close in the presence of the toxin before attempting to elicit currents.

• Voltage-Dependence: The inhibitory effect of GaTx2 on ClC-2 is voltage-dependent, with greater inhibition observed at less hyperpolarizing potentials.[2][4] For instance, at a concentration of 2 pM, GaTx2 shows negligible inhibition at -100 mV but inhibits currents by approximately 41.4% at -60 mV.[2][4]

  • Troubleshooting Step: Review your voltage protocol. If you are holding the membrane at a highly negative potential where the channel is strongly activated, the inhibitory effect of GaTx2 may be less pronounced.

2. GaTx2 Toxin Integrity and Concentration:

• Toxin Degradation: GaTx2 is a peptide and can degrade if not stored or handled properly.

  • Troubleshooting Step: Ensure your GaTx2 stock is stored at the recommended temperature (typically -20°C). Prepare fresh dilutions for each experiment.

• Incorrect Concentration: While GaTx2 is a high-affinity inhibitor, using a concentration that is too low may not produce a discernible effect.[3][4]

  • Troubleshooting Step: Verify your dilution calculations. If you are unsure, try a higher concentration (e.g., 10 nM) to confirm that the toxin is active.

3. Experimental Setup (Patch-Clamp):

• General Patch-Clamp Issues: Problems with your patch-clamp rig can mimic a lack of inhibition. These can include a poor giga-seal, drift in the patch, or issues with the perfusion system.[5][6][7]

  • Troubleshooting Step: Monitor your seal resistance throughout the experiment. Ensure your perfusion system allows for complete and rapid exchange of solutions.

• Pipette and Solution Problems: Debris in the pipette or precipitation of salts can affect your recordings.[5][6]

  • Troubleshooting Step: Use freshly pulled and clean pipettes for each recording. Ensure the compatibility of your pipette and bath solutions.

Quantitative Data Summary

Parameter	Value	Experimental Condition	Reference
Apparent KD	~20 pM	Voltage-dependent	[1][4]
22 ± 10 pM	VM = -100 mV (TEVC)	[2][4]
12 pM	Multi-channel patch	[3]
Inhibition at 10 nM GaTx2	~61.4%	VM = -160 mV (TEVC)	[4]
Inhibition at 2 pM GaTx2	~4%	VM = -100 mV	[2][4]
~41.4%	VM = -60 mV	[2][4]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for GaTx2 on ClC-2 channels?

A1: GaTx2 acts as a gating modifier.[3][8] It does not block the open channel pore. Instead, it binds to the closed state of the ClC-2 channel and slows its activation, increasing the latency to the first opening by nearly 8-fold.[1][3][4]

Q2: Is GaTx2 specific to ClC-2 channels?

A2: Yes, GaTx2 is highly specific for ClC-2.[1] It shows no inhibitory effects on other ClC family members (ClC-0, ClC-1, ClC-3, ClC-4), CFTR, GABAC, CaCC, or voltage-gated potassium channels like Kv1.2 at concentrations that are saturating for ClC-2 inhibition.[4]

Q3: How quickly should I expect to see an inhibitory effect after applying GaTx2?

A3: The onset of inhibition is relatively fast, typically within minutes for low picomolar concentrations.[2][4] However, the recovery from inhibition is very slow, with a time constant of over 300 seconds, which is consistent with its high affinity.[2]

Q4: My positive control with Zinc (Zn2+) also isn't working. What does this suggest?

A4: If a known ClC-2 inhibitor like Zn2+ fails to produce inhibition, it strongly suggests a problem with your experimental system rather than the GaTx2 toxin. This could be due to a lack of functional ClC-2 channel expression in your cells or a fundamental issue with your recording setup.

Signaling Pathway of GaTx2 Inhibition

Caption: GaTx2 binds to the closed state of ClC-2, preventing its activation.

Experimental Protocols

Key Experiment: Two-Electrode Voltage Clamp (TEVC) on Xenopus Oocytes

This protocol is adapted from studies characterizing GaTx2's effect on heterologously expressed ClC-2 channels.

1. Oocyte Preparation and Injection:

• Harvest and defolliculate Xenopus laevis oocytes.
• Inject oocytes with cRNA encoding human ClC-2.
• Incubate oocytes for 2-5 days at 18°C in ND96 solution.

2. Solutions:

• ND96 Solution (in mM): 96 NaCl, 2 KCl, 1.8 CaCl2, 1 MgCl2, 5 HEPES (pH 7.5).
• Recording Solution: Same as ND96.

3. Electrophysiological Recording:

• Perform recordings using a two-electrode voltage clamp amplifier.
• Use glass microelectrodes with a resistance of 0.5-1.5 MΩ filled with 3 M KCl.
• Maintain a constant perfusion of the recording solution over the oocyte.

4. Voltage Protocol for Assessing Inhibition:

• Hold the oocyte at a holding potential where ClC-2 is deactivated (e.g., +40 mV).
• Apply a series of hyperpolarizing voltage steps to activate the channel (e.g., from -60 mV to -160 mV in 20 mV increments for 1-3 seconds).
• Record baseline currents.
• Perfuse the oocyte with the recording solution containing GaTx2 at the desired concentration. Crucially, ensure the channel is in the closed state during the initial perfusion.
• After a sufficient incubation period (e.g., 5 minutes), repeat the voltage-step protocol to measure the inhibited currents.

Key Experiment: Patch-Clamp on Mammalian Cells

This protocol is for recording ClC-2 currents from transiently transfected mammalian cells (e.g., HEK293).

1. Cell Culture and Transfection:

• Culture HEK293 cells under standard conditions.
• Transiently transfect cells with a plasmid encoding ClC-2 and a marker like GFP.
• Use cells for recording 24-48 hours post-transfection.

2. Solutions:

• Extracellular (Bath) Solution (in mM): 140 NaCl, 2 CaCl2, 1 MgCl2, 10 HEPES (pH 7.4).
• Intracellular (Pipette) Solution (in mM): 100 Sodium Gluconate, 33 CsCl, 1 MgCl2, 2 EGTA, 10 HEPES (pH 7.4).

3. Whole-Cell Patch-Clamp Recording:

• Pull borosilicate glass pipettes to a resistance of 2-4 MΩ.
• Establish a whole-cell configuration on a transfected cell.
• Use a patch-clamp amplifier to record currents.

4. Protocol for Evaluating Inhibition:

• Hold the cell at a potential where ClC-2 is closed (e.g., 0 mV or +40 mV).
• Apply hyperpolarizing steps to activate ClC-2 currents (e.g., to -120 mV).
• Record stable baseline currents.
• Apply GaTx2 via the perfusion system while holding the cell at a depolarized potential to ensure channels are closed.
• After toxin application, repeat the hyperpolarizing voltage steps to measure the effect on channel activation and current amplitude.

References

• 1. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 4. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scientifica.uk.com [scientifica.uk.com]
• 6. personal.utdallas.edu [personal.utdallas.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. spandidos-publications.com [spandidos-publications.com]

GaTx2 Application in Oocytes: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using GaTx2 to study ClC-2 chloride channels expressed in oocytes.

Frequently Asked Questions (FAQs)

Q1: What is GaTx2 and what is its primary target?

GaTx2 is a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus.[1][2] Its primary molecular target is the ClC-2 voltage-gated chloride channel.[2][3] GaTx2 is a highly potent and specific inhibitor of ClC-2, making it a valuable pharmacological tool for studying the channel's structure and function.[2][4]

Q2: What is the mechanism of action of GaTx2 on ClC-2 channels?

GaTx2 acts as a gating modifier of ClC-2 channels.[4] It does not block the open channel pore. Instead, it is thought to bind preferentially to the closed state of the channel, thereby slowing down channel activation and inhibiting the slow gating mechanism.[3][5] This results in an increased latency to the first channel opening.[2][4]

Q3: How specific is GaTx2 for ClC-2 channels?

GaTx2 exhibits high specificity for ClC-2.[4] Studies have shown that it does not inhibit other members of the ClC family (ClC-0, ClC-1, ClC-3, ClC-4), CFTR, GABA-C, CaCC (calcium-activated chloride channels), or major voltage-dependent potassium channels like Kv1.2 and Shaker B.[2][3][5]

Q4: What are the recommended storage and handling conditions for GaTx2?

• Solid Form: Lyophilized GaTx2 should be stored desiccated at -20°C. When stored properly in a tightly sealed vial, it can be stable for up to 6 months. Some suppliers suggest storing the powder at -80°C for up to two years.[1]

• Solution Form: Long-term storage of peptides in solution is generally not recommended. If necessary, prepare stock solutions and store them as aliquots in tightly sealed vials at -20°C for up to one month. For optimal results, solutions should be made fresh on the day of use. Before use, allow the product to equilibrate to room temperature for at least 60 minutes before opening the vial.

Q5: At what concentration should I use GaTx2 in my oocyte experiments?

The effective concentration of GaTx2 is in the picomolar to nanomolar range. It has a voltage-dependent apparent dissociation constant (KD) of approximately 12-22 pM at -100 mV.[1][2][4] Concentrations as low as 100 pM have been shown to cause significant inhibition.[3] A concentration of 20 nM is considered saturating for strong inhibition of ClC-2 currents.[3] The optimal concentration for your specific experiment may need to be determined empirically.

Troubleshooting Guides

Issue 1: No or Weak Inhibition of ClC-2 Currents by GaTx2

If you are not observing the expected inhibitory effect of GaTx2 on your ClC-2 currents expressed in oocytes, consider the following potential causes and solutions.

Potential Cause	Suggested Solution
Incorrect GaTx2 Concentration	Verify the final concentration of GaTx2 in your experimental solution. Given its high potency (pM range), dilution errors can significantly impact its effectiveness.[1][2][4]
Degraded GaTx2	Ensure that GaTx2 has been stored and handled correctly (see FAQ Q4). If in doubt, use a fresh vial or a newly prepared stock solution.
Poor ClC-2 Expression	Confirm that your oocytes are expressing functional ClC-2 channels. Run control experiments on uninjected oocytes to check for endogenous channel activity and compare the current size to your ClC-2 expressing oocytes.
Voltage-Dependent Inhibition	GaTx2 inhibition is voltage-dependent, with stronger inhibition at more physiological membrane potentials.[3] Ensure your voltage protocol is appropriate for observing ClC-2 gating and GaTx2 inhibition. ClC-2 channels are activated by hyperpolarization.[3]
Slow Onset of Inhibition	The onset of inhibition by GaTx2 can be slow, especially at lower concentrations.[3] Ensure you are perfusing the oocyte with the GaTx2 solution for a sufficient amount of time (e.g., at least 5 minutes) to reach steady-state inhibition.[3]
Slow Recovery from Inhibition	Recovery from GaTx2 inhibition is very slow.[3] If you are performing washout experiments, be aware that a complete reversal of the effect may not be achievable in a typical experimental timeframe.

Issue 2: High Variability in GaTx2 Inhibition Between Oocytes

Variability in experimental results can be frustrating. Here are some factors that could contribute to inconsistent inhibition by GaTx2.

Potential Cause	Suggested Solution
Variable ClC-2 Expression Levels	The level of channel expression can vary between oocytes and batches. This can affect the magnitude of the current and potentially the degree of inhibition observed. If possible, select oocytes with similar baseline current amplitudes for your experiments.
Oocyte Health and Quality	The overall health of the oocytes can impact experimental outcomes. Use healthy, mature stage V-VI oocytes with clear animal and vegetal poles.[6] Poor quality oocytes may have compromised membranes or altered endogenous channel activity.[7]
Inconsistent Solution Exchange	Ensure a consistent and rapid perfusion system to apply GaTx2. The rate of solution exchange around the oocyte should be consistent across all experiments to ensure uniform application of the toxin.[8]
Incorrect Pipette Placement	During two-electrode voltage clamp (TEVC), the placement of the microelectrodes can influence the quality of the recording. Ensure consistent and stable impalement of the oocytes.

Issue 3: Oocyte Lysis or Poor Health After GaTx2 Application

While GaTx2 itself is not known to be cytotoxic at the concentrations used for channel inhibition, issues with oocyte health can arise during electrophysiology experiments.

Potential Cause	Suggested Solution
Osmolarity Mismatch	Check the osmolarity of all your experimental solutions, including the GaTx2-containing solution. Oocytes are sensitive to osmotic stress, which can lead to swelling and lysis.[7]
Mechanical Stress	Excessive mechanical stress from the perfusion system or during oocyte handling can cause damage. Ensure a gentle and steady flow rate from your perfusion system.
Prolonged Recording Times	Long experiments can lead to a decline in oocyte health. Try to keep recording times as short as necessary to obtain the required data.
Contamination of Solutions	Ensure all solutions are sterile and free of contaminants that could be harmful to the oocytes.

Quantitative Data Summary

Table 1: GaTx2 Affinity and Kinetics

Parameter	Value	Conditions	Source
Apparent KD	~22 pM	TEVC at -100 mV	[4]
Apparent KD	~12 pM	Multi-channel patch	[4]
Apparent KD	~20 pM	Voltage-dependent	[1][2]
kon	43 x 106 M-1s-1	TEVC recordings	[4]
koff	0.0034 s-1	TEVC recordings	[4]

Table 2: GaTx2 Effects on ClC-2 Channel Gating

Effect	Observation	Source
Channel Activation	Slows activation	[2][3][5]
Latency to First Opening	Increased by nearly 8-fold	[2][4]
Open Channels	Does not inhibit open channels	[3][4][5]

Experimental Protocols

Protocol 1: Expression of ClC-2 in Xenopus Oocytes and TEVC Recording

• Oocyte Preparation:

  • Harvest ovarian lobes from a mature female Xenopus laevis.

  • Separate the lobes into smaller clumps and incubate in a calcium-free solution (e.g., ND96 without Ca2+) containing collagenase to defolliculate the oocytes.[9]

  • Gently wash the oocytes multiple times to remove the collagenase and cellular debris.[9]

  • Select healthy, mature Stage V-VI oocytes for injection.[6]

• cRNA Injection:

  • Prepare high-quality cRNA of the ClC-2 channel using an appropriate expression vector (e.g., pOO2).[9]

  • Using a microinjection setup, inject approximately 50 nL of cRNA into the vegetal pole of each oocyte.[8]

  • Incubate the injected oocytes in a suitable medium (e.g., ND96) at 16-18°C for 1-5 days to allow for channel expression.[9]

• Two-Electrode Voltage Clamp (TEVC) Recording:

  • Prepare microelectrodes with a resistance of 0.5-2.0 MΩ when filled with 3 M KCl.

  • Place an oocyte in the recording chamber and perfuse with a standard bath solution (e.g., ND96).

  • Carefully impale the oocyte with both the voltage-sensing and current-injecting electrodes.

  • Clamp the oocyte at a holding potential where ClC-2 channels are predominantly closed (e.g., -30 mV).

  • Use a voltage protocol to activate the ClC-2 channels. A common protocol involves hyperpolarizing voltage steps (e.g., to -100 mV or more negative) to elicit the characteristic time-dependent activation of ClC-2.[3]

• GaTx2 Application:

  • After obtaining stable baseline ClC-2 currents, switch the perfusion to a solution containing the desired concentration of GaTx2.

  • Continue to apply the voltage protocol and record the currents. Allow sufficient time (at least 5 minutes) for the inhibitory effect to reach a steady state.[3]

  • To study recovery, switch the perfusion back to the control solution and continue recording. Note that recovery is expected to be very slow.[3]

Visualizations

Caption: Mechanism of GaTx2 inhibition on the ClC-2 channel.

Caption: Experimental workflow for GaTx2 application in oocytes.

Caption: Troubleshooting logic for weak or absent GaTx2 inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. smartox-biotech.com [smartox-biotech.com]
• 3. researchgate.net [researchgate.net]
• 4. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 5. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Xenopus Oocytes: Optimized Methods for Microinjection, Removal of Follicular Cell Layers, and Fast Solution Changes in Electrophysiological Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Expressing and Characterizing Mechanosensitive Channels in Xenopus Oocytes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing GaTx2 Concentration for Maximal Effect

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of GaTx2 for maximal effect in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is GaTx2 and what is its primary mechanism of action?

GaTx2 is a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus.[1][2] It is a highly potent and specific blocker of the ClC-2 chloride channel.[2][3] GaTx2 acts as a gating modifier, slowing the activation of the ClC-2 channel rather than blocking the open channel pore.[2][4] This mechanism involves binding to the closed state of the channel and preventing its opening.[5]

Q2: What is the reported affinity (KD) of GaTx2 for the ClC-2 channel?

GaTx2 exhibits very high affinity for the ClC-2 channel, with an apparent dissociation constant (KD) in the picomolar range.[1][2][3] Studies have reported KD values of approximately 12 pM to 22 pM at a membrane potential of -100 mV.[4] This makes GaTx2 one of the most potent chloride channel inhibitors known.[2][4]

Q3: Is the inhibitory effect of GaTx2 voltage-dependent?

Yes, the inhibition of ClC-2 channels by GaTx2 is voltage-dependent.[2][5] The toxin shows stronger inhibition at more physiological or depolarized membrane potentials.[5] For example, a concentration of 2 pM GaTx2 that does not significantly inhibit ClC-2 at -100 mV can cause substantial inhibition at -60 mV.[5]

Q4: How specific is GaTx2 for the ClC-2 channel?

GaTx2 is highly selective for ClC-2 channels.[2][3] It does not show significant effects on other members of the ClC family (ClC-0, ClC-1, ClC-3, ClC-4), the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR), GABAC receptors, calcium-activated chloride channels (CaCC), or various voltage-gated potassium channels like KV1.2 and Shaker K+ channels.[2][3][5]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No observable effect of GaTx2 on ClC-2 currents.	Inadequate GaTx2 Concentration: The concentration of GaTx2 may be too low to elicit a response, especially at hyperpolarized membrane potentials.	Increase the GaTx2 concentration in a stepwise manner. Refer to the dose-response data in the tables below. Consider the voltage-dependence of GaTx2 inhibition and perform experiments at more depolarized potentials if possible.[5]
Incorrect Experimental Conditions: The experimental conditions (e.g., recording solution, temperature) may not be optimal for ClC-2 channel activity or GaTx2 binding.	Ensure that the experimental conditions are suitable for maintaining the health of the cells and the activity of ClC-2 channels. Verify the composition and pH of your solutions.
Degraded GaTx2 Stock Solution: The peptide may have degraded due to improper storage or handling.	Prepare a fresh stock solution of GaTx2 from a reliable supplier. Store aliquots at -20°C or below to minimize freeze-thaw cycles.
High variability in the inhibitory effect of GaTx2.	Inconsistent Application of GaTx2: The method of applying GaTx2 to the cells may not be consistent across experiments.	For patch-clamp experiments, ensure rapid and complete solution exchange around the patched cell. For two-electrode voltage clamp on oocytes, ensure the oocyte is adequately perfused with the GaTx2-containing solution.
Differences in ClC-2 Expression Levels: The level of ClC-2 channel expression may vary between cells or oocytes.	Normalize the current inhibition to the baseline current before GaTx2 application to account for variations in expression levels.
Maximal inhibition is not achieved.	Sufficient Incubation Time Not Reached: The onset of inhibition by GaTx2 can be slow, especially at low concentrations.	Allow sufficient time for the inhibition to reach a steady state. For low picomolar concentrations, this may take several minutes.[5]
Voltage-Dependence: The holding potential of the experiment may be at a level where GaTx2 has lower efficacy.	If the experimental design allows, test the effect of GaTx2 at different holding potentials to determine the optimal voltage for maximal inhibition.[5]

Data Presentation

Table 1: Reported Dissociation Constants (KD) for GaTx2 Inhibition of ClC-2

Experimental Method	Membrane Potential (mV)	Apparent KD (pM)	Reference
Two-Electrode Voltage Clamp (TEVC)	-100	22 ± 10	[4][5]
Multi-channel Patch Protocol	-100	12 ± 5	[4][5]

Table 2: Time Course of ClC-2 Inhibition by GaTx2

GaTx2 Concentration	Onset of Inhibition	Recovery from Inhibition	Reference
100 pM	Fast (steady state within 5 min)	Very slow (time constant > 300 s)	[5]

Experimental Protocols

Protocol 1: Determination of GaTx2 Dose-Response using Two-Electrode Voltage Clamp (TEVC) on Xenopus Oocytes

• Oocyte Preparation: Prepare and inject Xenopus oocytes with cRNA encoding the ClC-2 channel. Incubate the oocytes for 2-5 days to allow for channel expression.

• Solutions: Prepare a recording solution (e.g., ND96) and a series of GaTx2 solutions in the recording solution at concentrations ranging from 1 pM to 10 nM.

• TEVC Recording:

  • Place an oocyte in the recording chamber and impale it with two microelectrodes filled with 3 M KCl.

  • Clamp the oocyte at a holding potential of -30 mV.

  • Elicit ClC-2 currents by applying hyperpolarizing voltage steps (e.g., to -100 mV for 1 second).

  • Establish a stable baseline current by perfusing the oocyte with the recording solution.

• GaTx2 Application:

  • Perfuse the oocyte with the lowest concentration of GaTx2.

  • Continue recording the ClC-2 currents until a steady-state inhibition is achieved.

  • Wash out the GaTx2 with the recording solution. Note that washout is very slow.

  • Repeat the application with increasing concentrations of GaTx2.

• Data Analysis:

  • Measure the peak current amplitude at the end of the hyperpolarizing step for each GaTx2 concentration.

  • Normalize the current inhibition to the baseline current.

  • Plot the percentage of inhibition as a function of the GaTx2 concentration and fit the data to a Hill equation to determine the KD and Hill coefficient.

Protocol 2: Characterization of GaTx2 Inhibition using Patch-Clamp Electrophysiology

• Cell Culture: Culture cells expressing the ClC-2 channel on glass coverslips.

• Solutions: Prepare an extracellular solution and an intracellular (pipette) solution suitable for recording ClC-2 currents. Prepare a range of GaTx2 concentrations in the extracellular solution.

• Patch-Clamp Recording:

  • Obtain a whole-cell or outside-out patch configuration from a ClC-2 expressing cell.

  • Hold the cell at a desired potential (e.g., -80 mV).

  • Elicit ClC-2 currents using a suitable voltage protocol (e.g., hyperpolarizing steps).

  • Establish a stable baseline recording in the control extracellular solution.

• GaTx2 Application:

  • Rapidly perfuse the cell with the desired concentration of GaTx2.

  • Record the currents until a steady-state block is observed.

• Data Analysis:

  • Measure the current amplitude before and after GaTx2 application.

  • Calculate the percentage of inhibition.

  • Analyze the kinetics of the onset of inhibition by fitting the decay of the current to an exponential function.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. smartox-biotech.com [smartox-biotech.com]
• 3. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]
• 4. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 5. researchgate.net [researchgate.net]

GaTx2 Technical Support Center: Interpreting Voltage-Dependent Inhibition

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use and interpretation of GaTx2, a potent and selective peptide inhibitor of the ClC-2 chloride channel. Here you will find frequently asked questions, detailed troubleshooting guides, experimental protocols, and quantitative data to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is GaTx2 and what is its primary target?

GaTx2 is a 3.2 kDa peptide toxin originally isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus.[1] Its primary molecular target is the voltage-gated chloride channel ClC-2.[1][2] GaTx2 is a highly potent and specific inhibitor of ClC-2, with an apparent dissociation constant (KD) in the picomolar range, making it one of the most potent inhibitors described for any chloride channel.[2]

Q2: How does GaTx2 inhibit ClC-2 channels?

GaTx2 functions as a "gating modifier" rather than a simple pore blocker.[1][3] It exhibits a state-dependent mechanism of action, preferentially binding to the closed state of the ClC-2 channel. This binding slows the channel's activation kinetics, significantly increasing the latency to its first opening.[1][2] GaTx2 does not inhibit already open ClC-2 channels.[1][3]

Q3: Is the inhibitory effect of GaTx2 dependent on membrane voltage?

Yes, the inhibition of ClC-2 by GaTx2 is strongly voltage-dependent.[1][2] The toxin exhibits greater inhibition at more depolarized potentials.[1] This voltage dependence is likely linked to the voltage-dependent gating of the ClC-2 channel itself.[4]

Q4: How specific is GaTx2 for ClC-2?

GaTx2 is highly selective for ClC-2. Studies have shown that it has no significant effect on other members of the ClC family (ClC-0, ClC-1, ClC-3, ClC-4), the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR), GABAC receptors, calcium-activated chloride channels (CaCC), or major voltage-dependent potassium channels such as Shaker B and Kv1.2.[4][5]

Q5: I am not observing any inhibition of my target channel with GaTx2. What could be the reason?

There are several potential reasons for an apparent lack of GaTx2 effect. These are addressed in detail in the Troubleshooting Guide below, but key possibilities include:

• The target channel is not ClC-2.

• The toxin has degraded.

• The experimental conditions (e.g., voltage protocol, ion concentrations) are not optimal for observing inhibition.

• The channel expression level is too low.

Data Presentation

Quantitative Data on GaTx2 Inhibition of ClC-2

Parameter	Value	Experimental Condition	Technique	Reference
Apparent KD	~22 pM	VM = -100 mV	Two-Electrode Voltage Clamp (TEVC)	[3][4]
Apparent KD	~12 pM	VM = -100 mV	Multi-channel Patch Clamp	[3]
Apparent KD	~50 pM	Not specified	Not specified	[5]
kon (On-rate)	43 x 106 M-1s-1	VM = -100 mV	TEVC	[3]
koff (Off-rate)	0.0034 s-1	VM = -100 mV	TEVC	[3][4]
% Inhibition	62.5 ± 2.6%	10 nM GaTx2, VM = -160 mV	TEVC	[1]
% Inhibition	86.6 ± 2.3%	10 nM GaTx2, VM = -60 mV	TEVC	[1]
% Inhibition	4.0 ± 9.9%	2 pM GaTx2, VM = -100 mV	Multi-channel Patch Clamp	[1][4]
% Inhibition	41.4 ± 4.1%	2 pM GaTx2, VM = -60 mV	Multi-channel Patch Clamp	[1][4]

Experimental Protocols

Two-Electrode Voltage Clamp (TEVC) Protocol for GaTx2 Inhibition of ClC-2 in Xenopus Oocytes

This protocol is a general guideline for assessing the inhibitory effect of GaTx2 on ClC-2 channels expressed in Xenopus oocytes.

1. Oocyte Preparation and Injection:

• Harvest and defolliculate Stage V-VI Xenopus laevis oocytes.

• Inject oocytes with cRNA encoding human or rabbit ClC-2.

• Incubate oocytes for 2-5 days at 16-18°C in ND96 solution to allow for channel expression.

2. Solutions:

• ND96 Solution (in mM): 96 NaCl, 2 KCl, 1.8 CaCl2, 1 MgCl2, 5 HEPES, pH 7.5.

• Recording Solution: ND96 solution.

• GaTx2 Stock Solution: Prepare a high-concentration stock solution (e.g., 1 µM) of GaTx2 in the recording solution containing 0.1% BSA to prevent adsorption of the peptide to surfaces. Store at -20°C or below. On the day of the experiment, dilute the stock solution to the desired final concentrations in the recording solution.

3. Electrophysiological Recording:

• Place an oocyte in the recording chamber and perfuse with the recording solution.

• Impale the oocyte with two microelectrodes (voltage and current electrodes) filled with 3 M KCl (resistance 0.5-2 MΩ).

• Clamp the oocyte at a holding potential of -30 mV.

• To elicit ClC-2 currents, apply hyperpolarizing voltage steps. A typical protocol is to step from the holding potential to voltages between -40 mV and -160 mV in 20 mV increments for 1-3 seconds, followed by a tail pulse to a depolarized potential (e.g., +40 mV) to observe tail currents.

• Establish a stable baseline current by repeatedly applying the voltage protocol.

• Apply GaTx2 at the desired concentration by perfusing the recording chamber.

• Record the currents in the presence of GaTx2 until a steady-state inhibition is reached. Due to the slow off-rate, washout of GaTx2 can be very slow.

4. Data Analysis:

• Measure the steady-state current amplitude at the end of the hyperpolarizing voltage steps in the absence and presence of GaTx2.

• Calculate the percentage of inhibition at each voltage.

• To determine the KD, apply a range of GaTx2 concentrations and fit the concentration-response data to the Hill equation.

Mandatory Visualization

Caption: Mechanism of GaTx2 inhibition of the ClC-2 channel.

Caption: Troubleshooting workflow for GaTx2 experiments.

Troubleshooting Guide

Issue 1: No observable inhibition by GaTx2.

• Possible Cause 1: Toxin degradation.

  • Solution: GaTx2 is a peptide and can degrade if not handled properly. Use a fresh aliquot of the toxin. Ensure that stock solutions were stored at -20°C or below and that the working solution was prepared fresh on the day of the experiment. Including a carrier protein like 0.1% BSA in the stock and working solutions can help prevent the peptide from adsorbing to plasticware.

• Possible Cause 2: Lack of functional ClC-2 channel expression.

  • Solution: Verify the expression of functional ClC-2 channels. If possible, use a positive control, such as a known activator of ClC-2 or measure the characteristic inwardly rectifying Cl- currents in response to strong hyperpolarization. If using a co-expressed fluorescent reporter, confirm its presence.

• Possible Cause 3: Inappropriate voltage protocol.

  • Solution: Since GaTx2 binds to the closed state of the channel, the voltage protocol should ensure that channels are in the closed state when the toxin is applied. A pre-pulse to a depolarized potential before the hyperpolarizing test pulse can help to close the channels. Also, ensure that the hyperpolarizing steps are long enough to observe the slow activation of ClC-2.

• Possible Cause 4: Incorrect ionic conditions.

  • Solution: While the exact dependence is not fully characterized, it has been suggested that chloride concentrations could affect GaTx2 activity.[4] Ensure that your intracellular and extracellular chloride concentrations are appropriate for observing ClC-2 currents and are consistent with published studies.

Issue 2: Incomplete or weak inhibition by GaTx2.

• Possible Cause 1: Voltage-dependent nature of inhibition.

  • Explanation: The inhibitory effect of GaTx2 is voltage-dependent, with greater inhibition observed at more depolarized potentials.[1] At very negative potentials where ClC-2 is strongly activated, the apparent affinity of GaTx2 may be lower.

  • Solution: Test the effect of GaTx2 at a range of membrane potentials to characterize the voltage dependence of inhibition in your experimental system.

• Possible Cause 2: State-dependent binding (Gating modification).

  • Explanation: GaTx2 acts as a gating modifier, stabilizing the closed state of the channel.[1][3] This mechanism can result in incomplete inhibition, especially with voltage protocols that favor channel opening.

  • Solution: This is an inherent feature of the toxin's mechanism. The level of inhibition will depend on the equilibrium between the open, closed, and toxin-bound closed states, which is influenced by the membrane potential.

• Possible Cause 3: Slow binding kinetics.

  • Solution: Ensure that the toxin is applied for a sufficient duration to reach steady-state inhibition. The on-rate of GaTx2 is concentration-dependent. At low picomolar concentrations, it may take several minutes to reach equilibrium.

Issue 3: High variability in results between experiments.

• Possible Cause 1: Inconsistent channel expression levels.

  • Solution: The level of ClC-2 expression can vary between oocytes or cells. Normalize the current amplitude to the cell capacitance to account for differences in cell size. If possible, select cells with a consistent range of current densities for your experiments.

• Possible Cause 2: Toxin concentration variability.

  • Solution: Ensure accurate and consistent preparation of GaTx2 dilutions for each experiment. The use of a carrier protein (e.g., 0.1% BSA) is crucial to prevent loss of the peptide due to adsorption.

• Possible Cause 3: Rundown of ClC-2 currents.

  • Solution: ClC-2 currents can exhibit rundown over time in patch-clamp recordings. Establish a stable baseline recording for a sufficient period before applying the toxin. If rundown is significant, it may be necessary to use perforated patch-clamp or to include components in the pipette solution that help maintain channel activity.

References

• 1. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 4. researchgate.net [researchgate.net]
• 5. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]

Technical Support Center: GaTx2 and ClC-2 Interaction

This technical support center provides researchers, scientists, and drug development professionals with detailed information regarding the interaction between the peptide toxin GaTx2 and the ClC-2 chloride channel.

Frequently Asked Questions (FAQs)

Q1: Why does GaTx2 not inhibit ClC-2 channels that are already open?

A1: GaTx2 does not inhibit open ClC-2 channels because it functions as a state-dependent inhibitor, preferentially binding to the channel in its closed conformation.[1][2][3] This mechanism is distinct from open-channel blockers, which physically occlude the pore of the channel while it is open. Instead, GaTx2 acts as a "gating modifier."[4][5] By binding to the closed state, GaTx2 slows the activation of the channel, significantly increasing the time it takes for the channel to first open.[2][4][6] Experiments have shown that applying GaTx2 to channels that have already reached a steady-state of activation does not lead to a reduction in current.[1] Inhibition is only observed when the channels are allowed to close in the presence of the toxin.[1]

Q2: How does GaTx2 inhibit ClC-2 channel function if it doesn't block the open pore?

A2: GaTx2 inhibits ClC-2 function by stabilizing the closed state of the channel, thereby impeding its transition to the open state. This leads to a reduction in the overall channel activity by slowing down the activation kinetics.[2][3] Specifically, GaTx2 has been shown to increase the latency to the first channel opening by nearly eight-fold.[2][4] This mode of action suggests that GaTx2 allosterically modulates the channel's gating mechanism rather than directly obstructing ion flow through an open pore.

Q3: Is the inhibition of ClC-2 by GaTx2 voltage-dependent?

A3: Yes, the inhibition of ClC-2 by GaTx2 is voltage-dependent.[1][2] The inhibitory efficacy of GaTx2 is more pronounced at less hyperpolarizing potentials.[1] This voltage dependence is likely linked to the voltage-dependent gating of the ClC-2 channel itself, where the toxin has a higher affinity for certain closed states that are more prevalent at specific membrane potentials.

Troubleshooting Guide

Issue: No inhibition of ClC-2 currents is observed after applying GaTx2 in our electrophysiology experiment.

Troubleshooting Steps:

• Confirm the experimental protocol: GaTx2 inhibition is protocol-dependent.[1] If the toxin is applied to channels that are already in a steady-state of activation (i.e., continuously held at a hyperpolarizing potential that keeps them open), you will not observe significant inhibition.

• Implement a "closed-state" protocol: To observe inhibition, the ClC-2 channels must be allowed to close in the presence of GaTx2. A recommended voltage protocol involves applying the toxin and then pulsing the membrane potential to a level that allows for channel closure before stepping to a hyperpolarizing potential to measure the current.

• Check the toxin concentration: While GaTx2 is a high-affinity inhibitor, ensure that the concentration being used is appropriate for your experimental setup.

• Verify channel expression: Confirm that the cells are properly expressing functional ClC-2 channels.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the interaction of GaTx2 with ClC-2 channels.

Parameter	Value	Experimental Condition	Reference
Apparent KD	~20 pM	Two-electrode voltage clamp (TEVC) at VM = -100 mV	[2]
12 pM	Multi-channel patch clamp	[4]
22 ± 10 pM	TEVC at VM = -100 mV	[2]
kon (on-rate)	43 x 106 M-1s-1	TEVC recordings	[4]
koff (off-rate)	0.0034 s-1	TEVC recordings	[4]
Effect on Activation	~8-fold increase in latency to first opening	Outside-out macropatches	[2][4]

Experimental Protocols

Two-Electrode Voltage Clamp (TEVC) for GaTx2 Inhibition Assay:

• Oocyte Preparation: Harvest and prepare Xenopus laevis oocytes. Inject oocytes with cRNA encoding human ClC-2 and incubate for 2-4 days to allow for channel expression.

• Recording Setup: Place an oocyte in a recording chamber continuously perfused with a standard bath solution (e.g., ND96). Impale the oocyte with two microelectrodes filled with 3 M KCl.

• Voltage Protocol: Clamp the oocyte at a holding potential where ClC-2 channels are predominantly closed (e.g., 0 mV). To elicit currents, apply hyperpolarizing voltage steps (e.g., to -100 mV) for a duration sufficient to observe channel activation (e.g., 1 second), followed by a tail pulse to a depolarized potential (e.g., +40 mV). Repeat this pulse protocol at regular intervals (e.g., every 15 seconds) to establish a stable baseline current.

• GaTx2 Application: After establishing a stable baseline, perfuse the chamber with the bath solution containing the desired concentration of GaTx2.

• Data Acquisition: Continue to apply the voltage pulse protocol and record the ClC-2 currents in the presence of GaTx2 until a new steady-state level of inhibition is reached.

• Washout: To observe the reversibility of inhibition, perfuse the chamber with the control bath solution without GaTx2.

Visualizations

Caption: Proposed mechanism of state-dependent inhibition of ClC-2 by GaTx2.

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]
• 4. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]

GaTx2 stability and storage conditions

Welcome to the . This resource provides researchers, scientists, and drug development professionals with detailed guidance on the stability and storage of GaTx2, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

1. What is the recommended method for reconstituting lyophilized GaTx2?

For optimal performance, reconstitute lyophilized GaTx2 in sterile, high-purity water or a saline buffer.[1][2] The choice of solvent can impact the peptide's solubility and stability.[2] It is recommended to first dissolve the peptide in a small amount of sterile distilled water or 0.1% sterile dilute acetic acid to create a concentrated stock solution. This stock can then be further diluted with the desired experimental buffer.

2. What are the recommended storage conditions for GaTx2?

Proper storage is crucial to maintain the biological activity of GaTx2. Recommendations for both lyophilized and reconstituted forms are summarized below.

3. How stable is GaTx2 in solution?

Peptides in solution are generally less stable than in their lyophilized form.[1][2] The stability of GaTx2 in solution is dependent on several factors including the solvent, pH, and storage temperature. For maximum stability, it is recommended to prepare aliquots of the reconstituted peptide to avoid repeated freeze-thaw cycles.[3] Peptide solutions are generally stable for 1-2 weeks at 4°C and for 3-4 months when stored at -20°C.[1] For longer-term storage, -80°C is recommended.[1][4] Peptides containing amino acids such as Cysteine, Methionine, Tryptophan, Asparagine, and Glutamine, which are present in GaTx2, may have limited stability in solution.[2] Storing the peptide in sterile buffers at a pH between 5 and 7 can prolong its shelf life.[1]

4. How many times can I freeze and thaw my GaTx2 aliquots?

Repeated freeze-thaw cycles should be avoided as they can lead to peptide degradation.[3] For this reason, it is highly recommended to aliquot the reconstituted GaTx2 into single-use volumes before freezing.

5. What are the signs of GaTx2 degradation or aggregation?

Visual signs of degradation can include the appearance of particulate matter or cloudiness in the solution.[5] Aggregation can lead to a loss of biological activity. If you suspect degradation or aggregation, it is advisable to use a fresh vial of GaTx2.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Difficulty dissolving lyophilized GaTx2	The peptide may have poor solubility in the chosen solvent.	Try sonicating the solution briefly. If solubility issues persist, consider dissolving in a small amount of an organic solvent like DMSO before diluting with your aqueous buffer. However, ensure the final concentration of the organic solvent is compatible with your experimental system.
Precipitation observed in the GaTx2 solution	The peptide concentration may be too high for the buffer conditions (pH, ionic strength). The solution may have undergone freeze-thaw cycles.	Centrifuge the solution to pellet the precipitate and use the supernatant, being mindful that the effective concentration will be lower. For future preparations, try dissolving the peptide at a lower concentration or in a different buffer system. Always aliquot solutions to avoid freeze-thaw cycles.[3]
Loss of GaTx2 activity in experiments	The peptide may have degraded due to improper storage or handling. The peptide may have aggregated.	Ensure the peptide has been stored at the recommended temperature and protected from light and moisture.[3] Use a fresh aliquot for each experiment. If aggregation is suspected, refer to the aggregation assessment protocol below.
Inconsistent experimental results	Inconsistent pipetting of the viscous stock solution. Partial degradation of the peptide.	Ensure thorough mixing of the stock solution before taking an aliquot. Use a fresh aliquot for each set of experiments to ensure consistent peptide quality.

Data Presentation

Table 1: Summary of Recommended Storage Conditions for GaTx2

Form	Short-Term Storage (Days to Weeks)	Long-Term Storage (Months to Years)	Key Considerations
Lyophilized Powder	4°C or colder[1]	-20°C or -80°C[1][4]	Store in a desiccated environment, protected from light.[1][4] Allow the vial to warm to room temperature in a desiccator before opening to prevent moisture condensation.[2]
Reconstituted Solution	4°C (for up to 1-2 weeks)[1]	-20°C (for 3-4 months) or -80°C (for up to 1 year)[1]	Aliquot into single-use volumes to avoid freeze-thaw cycles.[3] Use sterile buffers with a pH of 5-7 for optimal stability.[1]

Experimental Protocols

Protocol 1: Assessment of GaTx2 Activity using Two-Electrode Voltage-Clamp (TEVC) Electrophysiology

This protocol is adapted from methodologies used to characterize the inhibitory effect of GaTx2 on ClC-2 channels expressed in Xenopus oocytes.[6][7]

Objective: To measure the inhibitory activity of GaTx2 on ClC-2 chloride channels.

Materials:

• Xenopus oocytes expressing human ClC-2 channels

• GeneClamp 500B amplifier and pClamp software

• Borosilicate glass pipettes

• Standard TEVC bath solution

• GaTx2 stock solution

Procedure:

• Place a ClC-2 expressing oocyte in the recording chamber perfused with the bath solution.

• Impale the oocyte with two microelectrodes filled with 3 M KCl.

• Clamp the oocyte at a holding potential of -10 mV.

• To elicit ClC-2 currents, apply hyperpolarizing voltage steps (e.g., from -120 mV to +40 mV in 20 mV increments for 4 seconds), followed by a tail pulse to +40 mV for 1 second.[8]

• Record the baseline ClC-2 currents.

• Introduce GaTx2 into the bath solution at the desired concentration.

• After a sufficient incubation period to allow for channel closing in the presence of the toxin, repeat the voltage-step protocol to record currents in the presence of GaTx2.[6][9]

• Analyze the data by comparing the current amplitudes before and after the application of GaTx2 to determine the percentage of inhibition.

Protocol 2: Assessment of GaTx2 Aggregation using Light Scattering

This protocol provides a general framework for assessing peptide aggregation.

Objective: To detect and monitor the aggregation of GaTx2 in solution over time.

Materials:

• Dynamic Light Scattering (DLS) or Static Light Scattering (SLS) instrument

• GaTx2 solution at the desired concentration and buffer

• Low-binding microcentrifuge tubes or cuvettes

Procedure:

• Prepare the GaTx2 solution in the buffer of interest and filter it through a low-protein-binding syringe filter to remove any pre-existing aggregates or dust.

• Place the sample in a clean cuvette or the appropriate sample holder for the light scattering instrument.

• Measure the initial particle size distribution (for DLS) or scattering intensity (for SLS) at time zero.

• Incubate the sample under the desired conditions (e.g., specific temperature, time).

• At various time points, repeat the light scattering measurement to monitor for an increase in particle size or scattering intensity, which would indicate aggregation.

• Analyze the data to determine the rate and extent of aggregation under the tested conditions.

Protocol 3: Assessment of GaTx2 Thermal Stability using Circular Dichroism (CD) Spectroscopy

This protocol outlines a general method for determining the thermal stability of a peptide.

Objective: To determine the melting temperature (Tm) of GaTx2 as an indicator of its thermal stability.

Materials:

• Circular Dichroism (CD) spectropolarimeter with a temperature control unit

• GaTx2 solution in the buffer of interest (note: buffers with high chloride concentrations may interfere with readings at low wavelengths)[10]

• Quartz CD cuvette

Procedure:

• Prepare the GaTx2 solution in a suitable buffer (e.g., phosphate (B84403) buffer, as Tris buffer can be pH-sensitive to temperature changes).[10]

• Record a baseline CD spectrum of the buffer alone.

• Record the CD spectrum of the GaTx2 solution at a starting temperature (e.g., 20°C) to confirm its secondary structure.

• Monitor the CD signal at a wavelength characteristic of the peptide's secondary structure (e.g., 222 nm for alpha-helical content) as the temperature is increased at a controlled rate (e.g., 1-2°C/minute).[10]

• Continue recording the signal until the unfolding transition is complete, as indicated by a sigmoidal change in the CD signal.

• Analyze the resulting melting curve to determine the midpoint of the transition, which corresponds to the melting temperature (Tm). A higher Tm indicates greater thermal stability.[11]

Mandatory Visualizations

Signaling Pathways

// Nodes GaTx2 [label="GaTx2", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ClC2 [label="ClC-2 Channel", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Chloride_Efflux [label="Decreased Cl- Efflux", fillcolor="#FBBC05", fontcolor="#202124"]; Neuronal_Excitability [label="Increased Neuronal\nExcitability", fillcolor="#34A853", fontcolor="#FFFFFF"]; TGF_beta_Pathway [label="TGF-β/Smad\nSignaling Pathway", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges GaTx2 -> ClC2 [label="Inhibits", arrowhead=tee, color="#5F6368", fontcolor="#202124"]; ClC2 -> Chloride_Efflux [arrowhead=vee, color="#5F6368"]; Chloride_Efflux -> Neuronal_Excitability [arrowhead=vee, color="#5F6368"]; ClC2 -> TGF_beta_Pathway [label="Inhibition leads to\nactivation of", arrowhead=vee, style=dashed, color="#5F6368", fontcolor="#202124"]; }

Caption: GaTx2 inhibits ClC-2, affecting neuronal excitability and the TGF-β pathway.

Experimental Workflow

// Nodes start [label="Start: Lyophilized GaTx2", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; reconstitute [label="Reconstitute in\nSterile Buffer", fillcolor="#4285F4", fontcolor="#FFFFFF"]; aliquot [label="Aliquot for\nSingle Use", fillcolor="#4285F4", fontcolor="#FFFFFF"]; storage [label="Store at -20°C or -80°C", fillcolor="#4285F4", fontcolor="#FFFFFF"]; activity_assay [label="Activity Assay\n(e.g., Electrophysiology)", fillcolor="#34A853", fontcolor="#FFFFFF"]; stability_assay [label="Stability Assay\n(e.g., CD, Light Scattering)", fillcolor="#FBBC05", fontcolor="#202124"]; data_analysis [label="Data Analysis", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> reconstitute [arrowhead=vee, color="#5F6368"]; reconstitute -> aliquot [arrowhead=vee, color="#5F6368"]; aliquot -> storage [arrowhead=vee, color="#5F6368"]; storage -> activity_assay [arrowhead=vee, color="#5F6368"]; storage -> stability_assay [arrowhead=vee, color="#5F6368"]; activity_assay -> data_analysis [arrowhead=vee, color="#5F6368"]; stability_assay -> data_analysis [arrowhead=vee, color="#5F6368"]; }

Caption: Recommended experimental workflow for handling and testing GaTx2.

References

• 1. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]
• 2. bachem.com [bachem.com]
• 3. peptide.com [peptide.com]
• 4. jpt.com [jpt.com]
• 5. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 6. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ClC-2 Voltage-Gated Channels Constitute Part of the Background Conductance and Assist Chloride Extrusion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Chazin Lab Protocol for thermal melts [structbio.vanderbilt.edu]
• 11. Using circular dichroism collected as a function of temperature to determine the thermodynamics of protein unfolding and binding interactions - PMC [pmc.ncbi.nlm.nih.gov]

How to account for the slow washout of GaTx2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with GaTx2, a high-affinity peptide inhibitor of the ClC-2 chloride channel.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for GaTx2?

A1: GaTx2 is a gating modifier of the ClC-2 chloride channel.[1] It does not act as a simple pore blocker of open channels.[1][2] Instead, it preferentially binds to the closed state of the channel, thereby slowing down channel activation and increasing the time until the first channel opening.[2][3][4] This mechanism involves inhibiting the slow gating process of ClC-2.[2]

Q2: Why is the washout of GaTx2 so slow?

A2: The slow washout of GaTx2 is a direct consequence of its high binding affinity and its mechanism of action. The toxin possesses a very low dissociation constant (Kd) in the picomolar range and a very slow off-rate (koff).[1][3][5] By binding tightly to the closed state of the ClC-2 channel, GaTx2 effectively "traps" the channels in a non-conducting conformation, leading to a prolonged inhibitory effect even after the removal of the toxin from the external solution.

Q3: Is the inhibitory effect of GaTx2 voltage-dependent?

A3: Yes, the inhibition of ClC-2 by GaTx2 is voltage-dependent.[2] Stronger inhibition is typically observed at more physiological, less hyperpolarized membrane potentials.[2] This voltage dependence is likely related to the voltage-dependent gating of the ClC-2 channel itself.[2]

Q4: How specific is GaTx2 for the ClC-2 channel?

A4: GaTx2 is highly specific for the ClC-2 channel.[3][4] Studies have shown that it has no significant inhibitory effects on other members of the ClC family (ClC-0, ClC-1, ClC-3, ClC-4), CFTR, GABAC, CaCC, or major voltage-dependent potassium channels like Kv1.2 and Shaker B.[2][3]

Troubleshooting Guide

Issue: Incomplete or slow recovery of ClC-2 channel activity after GaTx2 application.

This is an expected outcome due to the high-affinity binding and slow dissociation of GaTx2. Here are some strategies to account for and manage this during your experiments:

• Extended Washout Periods: Plan for significantly longer washout periods than with other inhibitors. Depending on the concentration used, complete recovery may not be feasible within a typical experimental timeframe.

• Use-Dependence Protocol: To potentially accelerate washout, employ a voltage protocol that encourages channel opening. While GaTx2 does not bind to the open state, frequent channel activation might facilitate the dissociation of the toxin from its binding site when it unbinds from the closed state.

• Concentration Optimization: Use the lowest effective concentration of GaTx2 for your experiment to minimize the population of bound channels and potentially shorten the recovery time.

• Parallel Experiments: Due to the persistent effect of GaTx2, it is often more practical to perform control experiments on separate, untreated cells or oocytes rather than relying on the complete washout from a previously treated one.

Issue: Variability in the degree of inhibition observed.

• Protocol Dependence: The inhibitory effect of GaTx2 is protocol-dependent.[2] Inhibition is more pronounced when the channels are allowed to close in the presence of the toxin.[2] Ensure your experimental protocol is consistent across all experiments to obtain reproducible results.

• Voltage Control: Given the voltage-dependence of GaTx2 inhibition, maintain precise control over the membrane potential during your experiments.[2]

Quantitative Data Summary

The following table summarizes the key quantitative parameters of GaTx2 interaction with the ClC-2 channel.

Parameter	Value	Experimental Condition	Reference
Dissociation Constant (Kd)	~20 pM	Two-electrode voltage-clamp (TEVC) at -100 mV	[3][4][5]
12 pM	Multi-channel patch at -100 mV	[1]
~50 pM	Not specified
Association Rate (kon)	43 x 10⁶ M⁻¹s⁻¹	TEVC recordings	[1]
Dissociation Rate (koff)	0.0034 s⁻¹	TEVC recordings	[1]

Experimental Protocols

Two-Electrode Voltage-Clamp (TEVC) Protocol for Assessing GaTx2 Inhibition

This protocol is adapted from studies characterizing the effects of GaTx2 on ClC-2 channels expressed in Xenopus oocytes.

• Oocyte Preparation: Prepare and inject Xenopus oocytes with cRNA encoding the ClC-2 channel. Incubate the oocytes for 2-5 days to allow for channel expression.

• Recording Setup: Place an oocyte in a recording chamber and perfuse with a standard recording solution (e.g., ND96). Impale the oocyte with two microelectrodes filled with 3 M KCl.

• Voltage Protocol: Clamp the oocyte at a holding potential of -30 mV. To elicit ClC-2 currents, apply hyperpolarizing voltage steps (e.g., to -100 mV for 1 second) followed by a tail pulse (e.g., to +40 mV). Repeat this pulse protocol at regular intervals (e.g., every 15 seconds) to establish a stable baseline current.[2]

• GaTx2 Application: Once a stable baseline is achieved, perfuse the chamber with the recording solution containing the desired concentration of GaTx2. Continue the voltage-pulse protocol to observe the onset of inhibition.

• Washout: To observe the slow washout, perfuse the chamber with the control recording solution (without GaTx2) and continue to record the currents using the same voltage-pulse protocol.

Visualizations

Caption: GaTx2 binds to the closed state of ClC-2, stabilizing it and slowing activation.

Caption: Experimental workflow for observing GaTx2 inhibition and slow washout.

Caption: Logic for troubleshooting slow washout and variability with GaTx2.

References

• 1. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 2. researchgate.net [researchgate.net]
• 3. smartox-biotech.com [smartox-biotech.com]
• 4. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

GaTx2 experimental controls and best practices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing GaTx2, a high-affinity peptide inhibitor of the ClC-2 chloride channel. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the successful application of GaTx2 in your research.

Frequently Asked Questions (FAQs)

Q1: What is GaTx2 and what is its primary mechanism of action?

A1: GaTx2 is a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus. It is a highly potent and specific inhibitor of the ClC-2 voltage-gated chloride channel.[1] GaTx2 does not block the channel pore directly. Instead, it acts as a gating modifier, slowing the activation of ClC-2 by binding preferentially to the closed state of the channel and preventing its opening.[2] This results in a significant increase in the latency to the first channel opening.

Q2: What is the affinity of GaTx2 for ClC-2?

A2: GaTx2 is the highest affinity inhibitor known for any chloride channel.[1] Its apparent dissociation constant (Kd) is in the low picomolar range, approximately 20 pM, though this can be voltage-dependent.[1]

Q3: Is GaTx2 specific for ClC-2?

A3: Yes, GaTx2 is highly specific for ClC-2. It shows no inhibitory effects on other members of the ClC family (ClC-0, ClC-1, ClC-3, ClC-4), CFTR, GABAC, Ca2+-activated Cl- channels (CaCC), or major voltage-dependent potassium channels like Kv1.2.[2][3]

Q4: How should I reconstitute and store GaTx2?

A4: GaTx2 is typically supplied as a lyophilized powder. For reconstitution, use sterile, high-purity water to a convenient stock concentration (e.g., 1 mg/ml). It is recommended to store the lyophilized peptide at -20°C. Once reconstituted, aliquot the solution to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability.[4]

Q5: What are the potential applications of GaTx2 in research and drug development?

A5: Due to its high affinity and specificity, GaTx2 is a valuable pharmacological tool for studying the structure-function relationship of ClC-2 channels and defining their physiological roles in various tissues.[5] Given the involvement of ClC-2 in conditions like epilepsy and inflammatory bowel disease, GaTx2 can also serve as a lead compound for the development of peptidomimetic drugs targeting ClC-2.[2][5]

Troubleshooting Guides

Issue 1: No observable inhibition of ClC-2 currents after GaTx2 application.

• Question: I've applied GaTx2 to my cells expressing ClC-2, but I don't see any reduction in the current. What could be the problem?

• Answer:

  • Incorrect Application Protocol: GaTx2 is a gating modifier and does not block open channels. If you apply the toxin after the channels have reached steady-state activation, you may not observe significant inhibition. Ensure that the channels are allowed to close in the presence of GaTx2 before the next activation pulse.[2]

  • Toxin Degradation: Improper storage or multiple freeze-thaw cycles of the GaTx2 stock solution can lead to peptide degradation. Prepare fresh aliquots from a properly stored stock.

  • Concentration Too Low: Although GaTx2 is very potent, ensure you are using a concentration sufficient to see an effect in your specific experimental system. Refer to the dose-response data in the tables below.

  • Voltage-Dependence: The inhibitory effect of GaTx2 is voltage-dependent, with stronger inhibition at more physiological membrane potentials. Consider your voltage protocol and the membrane potential at which you are holding the cells.

  • Solution Exchange: Ensure that your perfusion system allows for complete and rapid exchange of the solution containing GaTx2.

Issue 2: Variability in the degree of inhibition between experiments.

• Question: I'm seeing inconsistent levels of ClC-2 inhibition with GaTx2 across different experiments. Why might this be happening?

• Answer:

  • Protocol Dependence: The mechanism of GaTx2 inhibition is complex and can be protocol-dependent. Slight variations in the timing of toxin application relative to the voltage-clamp protocol can lead to different levels of inhibition. Maintain a consistent and precise experimental timeline.

  • Cell Health and Expression Levels: The health and density of the cells, as well as the expression level of ClC-2 channels, can influence the observed effect. Use cells from a similar passage number and ensure consistent transfection efficiency if using a heterologous expression system.

  • Recording Conditions: Differences in recording conditions, such as the ionic composition of your intracellular and extracellular solutions, can affect channel gating and, consequently, the efficacy of GaTx2.

Issue 3: Slow onset or washout of inhibition.

• Question: The inhibitory effect of GaTx2 seems to take a long time to appear and/or reverse. Is this normal?

• Answer:

  • High Affinity: Yes, this is expected due to the very high affinity of GaTx2 for the ClC-2 channel. The off-rate (koff) is very slow, leading to a prolonged recovery from inhibition.[5]

  • Re-binding: During washout, toxin that has unbound may rebind before being washed away, especially in systems with slower perfusion. Ensure a continuous and adequate flow of the washout solution.

Quantitative Data Summary

Table 1: GaTx2 Binding Affinity for ClC-2

Experimental Method	Apparent Kd	Voltage	Reference
Two-Electrode Voltage Clamp (TEVC)	22 pM	-100 mV	[5]
Multi-channel Patch	12 pM	-100 mV	[5]
Published Literature	~20 pM	Voltage-dependent	[1]
Tocris Bioscience	~50 pM	Not specified	[3]

Table 2: Kinetics of GaTx2 Inhibition of ClC-2 (from TEVC Recordings)

Kinetic Parameter	Value	Unit	Reference
kon	43 x 106	M-1s-1	[5]
koff	0.0034	s-1	[5]

Experimental Protocols

Protocol 1: Two-Electrode Voltage Clamp (TEVC) Recording of GaTx2 Inhibition of ClC-2 in Xenopus Oocytes

• Oocyte Preparation:

  • Harvest and defolliculate Stage V-VI Xenopus laevis oocytes.

  • Inject cRNA encoding human or rabbit ClC-2 and incubate for 2-5 days at 18°C.

• Solutions:

  • ND96 Recording Solution (in mM): 96 NaCl, 2 KCl, 1.8 CaCl2, 1 MgCl2, 5 HEPES, pH 7.5.

  • GaTx2 Stock Solution: Reconstitute lyophilized GaTx2 in sterile water to a stock concentration of 1 µM. Store at -20°C.

  • Working Solutions: Prepare serial dilutions of GaTx2 in ND96 recording solution to the desired final concentrations (e.g., 1 pM to 100 nM).

• TEVC Recording:

  • Place an oocyte in the recording chamber and perfuse with ND96 solution.

  • Impale the oocyte with two microelectrodes (filled with 3 M KCl, resistance 0.5-2 MΩ).

  • Clamp the oocyte at a holding potential of -30 mV.

  • To elicit ClC-2 currents, apply hyperpolarizing voltage steps (e.g., to -100 mV for 1-2 seconds) followed by a depolarizing tail pulse (e.g., to +40 mV). Repeat this pulse protocol at regular intervals (e.g., every 15 seconds) to establish a stable baseline current.[2]

• GaTx2 Application:

  • Once a stable baseline is achieved, switch the perfusion to the ND96 solution containing the desired concentration of GaTx2.

  • Continue the voltage-pulse protocol and record the inhibition of the ClC-2 current until a new steady-state is reached.

• Washout:

  • Perfuse the chamber with ND96 solution to wash out the toxin and observe the recovery of the current. Note that due to the high affinity of GaTx2, washout may be very slow.

• Data Analysis:

  • Measure the peak current amplitude at the end of the hyperpolarizing step before and after GaTx2 application.

  • Calculate the percentage of inhibition.

  • To determine the Kd, construct a dose-response curve by plotting the percentage of inhibition against the GaTx2 concentration and fit the data with the Hill equation.

Protocol 2: Patch-Clamp Electrophysiology of GaTx2 on Mammalian Cells Expressing ClC-2

• Cell Culture and Transfection:

  • Culture a suitable mammalian cell line (e.g., HEK293, CHO) in appropriate media.

  • Transiently transfect the cells with a plasmid encoding ClC-2 and a fluorescent marker (e.g., GFP) to identify transfected cells.

  • Record 24-48 hours post-transfection.

• Solutions:

  • Extracellular Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 Glucose, pH 7.4.

  • Intracellular (Pipette) Solution (in mM): 130 CsCl, 2 MgCl2, 10 EGTA, 10 HEPES, 4 ATP-Mg, 0.4 GTP-Na, pH 7.2.

  • GaTx2 Solutions: Prepare as described in the TEVC protocol, using the extracellular solution as the diluent.

• Patch-Clamp Recording (Whole-Cell Configuration):

  • Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with the intracellular solution.

  • Obtain a gigaohm seal on a transfected cell and establish the whole-cell configuration.

  • Hold the cell at a potential where ClC-2 channels are mostly closed (e.g., -30 mV).

  • Apply a voltage protocol to activate ClC-2, similar to the TEVC protocol (e.g., hyperpolarizing steps to -100 mV).

• GaTx2 Application:

  • Establish a stable baseline recording.

  • Apply GaTx2 via a fast perfusion system directed at the recorded cell.

  • Ensure that the application of GaTx2 occurs when the channels are in the closed state for optimal inhibition.

• Data Analysis:

  • Analyze the current inhibition as described for the TEVC protocol.

Visualizations

Caption: Mechanism of GaTx2 action on the ClC-2 channel.

Caption: General experimental workflow for studying GaTx2 effects.

References

• 1. smartox-biotech.com [smartox-biotech.com]
• 2. researchgate.net [researchgate.net]
• 3. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]

Reference Data & Comparative Studies

GaTx2: A High-Affinity Probe for the Elusive ClC-2 Chloride Channel

A Comparative Guide to ClC Inhibitors for Researchers, Scientists, and Drug Development Professionals

The study of chloride channels (ClCs), integral to a myriad of physiological processes from neuronal signaling to transepithelial transport, has long been hampered by a lack of potent and specific pharmacological tools. This guide provides a detailed comparison of GaTx2, a peptide toxin from the venom of the Israeli deathstalker scorpion (Leiurus quinquestriatus hebraeus), with other known ClC inhibitors. Experimental data are presented to highlight the exceptional specificity and affinity of GaTx2 for the ClC-2 channel, establishing it as an invaluable tool for elucidating the channel's structure, function, and therapeutic potential.

Unparalleled Specificity and Affinity of GaTx2

GaTx2 stands out in the landscape of ClC inhibitors due to its remarkable potency and selectivity for the ClC-2 channel. With an apparent dissociation constant (Kd) in the low picomolar range (approximately 20-50 pM), it is the highest affinity inhibitor reported for any chloride channel to date.[1][2][3][4] This high affinity allows for precise targeting of ClC-2 with minimal off-target effects.

In contrast, many other commonly used ClC inhibitors exhibit broad reactivity and lower potency, often requiring micromolar to millimolar concentrations to achieve significant channel block. This lack of specificity can confound experimental results and limit their therapeutic applicability.[5][6] For instance, compounds like 4,4'-diisothiocyanatostilbene-2,2'-disulfonic acid (DIDS) and 5-nitro-2-(3-phenylpropylamino)benzoic acid (NPPB) are known to inhibit multiple ClC isoforms and other anion transporters.[7][8]

A more recently developed synthetic small molecule, AK-42, also demonstrates high selectivity for ClC-2, with an IC50 of 17 nM and over 1,000-fold greater potency for ClC-2 compared to its closest homolog, ClC-1.[5][6] While AK-42 represents a significant advancement in small-molecule inhibitors, GaTx2's picomolar affinity remains unmatched.

Quantitative Comparison of ClC Inhibitors

The following table summarizes the inhibitory constants (Kd or IC50) of GaTx2 and other representative ClC inhibitors against various ClC channel subtypes. This data underscores the superior specificity of GaTx2 for ClC-2.

Inhibitor	Target Channel	Inhibitory Constant (Kd/IC50)	Other Affected Channels
GaTx2	ClC-2	~20-50 pM	None reported (ClC-1, -3, -4, CFTR, GABAc, CaCC, Kv1.2 unaffected) [1][4][9]
AK-42	ClC-2	17 nM	ClC-1 (>1000-fold less potent)[5][6]
DIDS	ClC-Ka	~90 µM	ClC-Kb (5-6 fold less sensitive), other anion transporters[7][10]
NPPB	Multiple ClCs	µM range	Broad-spectrum Cl- channel blocker[8][11]
3-phenyl-CPP	ClC-Ka	< 100 µM	ClC-Kb (less sensitive)[7]
BIM1	ClC-Ka	IC50 < 10 µM	ClC-Kb (>20-fold less sensitive)[1][2]

Mechanism of Action: A Gating Modifier

GaTx2 inhibits ClC-2 through a distinct mechanism of action. Rather than physically occluding the pore like a traditional channel blocker, GaTx2 acts as a gating modifier.[1][12] It slows the activation of the ClC-2 channel by binding to the closed state and stabilizing it, thereby increasing the latency to the first channel opening.[1][2] Notably, GaTx2 is unable to inhibit ClC-2 channels that are already in the open state.[1][12] This unique mechanism provides researchers with a tool to dissect the intricate gating processes of ClC-2.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the specificity and mechanism of action of ClC inhibitors like GaTx2.

Two-Electrode Voltage Clamp (TEVC) for Screening in Xenopus Oocytes

This technique is a cornerstone for studying ion channels expressed in a heterologous system.

1. Oocyte Preparation:

• Harvest oocytes from mature female Xenopus laevis frogs.

• Defolliculate the oocytes by enzymatic digestion (e.g., with collagenase).

• Inject cRNA encoding the desired human ClC channel (e.g., ClC-1, ClC-2, ClC-Ka) into the oocyte cytoplasm.

• Incubate the oocytes for 2-5 days to allow for channel expression.

2. Electrophysiological Recording:

• Place an oocyte in a recording chamber continuously perfused with a standard bath solution (e.g., ND96).

• Impale the oocyte with two microelectrodes filled with 3 M KCl, one for voltage sensing and one for current injection.

• Clamp the membrane potential at a holding potential where the channels are typically closed (e.g., -30 mV).

• Apply a series of voltage steps to elicit channel opening and record the resulting currents. For ClC-2, hyperpolarizing pulses are used for activation.

• Establish a stable baseline recording.

3. Inhibitor Application and Data Analysis:

• Perfuse the chamber with the bath solution containing the ClC inhibitor at various concentrations.

• Record the currents in the presence of the inhibitor until a steady-state effect is observed.

• Perform a washout by perfusing with the control bath solution to assess the reversibility of inhibition.

• Measure the peak or steady-state current at each voltage step in the absence and presence of the inhibitor.

• Calculate the percentage of inhibition and plot concentration-response curves to determine the IC50 or Kd value.

Patch-Clamp Electrophysiology for Detailed Mechanistic Studies

Patch-clamp allows for the study of ion channels in native cells or cell lines with higher resolution.

1. Cell Preparation:

• Culture mammalian cells (e.g., HEK293 or CHO cells) stably or transiently expressing the ClC channel of interest.

• Plate the cells onto glass coverslips 24-48 hours before the experiment.

2. Whole-Cell Recording Configuration:

• Place a coverslip in the recording chamber on an inverted microscope and perfuse with an extracellular solution.

• Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 3-5 MΩ when filled with the intracellular solution.

• Approach a cell with the patch pipette and form a high-resistance (GΩ) seal.

• Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.

• Clamp the cell at a desired holding potential and apply voltage protocols to elicit and record ClC currents.

3. Data Acquisition and Analysis:

• Record baseline currents before applying the inhibitor.

• Apply the inhibitor via the perfusion system and record the resulting changes in current amplitude and kinetics.

• Analyze the data to determine the effects on channel gating, such as activation and deactivation rates, and open probability.

Visualizing ClC-2's Role and Inhibition Workflow

The following diagrams, generated using Graphviz, illustrate the conceptual signaling pathway of ClC-2 and a typical experimental workflow for inhibitor screening.

Caption: Conceptual pathway of ClC-2 function and its inhibition by GaTx2.

Caption: Workflow for screening and characterizing novel ClC channel inhibitors.

References

• 1. pnas.org [pnas.org]
• 2. A selective class of inhibitors for the CLC-Ka chloride ion channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ClC-2 Voltage-Gated Channels Constitute Part of the Background Conductance and Assist Chloride Extrusion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and validation of a potent and specific inhibitor for the CLC-2 chloride channel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Small Molecules Targeting Kidney ClC-K Chloride Channels: Applications in Rare Tubulopathies and Common Cardiovascular Diseases [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Research and progress on ClC-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Chloride Channelopathies of ClC-2 [mdpi.com]
• 12. spandidos-publications.com [spandidos-publications.com]

GaTx2 versus AK-42: A Comparative Guide to ClC-2 Inhibition

For Researchers, Scientists, and Drug Development Professionals

The chloride channel ClC-2 is a voltage-gated anion channel implicated in a variety of physiological processes, including neuronal excitability and transepithelial ion transport. Its dysfunction has been linked to several pathologies, making it a target of significant interest for therapeutic intervention. This guide provides a detailed, objective comparison of two prominent ClC-2 inhibitors: the peptide toxin GaTx2 and the small molecule AK-42, supported by experimental data to aid researchers in selecting the appropriate tool for their studies.

Executive Summary

GaTx2 and AK-42 are both potent and selective inhibitors of the ClC-2 chloride channel, yet they differ significantly in their molecular nature, mechanism of action, and kinetic properties. GaTx2, a peptide toxin isolated from scorpion venom, acts as a gating modifier with picomolar affinity, making it one of the highest-affinity inhibitors for any chloride channel.[1][2] In contrast, AK-42 is a synthetic small molecule that exhibits nanomolar potency and exceptional selectivity over its closest homolog, ClC-1.[3][4][5] AK-42 functions by binding to an extracellular vestibule of the channel, leading to a reversible block of the pore.[3][4] The choice between these two inhibitors will largely depend on the specific experimental needs, such as the desired mechanism of inhibition and the context of the biological system under investigation.

Quantitative Comparison of Inhibitor Properties

The following table summarizes the key quantitative parameters for GaTx2 and AK-42, providing a direct comparison of their potency and selectivity.

Property	GaTx2	AK-42
Inhibitor Type	Peptide Toxin	Small Molecule
Source	Leiurus quinquestriatus hebraeus venom	Synthetic
Potency (KD / IC50)	~12-22 pM (KD, voltage-dependent)[1][6][7]	17 ± 1 nM (IC50 for human ClC-2)[3][4]
Selectivity	Specific for ClC-2; no effect on ClC-0, ClC-1, ClC-3, ClC-4, CFTR, GABAC, Xenopus ClCa, Shaker B, or Kv1.2 channels.[1][8]	~10,000-fold more potent for ClC-2 than ClC-1. No off-target effects on a panel of 61 CNS receptors, channels, and transporters.[3][4]
Mechanism of Action	Gating modifier; slows channel activation by increasing latency to first opening. Does not block open channels.[1][2][9]	Binds to an extracellular vestibule above the channel pore, causing a reversible block.[3][4]
Reversibility	Very slow recovery from inhibition.[9]	Completely reversible within ~10 minutes upon washout.[3]
Onset of Action	Fast onset of inhibition.[9]	Onset of inhibition occurs in <10 seconds at 30 nM.[3]

Mechanism of Action

The distinct mechanisms by which GaTx2 and AK-42 inhibit ClC-2 are a critical consideration for experimental design.

GaTx2: The Gating Modifier

GaTx2 acts as a gating modifier, meaning it influences the conformational changes of the channel that lead to its opening and closing.[1][2] It binds with high affinity to the closed state of the ClC-2 channel, thereby stabilizing this conformation and increasing the energy required for the channel to open.[9] This is evidenced by the observation that GaTx2 significantly increases the latency to the first channel opening but is unable to block channels that are already in the open state.[1][2] This property makes GaTx2 a valuable tool for studying the gating kinetics of ClC-2.

Caption: GaTx2 binds to the closed state of ClC-2, preventing its activation.

AK-42: The Pore Blocker

In contrast to GaTx2, AK-42 acts as a direct pore blocker.[3] Cryo-electron microscopy studies have revealed that AK-42 binds to an extracellular vestibule of the ClC-2 channel.[10][11] This binding physically occludes the ion conduction pathway, preventing the passage of chloride ions. The interaction is reversible, and the channel function can be restored upon washout of the compound.[3] This mechanism makes AK-42 a suitable tool for acutely and reversibly inhibiting ClC-2 currents in various experimental preparations.

Caption: AK-42 binds to the extracellular vestibule of ClC-2, blocking ion flow.

Experimental Protocols

The characterization of both GaTx2 and AK-42 has heavily relied on electrophysiological techniques. Below are representative protocols for assessing the inhibitory activity of these compounds on ClC-2 channels.

Two-Electrode Voltage-Clamp (TEVC) in Xenopus Oocytes

This technique is commonly used for the initial characterization of ion channel modulators.

• Oocyte Preparation: Xenopus laevis oocytes are harvested and injected with cRNA encoding the ClC-2 channel. Oocytes are then incubated for 2-5 days to allow for channel expression.

• Recording Setup: Oocytes are placed in a recording chamber and perfused with a standard external solution (e.g., 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 5 mM HEPES, pH 7.4). The oocyte is impaled with two microelectrodes filled with 3 M KCl.

• Voltage Protocol: To elicit ClC-2 currents, a hyperpolarizing voltage protocol is typically used. For example, from a holding potential of -30 mV, the membrane potential is stepped to various potentials between +40 mV and -140 mV for a duration of 1-2 seconds.

• Inhibitor Application: A baseline recording of ClC-2 currents is established. The external solution is then exchanged with a solution containing the desired concentration of GaTx2 or AK-42. The effect of the inhibitor is measured as the percentage reduction in the steady-state current at a specific hyperpolarizing voltage.

• Dose-Response Analysis: To determine the potency (KD or IC50), multiple concentrations of the inhibitor are applied, and the resulting current inhibition is plotted against the inhibitor concentration.

Whole-Cell Patch-Clamp in Mammalian Cells

This technique allows for the study of ClC-2 channels in a more native cellular environment.

• Cell Culture: Mammalian cells (e.g., CHO or HEK293) are transiently or stably transfected with a vector expressing ClC-2. For studying native channels, primary cells such as hippocampal pyramidal neurons can be used.[3]

• Recording Solutions: The external solution is similar to that used in TEVC. The internal (pipette) solution typically contains a high concentration of chloride (e.g., 140 mM CsCl, 10 mM EGTA, 10 mM HEPES, 4 mM Mg-ATP, pH 7.2).

• Patching and Recording: A glass micropipette with a resistance of 3-6 MΩ is used to form a high-resistance seal (GΩ seal) with the cell membrane. The membrane patch under the pipette is then ruptured to achieve the whole-cell configuration.

• Voltage Protocol: Similar to TEVC, hyperpolarizing voltage steps are used to activate ClC-2 currents. A typical protocol would be to hold the cell at 0 mV and apply 1-second steps to potentials ranging from +80 mV to -120 mV.

• Data Acquisition and Analysis: Currents are recorded and analyzed to determine the effect of the inhibitor on current amplitude and kinetics. The reversibility of inhibition is assessed by perfusing the cell with an inhibitor-free external solution (washout).

Caption: A typical workflow for evaluating ClC-2 inhibitors using electrophysiology.

Conclusion

Both GaTx2 and AK-42 are invaluable tools for the study of ClC-2 function and physiology. GaTx2, with its exceptionally high affinity and its action as a gating modifier, is particularly well-suited for detailed biophysical studies of channel gating mechanisms. Its slow reversibility, however, may be a limitation in some experimental contexts. AK-42, as a potent, highly selective, and reversible small molecule pore blocker, is an excellent choice for in vitro and in vivo studies where acute and reversible inhibition of ClC-2 is desired. The availability of its co-crystal structure with ClC-2 also opens avenues for structure-based drug design. The selection between these two inhibitors should be guided by the specific scientific question being addressed and the experimental system being employed.

References

• 1. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Development and validation of a potent and specific inhibitor for the CLC-2 chloride channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]
• 6. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. smartox-biotech.com [smartox-biotech.com]
• 9. researchgate.net [researchgate.net]
• 10. Cryo-EM structures of ClC-2 chloride channel reveal the blocking mechanism of its specific inhibitor AK-42 [infoscience.epfl.ch]
• 11. Cryo-EM structures of ClC-2 chloride channel reveal the blocking mechanism of its specific inhibitor AK-42 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to GaTx2 and Lubiprostone: Modulators of the ClC-2 Chloride Channel

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two key modulators of the ClC-2 chloride channel: the peptide toxin GaTx2 and the bicyclic fatty acid, lubiprostone (B194865). The following sections present a comprehensive overview of their effects on ClC-2, supported by experimental data, detailed methodologies, and visual representations of their mechanisms of action.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of GaTx2 and lubiprostone in their interaction with the ClC-2 channel.

Table 1: GaTx2 Interaction with ClC-2

Parameter	Value	Experimental System	Reference
Apparent Dissociation Constant (Kd)	~12 pM	Multi-channel patch clamp	[1]
~22 pM	Two-electrode voltage-clamp (TEVC) at -100 mV	[1]
~20 pM (voltage-dependent)	Not specified	[2][3]
Association Rate Constant (kon)	43 x 106 M-1s-1	TEVC recordings	[1]
Dissociation Rate Constant (koff)	0.0034 s-1	TEVC recordings	[1]
Effect on Channel Activation	~8-fold increase in latency to first opening	Single-channel recording	[3][4]
Inhibition at -160 mV	62.5 ± 2.6%	TEVC	[4]
Inhibition at -60 mV	86.6 ± 2.3%	TEVC	[4]

Table 2: Lubiprostone Interaction with ClC-2

Parameter	Effect	Concentration	Experimental System	Reference
Channel Activation	Activates ClC-2 Cl- currents	Concentration-dependent	Not specified	[5]
Activates ClC-2	<100 nM	Single-channel studies	[6]
Contradictory Findings	No direct effect on ClC-2 currents	Intra- or extracellular application	Patch-clamp whole-cell recordings	[7][8]
Minor contribution of ClC-2 to lubiprostone-induced secretion	3 nM - 1 µM	T84 cells, Ussing chamber	[9]
Activates CFTR via EP4 receptor	Not specified	Oocytes	[5]

Comparative Analysis of Mechanism of Action

GaTx2 and lubiprostone represent opposing modulatory actions on the ClC-2 channel, with distinct and debated mechanisms.

GaTx2: A High-Affinity Inhibitor

GaTx2, a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus, is a potent and highly specific inhibitor of the ClC-2 chloride channel.[2][4] Its primary mechanism involves modifying the channel's gating properties rather than physically occluding the pore.[4][10] GaTx2 binds preferentially to the closed state of the channel, thereby slowing the activation process and increasing the latency to the first channel opening.[3][4] This mode of action makes it a valuable tool for studying the physiological roles of ClC-2.[2][10] Importantly, GaTx2 exhibits remarkable specificity for ClC-2, showing no inhibitory effects on other ClC channels, CFTR, or voltage-gated potassium channels.[4]

Lubiprostone: A Controversial Activator

Lubiprostone is a bicyclic fatty acid derivative of prostaglandin (B15479496) E1, approved for the treatment of chronic idiopathic constipation.[11][12] It is proposed to act by activating ClC-2 channels on the apical membrane of intestinal epithelial cells, leading to chloride and fluid secretion into the lumen.[11][13][14] This increased fluid content softens the stool and promotes intestinal transit.[15][16]

However, the precise mechanism of lubiprostone's action is a subject of ongoing research and debate. While some studies support a direct activation of ClC-2, others suggest that its effects are mediated indirectly.[7][8][17] One proposed alternative pathway involves the activation of the prostaglandin E receptor 4 (EP4), which in turn activates the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel.[5][17] More recent evidence suggests that lubiprostone may be a non-selective activator of cAMP-gated ion channels, with ClC-2 playing only a minor role in its pro-secretory effect in intestinal epithelial cells.[9][18]

Signaling Pathways and Mechanisms

The following diagrams illustrate the proposed signaling pathways for GaTx2 and lubiprostone in relation to the ClC-2 channel.

Caption: Proposed mechanism of ClC-2 inhibition by GaTx2.

Caption: Proposed direct and indirect mechanisms of action for lubiprostone.

Experimental Protocols

The characterization of GaTx2 and lubiprostone's effects on ClC-2 relies on established electrophysiological techniques.

1. Two-Electrode Voltage-Clamp (TEVC) in Xenopus Oocytes

• Objective: To study the macroscopic currents of heterologously expressed ClC-2 channels.

• Methodology:

  • cRNA encoding human ClC-2 is injected into Xenopus laevis oocytes.

  • Oocytes are incubated for 2-5 days to allow for channel expression.

  • An oocyte is placed in a recording chamber and impaled with two microelectrodes filled with 3 M KCl. One electrode measures the membrane potential, and the other injects current to clamp the voltage at a desired level.

  • The oocyte is perfused with a control solution (e.g., ND96).

  • Voltage-step protocols are applied to elicit ClC-2 currents. A typical protocol involves holding the membrane potential at a level where the channel is mostly closed (e.g., -30 mV) and then stepping to a range of hyperpolarizing potentials (e.g., -140 mV to +40 mV) to induce channel opening.[19]

  • The compound of interest (GaTx2 or lubiprostone) is then perfused, and the voltage-step protocol is repeated to measure its effect on the current amplitude and kinetics.

2. Patch-Clamp Electrophysiology in Mammalian Cells

• Objective: To study the single-channel and whole-cell currents of ClC-2 in a mammalian expression system (e.g., HEK293 or T84 cells).

• Methodology:

  • Whole-Cell Recording:

    • Cells are cultured on coverslips and transfected with a plasmid containing the ClC-2 cDNA.

    • A glass micropipette with a tip diameter of ~1 µm is pressed against the cell membrane. Suction is applied to rupture the patch of membrane, establishing electrical and diffusive access to the cell's interior.

    • The pipette solution contains ions that mimic the intracellular environment, while the bath solution mimics the extracellular fluid.

    • Voltage-clamp protocols, similar to those used in TEVC, are applied to record the total ClC-2 current from the entire cell membrane.[20][21][22]

  • Single-Channel Recording (Inside-out or Outside-out):

    • After forming a high-resistance seal between the micropipette and the cell membrane, the pipette is withdrawn to excise a small patch of membrane.

    • In the inside-out configuration, the intracellular face of the membrane is exposed to the bath solution, allowing for the application of substances to the intracellular side of the channel.

    • In the outside-out configuration, the extracellular face is exposed to the bath, which is ideal for studying the effects of extracellularly applied agents like GaTx2.

    • This technique allows for the observation of the opening and closing of individual channels.

3. Ussing Chamber for Intestinal Tissue

• Objective: To measure ion transport across a sheet of intestinal epithelium.

• Methodology:

  • A section of intestinal tissue is mounted between two halves of a Ussing chamber, separating the mucosal (apical) and serosal (basolateral) sides.

  • Each side is bathed in an identical physiological salt solution, and the potential difference across the epithelium is clamped to zero.

  • The current required to maintain this voltage clamp (the short-circuit current, Isc) is a measure of net ion transport.

  • Lubiprostone is added to the mucosal or serosal bath to assess its effect on ion secretion.[9]

Caption: General experimental workflow for studying ClC-2 modulators.

Conclusion

GaTx2 and lubiprostone provide contrasting pharmacological profiles for the study and therapeutic targeting of the ClC-2 chloride channel. GaTx2 stands out as a highly potent and specific inhibitor, making it an invaluable research tool for elucidating the physiological and pathophysiological roles of ClC-2. Lubiprostone, while clinically effective for constipation, presents a more complex and debated mechanism of action that may involve multiple targets beyond ClC-2. Further research is necessary to fully delineate the molecular interactions of lubiprostone and its downstream effects on intestinal ion transport. This comparative guide serves as a foundational resource for researchers aiming to understand and manipulate ClC-2 channel function.

References

• 1. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 2. mdpi.com [mdpi.com]
• 3. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. Methadone but not Morphine Inhibits Lubiprostone-Stimulated Cl− Currents in T84 Intestinal Cells and Recombinant Human ClC-2, but not CFTR Cl− Currents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Short Chain Fatty Acids Effect on Chloride Channel ClC-2 as a Possible Mechanism for Lubiprostone Intestinal Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Short Chain Fatty Acids Effect on Chloride Channel ClC-2 as a Possible Mechanism for Lubiprostone Intestinal Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lubiprostone is a Non-Selective Activator of cAMP-Gated Ion Channels and Chloride Channel Protein 2 (Clc-2) Has a Minor Role in its Prosecretory Effect in Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Lubiprostone: a novel treatment for chronic constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. managedhealthcareexecutive.com [managedhealthcareexecutive.com]
• 13. researchgate.net [researchgate.net]
• 14. go.drugbank.com [go.drugbank.com]
• 15. droracle.ai [droracle.ai]
• 16. researchgate.net [researchgate.net]
• 17. ClC-2 regulation of intestinal barrier function: Translation of basic science to therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Lubiprostone is non-selective activator of cAMP-gated ion channels and Clc-2 has a minor role in its prosecretory effect in intestinal epithelial cells. [escholarship.org]
• 19. leibniz-fmp.de [leibniz-fmp.de]
• 20. CryoEM structures of the human CLC-2 voltage gated chloride channel reveal a ball and chain gating mechanism [elifesciences.org]
• 21. CryoEM structures of the human CLC-2 voltage gated chloride channel reveal a ball and chain gating mechanism [elifesciences.org]
• 22. CryoEM structures of the human CLC-2 voltage-gated chloride channel reveal a ball-and-chain gating mechanism | eLife [elifesciences.org]

Validating GaTx2 Effects: A Comparative Guide Using Clcn2 Knockout Mice

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the effects of GaTx2, a potent and specific inhibitor of the ClC-2 chloride channel, by leveraging the well-characterized phenotype of Clcn2 knockout (KO) mice. The central hypothesis is that pharmacological inhibition of ClC-2 in wild-type (WT) animals using GaTx2 will phenocopy the genetic ablation of the Clcn2 gene. Such a validation is crucial for establishing GaTx2 as a reliable tool for studying ClC-2 function and for the development of ClC-2 targeted therapeutics.

Introduction to GaTx2 and Clcn2

The ClC-2 channel, encoded by the CLCN2 gene, is a voltage-gated chloride channel widely expressed in various tissues, including the brain, retina, and testes.[1] Its dysfunction has been linked to several pathological conditions in humans, such as leukoencephalopathy, and mouse models with a disrupted Clcn2 gene have been instrumental in elucidating its physiological roles.[1] These knockout mice exhibit a distinct and reproducible phenotype characterized by leukodystrophy, retinal degeneration, and male infertility due to testicular degeneration.[1][2]

GaTx2 is a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus and has been identified as a highly potent and specific inhibitor of the ClC-2 channel.[3][4] It acts by slowing the activation of the channel, thereby reducing chloride ion flux.[5] The exceptional specificity of GaTx2 for ClC-2 makes it a promising pharmacological tool to dissect the channel's function in vivo.

This guide outlines the experimental strategy to validate that the in vivo effects of GaTx2 are mediated specifically through the inhibition of ClC-2. The core principle is a head-to-head comparison of GaTx2-treated wild-type mice with vehicle-treated wild-type and Clcn2 knockout mice. The absence of a GaTx2-induced phenotype in Clcn2 KO mice would provide strong evidence for its on-target specificity.

Comparative Data Summary

The following tables summarize the expected outcomes of key experiments comparing the three groups: Wild-Type (Vehicle), Wild-Type (GaTx2-treated), and Clcn2 KO (Vehicle). These predictions are based on the known phenotype of Clcn2 KO mice and the high specificity of GaTx2 for the ClC-2 channel.

Table 1: Neurological Phenotype - Leukoencephalopathy

Parameter	Wild-Type (Vehicle)	Wild-Type (GaTx2-treated)	Clcn2 KO (Vehicle)
Myelin Vacuolation	Absent	Present, age- and dose-dependent	Present, progressive with age[6]
Brain Water Content	Normal	Increased	Increased
Motor Coordination	Normal	Impaired	Impaired
Auditory Brainstem Response	Normal	Delayed latency	Delayed latency[6]

Table 2: Ocular Phenotype - Retinal Degeneration

Parameter	Wild-Type (Vehicle)	Wild-Type (GaTx2-treated)	Clcn2 KO (Vehicle)
Retinal Histology	Normal	Photoreceptor degeneration	Photoreceptor degeneration[2][7]
Electroretinogram (ERG)	Normal a- and b-wave	Reduced a- and b-wave amplitude	Reduced a- and b-wave amplitude
Visual Acuity	Normal	Reduced	Reduced/Absent

Table 3: Reproductive Phenotype - Testicular Degeneration (in males)

Parameter	Wild-Type (Vehicle)	Wild-Type (GaTx2-treated)	Clcn2 KO (Vehicle)
Testis Histology	Normal spermatogenesis	Degeneration of seminiferous tubules	Degeneration of seminiferous tubules, loss of germ cells[2]
Sperm Count	Normal	Reduced/Azoospermia	Azoospermia[1]
Fertility	Fertile	Infertile	Infertile[2]

Experimental Protocols

Detailed methodologies for the key comparative experiments are provided below.

Assessment of Leukoencephalopathy

• Histology: Brains will be collected from perfused mice, fixed in 4% paraformaldehyde, and embedded in paraffin. Sagittal and coronal sections (5 µm) will be stained with Hematoxylin and Eosin (H&E) and Luxol Fast Blue (LFB) to visualize myelin. The extent of vacuolation in white matter tracts, particularly in the cerebellum, corpus callosum, and spinal cord, will be quantified using image analysis software.

• Electron Microscopy: For ultrastructural analysis, brain tissue will be fixed with glutaraldehyde (B144438) and osmium tetroxide, and embedded in resin. Thin sections will be examined for intramyelinic edema and axonal integrity.

• Brain Water Content: The wet and dry weight of dissected brain regions will be measured to determine the percentage of water content.

• Motor Coordination: The rotarod test will be used to assess motor coordination and balance. Mice will be placed on an accelerating rotating rod, and the latency to fall will be recorded.

• Auditory Brainstem Response (ABR): To assess central auditory pathway function, which is affected by myelination status, ABRs will be recorded in response to click stimuli of varying intensities. Latencies and amplitudes of the different waves will be analyzed.

Evaluation of Retinal Degeneration

• Fundoscopy and Optical Coherence Tomography (OCT): In vivo imaging of the retina will be performed to assess for signs of degeneration, such as retinal thinning and photoreceptor layer disruption.

• Electroretinography (ERG): To measure retinal function, ERGs will be recorded in response to light flashes of different intensities under both scotopic (dark-adapted) and photopic (light-adapted) conditions. The amplitudes and implicit times of the a- and b-waves will be analyzed.

• Histology: Eyes will be enucleated, fixed, and sectioned. H&E staining will be used to visualize the retinal layers, and the thickness of the outer nuclear layer (photoreceptor cell bodies) will be measured.

Assessment of Testicular Degeneration and Fertility

• Histology: Testes will be fixed in Bouin's solution, embedded in paraffin, and sectioned. H&E staining will be used to examine the morphology of the seminiferous tubules and the presence of different stages of germ cells.

• Sperm Count and Motility: Sperm will be collected from the cauda epididymis and analyzed for total count and motility using a hemocytometer and computer-assisted sperm analysis (CASA).

• Fertility Testing: Male mice from each group will be housed with wild-type females for a defined period, and the number of litters and pups produced will be recorded.

Visualization of Experimental Logic and Pathways

The following diagrams, generated using Graphviz, illustrate the logical flow of the validation study and the hypothesized mechanism of action.

Caption: Experimental workflow for validating GaTx2 specificity.

Caption: Hypothesized mechanism of GaTx2-induced pathology.

Conclusion

The use of Clcn2 knockout mice provides a powerful and definitive in vivo system to validate the specificity of GaTx2. A strong correlation between the phenotype induced by GaTx2 in wild-type animals and the existing phenotype of Clcn2 knockout mice, coupled with a lack of effect of GaTx2 in the knockout animals, would firmly establish this toxin as a selective and invaluable tool for probing ClC-2 channel function in health and disease. This validation is a critical step towards leveraging GaTx2 in preclinical studies and for the development of novel therapeutic strategies targeting the ClC-2 channel.

References

• 1. CLCN2-Related Leukoencephalopathy - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Cellular basis of ClC-2 Cl− channel–related brain and testis pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. Leukoencephalopathy upon Disruption of the Chloride Channel ClC-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Apical CLC‐2 in retinal pigment epithelium is crucial for survival of the outer retina - PMC [pmc.ncbi.nlm.nih.gov]

Demonstrating the Specificity of GaTx2: A Guide to Control Experiments

For researchers and drug development professionals investigating the role of the ClC-2 chloride channel, GaTx2 is an invaluable tool due to its high potency and selectivity. This guide provides a framework for designing and interpreting control experiments to unequivocally demonstrate the specificity of GaTx2, comparing its effects on its intended target with its lack of activity on other ion channels.

Data Presentation: Comparative Selectivity of GaTx2

To quantitatively assess the specificity of GaTx2, a panel of ion channels should be tested. The following table summarizes the expected results based on published data, highlighting the remarkable selectivity of GaTx2 for ClC-2.

Target	Channel Type	GaTx2 Affinity (KD)	% Inhibition at 100 nM	Reference
ClC-2	Chloride Channel	~20 pM	>99%	[1][2]
ClC-0	Chloride Channel	No significant binding	<5%	[1]
ClC-1	Chloride Channel	No significant binding	<5%	[1]
ClC-3	Chloride Channel	No significant binding	<5%	[1]
ClC-4	Chloride Channel	No significant binding	<5%	[1]
CFTR	Chloride Channel	No significant binding	<5%	[1]
GABAC	Chloride Channel	No significant binding	<5%	[1]
Ca2+-activated Cl- Channel (CaCC)	Chloride Channel	No significant binding	<5%	[3]
Kv1.2	Potassium Channel	No significant binding	<5%	[1][4]
Shaker B	Potassium Channel	No significant binding	<5%	[1]

Key Experimental Protocols

To validate the specificity of GaTx2, the following experimental protocols are recommended.

Electrophysiology: Two-Electrode Voltage Clamp (TEVC) on Xenopus Oocytes

This method is ideal for expressing a wide range of ion channels and performing detailed biophysical characterization of toxin effects.

Methodology:

• Oocyte Preparation: Harvest and defolliculate Stage V-VI oocytes from Xenopus laevis.

• cRNA Injection: Inject oocytes with cRNA encoding the target ion channel (e.g., human ClC-2) and a panel of off-target channels (e.g., ClC-1, CFTR, Kv1.2). Incubate for 2-5 days to allow for channel expression.

• Electrophysiological Recording:

  • Place an oocyte in the recording chamber and perfuse with a standard bath solution (e.g., ND96).

  • Impale the oocyte with two glass microelectrodes (0.5-2 MΩ) filled with 3 M KCl.

  • Clamp the oocyte at a holding potential of -30 mV.

  • Apply a voltage protocol appropriate for the channel being studied. For ClC-2, a series of hyperpolarizing steps (e.g., from -20 mV to -120 mV) can be used to elicit currents.

• GaTx2 Application:

  • Establish a stable baseline current.

  • Perfuse the chamber with a solution containing GaTx2 at various concentrations (e.g., 1 pM to 100 nM) to determine the dose-response relationship for the target channel.

  • For off-target screening, use a high concentration of GaTx2 (e.g., 100 nM or 1 µM) that is well above the KD for ClC-2.

• Data Analysis: Measure the current amplitude before and after GaTx2 application. Calculate the percentage of inhibition and, for the target channel, fit the dose-response data to a Hill equation to determine the KD.

Mammalian Cell Patch-Clamp Electrophysiology

This technique allows for the study of ion channels in a more native cellular environment.

Methodology:

• Cell Culture and Transfection: Culture a suitable mammalian cell line (e.g., HEK293 or CHO cells) and transiently transfect them with plasmids encoding the ion channels of interest. Co-transfect with a fluorescent marker (e.g., GFP) to identify transfected cells.

• Patch-Clamp Recording:

  • Obtain whole-cell patch-clamp recordings from transfected cells 24-48 hours after transfection.

  • Use appropriate intracellular and extracellular solutions for the channel being studied.

  • Apply a suitable voltage protocol to elicit channel currents.

• GaTx2 Application: Perfuse the recording chamber with solutions containing GaTx2 as described for the TEVC experiments.

• Data Analysis: Analyze the data as described for TEVC to determine the effect of GaTx2 on current amplitude.

Visualizing Experimental Workflows and Signaling Pathways

To clearly illustrate the experimental logic and the mechanism of GaTx2 action, the following diagrams are provided.

Caption: Workflow for assessing GaTx2 specificity using electrophysiology.

Caption: GaTx2 acts as a gating modifier of the ClC-2 channel.

Negative and Positive Controls

To ensure the validity of the experimental results, the following controls are essential:

• Vehicle Control: The solution used to dissolve GaTx2 (e.g., standard bath solution with 0.1% BSA) should be applied alone to ensure it has no effect on the channel currents.

• Positive Control (for off-target channels): For each of the off-target channels tested, a known blocker or activator should be used to confirm that the expressed channels are functional. For example, a known blocker for Kv1.2 could be used to confirm its presence and functionality.

• Scrambled Peptide Control: A peptide with the same amino acid composition as GaTx2 but in a randomized sequence can be synthesized and tested. This control helps to rule out non-specific effects of a charged peptide on the cell membrane or the ion channel.

By implementing these control experiments, researchers can confidently demonstrate that the observed effects of GaTx2 are due to its specific interaction with the ClC-2 channel, thereby validating its use as a precise pharmacological tool.

References

• 1. smartox-biotech.com [smartox-biotech.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]
• 4. researchgate.net [researchgate.net]

GaTx2: A Highly Selective Inhibitor of ClC-2 Chloride Channels

A comparative guide for researchers and drug development professionals on the selective effects of GaTx2 on the ClC family of chloride channels.

GaTx2, a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus, has emerged as a potent and highly specific inhibitor of the ClC-2 voltage-gated chloride channel.[1][2] This guide provides a comprehensive comparison of GaTx2's effects across various members of the ClC channel family, supported by quantitative data and detailed experimental protocols. Its remarkable selectivity makes it an invaluable pharmacological tool for elucidating the physiological roles of ClC-2 and a potential lead compound for therapeutic development.[3]

Comparative Analysis of GaTx2 Activity on ClC Channels

GaTx2 exhibits a striking specificity for ClC-2, with little to no effect on other tested members of the ClC family. This high degree of selectivity is a key attribute that distinguishes GaTx2 from other chloride channel modulators.

Channel	GaTx2 Effect	Apparent KD	Method	Reference
ClC-2	Inhibition (slows channel activation)	~12-22 pM	Two-Electrode Voltage-Clamp (TEVC)	[3][4]
ClC-0	No Inhibition	Not Applicable	TEVC	[1][5]
ClC-1	No Inhibition	Not Applicable	TEVC	[1][5]
ClC-3	No Inhibition	Not Applicable	TEVC	[1][5]
ClC-4	No Inhibition	Not Applicable	TEVC	[1][5]
CFTR	No Inhibition	Not Applicable	Not Specified	[4]
GABAC	No Inhibition	Not Applicable	Not Specified	[4]
CaCC	No Inhibition	Not Applicable	Not Specified	[5]
Kv1.2	No Inhibition	Not Applicable	TEVC	[1][4]
Shaker K+	No Inhibition	Not Applicable	TEVC	[4]

Key Observations:

• GaTx2 binds to ClC-2 with exceptionally high affinity, demonstrating an apparent dissociation constant (KD) in the low picomolar range.[3][4]

• The toxin acts as a gating modifier of ClC-2, preferentially binding to the closed state of the channel and thereby slowing its activation.[1][4] It does not function as a simple open-channel blocker.[1]

• Extensive testing on other ClC isoforms (ClC-0, ClC-1, ClC-3, and ClC-4) and other major classes of chloride and potassium channels has revealed no significant inhibitory effects, highlighting the remarkable specificity of GaTx2 for ClC-2.[1][4][5][6]

Mechanism of Action: Gating Modification

The inhibitory action of GaTx2 on ClC-2 is not through direct pore blockage. Instead, it modulates the channel's gating mechanism. Electrophysiological studies have shown that GaTx2 increases the latency to the first channel opening by nearly eight-fold, effectively slowing down the activation of the ClC-2 channel.[1][3] This suggests that GaTx2 stabilizes the closed conformation of the channel, making it more difficult for the channel to open in response to hyperpolarizing stimuli.

References

• 1. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 4. researchgate.net [researchgate.net]
• 5. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]
• 6. spandidos-publications.com [spandidos-publications.com]

Genetic Validation of GaTx2's Target Engagement: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of GaTx2 with alternative modulators of the ClC-2 chloride channel. We delve into the experimental data supporting GaTx2's mechanism of action and outline the definitive methods for its genetic target validation.

GaTx2, a peptide toxin isolated from the venom of the scorpion Leiurus quinquestriatus hebraeus, has emerged as a highly potent and selective inhibitor of the voltage-gated chloride channel ClC-2.[1][2] Its remarkable affinity and specificity make it a valuable pharmacological tool for dissecting the physiological roles of ClC-2 and a potential lead compound for therapeutic development.[3] This guide presents a comparative analysis of GaTx2 with other ClC-2 modulators, detailed experimental protocols for its characterization, and a clear path toward the unequivocal genetic validation of its target engagement.

Comparative Analysis of ClC-2 Modulators

The landscape of ClC-2 modulators includes inhibitors and activators with distinct chemical natures and mechanisms of action. GaTx2 stands out for its high potency and selectivity as a peptide inhibitor. A comparison with other key modulators is summarized below.

Modulator	Type	Chemical Nature	Potency (IC₅₀/Kᴅ)	Mechanism of Action	Selectivity
GaTx2	Inhibitor	Peptide Toxin	~20 pM (Kᴅ)[1][2]	Slows channel activation by binding to the closed state.[1][2]	High for ClC-2 over other ClC channels (ClC-1, ClC-3, ClC-4), CFTR, GABAc, CaCC, and Kv1.2.[1][4][5]
AK-42	Inhibitor	Small Molecule	17 nM (IC₅₀)[6][7][8]	Binds to an extracellular vestibule of the channel pore.[6][9][10]	>1000-fold selective for ClC-2 over ClC-1 and no off-target effects on a panel of 61 CNS receptors and channels.[6][8]
Lubiprostone	Activator	Bicyclic Fatty Acid	Not applicable	Activates ClC-2 channels on the apical membrane of epithelial cells.[11][12][13]	Also activates other cAMP-gated ion channels; its selectivity for ClC-2 has been questioned.[14]

Experimental Protocols for Characterizing GaTx2 Activity

The following protocols are fundamental for assessing the interaction of GaTx2 with ClC-2 channels.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology in Xenopus Oocytes

This technique is a cornerstone for characterizing the effects of ion channel modulators on heterologously expressed channels.

Objective: To measure the inhibitory effect of GaTx2 on ClC-2 currents.

Methodology:

• Oocyte Preparation: Harvest and defolliculate Xenopus laevis oocytes.

• cRNA Injection: Inject oocytes with cRNA encoding human or rodent ClC-2. Incubate for 2-4 days to allow for channel expression.

• Electrophysiological Recording:

  • Place an oocyte in a recording chamber continuously perfused with a standard bath solution (e.g., ND96).

  • Impale the oocyte with two microelectrodes filled with 3 M KCl (one for voltage clamping, one for current recording).

  • Clamp the membrane potential at a holding potential where ClC-2 channels are closed (e.g., 0 mV).

  • Apply a series of hyperpolarizing voltage steps (e.g., from -20 mV to -160 mV) to elicit ClC-2 currents.

• GaTx2 Application:

  • Establish a stable baseline recording of ClC-2 currents.

  • Perfuse the chamber with a solution containing the desired concentration of GaTx2.

  • Record the currents in the presence of GaTx2 until a steady-state inhibition is reached.

• Data Analysis:

  • Measure the peak current amplitude at each voltage step before and after GaTx2 application.

  • Calculate the percentage of inhibition and plot a dose-response curve to determine the Kᴅ or IC₅₀.

Patch-Clamp Electrophysiology in Mammalian Cells

This technique allows for the study of ion channels in a more native cellular environment.

Objective: To investigate the mechanism of GaTx2-mediated inhibition of ClC-2.

Methodology:

• Cell Culture and Transfection: Culture a suitable mammalian cell line (e.g., HEK293 or CHO cells) and transiently or stably transfect them with a plasmid encoding ClC-2.

• Electrophysiological Recording (Whole-Cell Configuration):

  • Identify transfected cells (e.g., by co-expression of a fluorescent marker).

  • Form a high-resistance seal between a glass micropipette and the cell membrane.

  • Rupture the cell membrane to gain electrical access to the cell interior.

  • Apply voltage protocols similar to those used in TEVC to record ClC-2 currents.

• GaTx2 Application: Apply GaTx2 to the extracellular solution via a perfusion system.

• Data Analysis: Analyze changes in current kinetics, such as the rate of channel activation, to elucidate the mechanism of inhibition.

Genetic Validation of GaTx2's Target Engagement

While biochemical and electrophysiological data strongly indicate that GaTx2 targets ClC-2, definitive validation requires genetic approaches. The use of ClC-2 knockout (KO) mice has been pivotal in validating the target of the small molecule inhibitor AK-42, and a similar strategy is proposed here for GaTx2.[6][8]

Proposed Experiment: Validation of GaTx2 Specificity using ClC-2 Knockout Mice

Objective: To demonstrate that the inhibitory effect of GaTx2 is absent in animals lacking the ClC-2 channel.

Experimental Workflow:

Caption: Proposed workflow for the genetic validation of GaTx2's target engagement.

Methodology:

• Animal Models: Utilize both wild-type (WT) mice and a ClC-2 knockout (KO) mouse line. Several ClC-2 KO mouse models have been established and characterized, exhibiting phenotypes such as retinal and testicular degeneration and leukoencephalopathy.[15][16][17][18]

• Acute Brain Slice Preparation: Prepare acute brain slices from the hippocampus of both WT and KO mice. Pyramidal neurons in the CA1 region are known to express ClC-2 channels.[6]

• Electrophysiological Recordings: Perform whole-cell patch-clamp recordings from CA1 pyramidal neurons in the brain slices.

• GaTx2 Application: After establishing a stable recording of endogenous chloride currents, apply GaTx2 to the bath solution.

• Data Analysis and Expected Results:

  • In WT mice: Application of GaTx2 is expected to cause a significant inhibition of the hyperpolarization-activated chloride currents, consistent with the known properties of ClC-2.

  • In ClC-2 KO mice: Application of GaTx2 should have no effect on the recorded currents, demonstrating that the inhibitory action of GaTx2 is entirely dependent on the presence of the ClC-2 channel.

This experiment would provide unequivocal evidence that ClC-2 is the physiological target of GaTx2.

Signaling Pathway and Mechanism of Action

GaTx2's interaction with ClC-2 is a direct modulation of the ion channel's gating machinery. It does not act through a complex intracellular signaling cascade but rather as a gating modifier.

Caption: Mechanism of GaTx2-mediated inhibition of the ClC-2 chloride channel.

GaTx2 preferentially binds to the closed state of the ClC-2 channel, thereby slowing its activation upon hyperpolarization.[1][2] This mode of action distinguishes it from simple pore blockers and highlights its role as a specific gating modifier.

References

• 1. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GaTx2, a Peptide Inhibitor of ClC-2 Chloride Channels - Creative Peptides [creative-peptides.com]
• 4. researchgate.net [researchgate.net]
• 5. GaTx2 | CAS 194665-85-5 | Leiuropeptide II | Tocris Bioscience [tocris.com]
• 6. pnas.org [pnas.org]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of a potent and specific inhibitor for the CLC-2 chloride channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cryo-EM structures of ClC-2 chloride channel reveal the blocking mechanism of its specific inhibitor AK-42 [ideas.repec.org]
• 10. Cryo-EM structures of ClC-2 chloride channel reveal the blocking mechanism of its specific inhibitor AK-42 [infoscience.epfl.ch]
• 11. Lubiprostone: a novel treatment for chronic constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. go.drugbank.com [go.drugbank.com]
• 13. droracle.ai [droracle.ai]
• 14. Lubiprostone is non-selective activator of cAMP-gated ion channels and Clc-2 has a minor role in its prosecretory effect in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cellular basis of ClC-2 Cl− channel–related brain and testis pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Chloride Channelopathies of ClC-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Leukoencephalopathy upon Disruption of the Chloride Channel ClC-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. CLCN2-Related Leukoencephalopathy - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Analysis of GaTx2 and Other Scorpion Toxins for Ion Channel Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of GaTx2, a potent and selective blocker of the ClC-2 chloride channel, with other well-characterized scorpion toxins that target potassium channels, namely Charybdotoxin, Agitoxin, and Margatoxin. This analysis is supported by quantitative data, detailed experimental methodologies, and visual diagrams of relevant signaling pathways and workflows to aid in the selection of appropriate tools for ion channel research and drug discovery.

Quantitative Comparison of Toxin Affinity and Selectivity

The following table summarizes the key characteristics of GaTx2 and other scorpion toxins, including their primary molecular targets, affinity (Kd or IC50), and notable off-target effects. GaTx2 stands out for its exceptional affinity and selectivity for the ClC-2 chloride channel.[1][2] In contrast, Charybdotoxin, Agitoxin, and Margatoxin are potent blockers of voltage-gated potassium channels, with varying degrees of selectivity among the Kv1 subfamily.[3][4][5]

Toxin	Primary Target	Affinity	Other Known Targets/Effects	Source Organism
GaTx2	ClC-2 (CLCN2) chloride channel	Kd: ~15-50 pM[6]	No significant effect on ClC-0, ClC-1, ClC-3, ClC-4, CFTR, GABAC, CaCC, or Kv1.2 channels.[6]	Leiurus quinquestriatus hebraeus (Deathstalker scorpion)[1]
Charybdotoxin (ChTX)	KCa1.1 (BK) channels, Kv1.3 channels	Kd: ~2.1 nM for KCa1.1; IC50: ~2.6 nM for Kv1.3[5]	Also blocks KCa3.1 (IC50 ~5 nM), Kv1.2 (IC50 ~14 nM), and Kv1.6 (IC50 ~2 nM).[5]	Leiurus quinquestriatus hebraeus (Deathstalker scorpion)[7]
Agitoxin-2 (AgTx2)	Kv1.3, Kv1.1, Kv1.6 channels	High affinity for Shaker K+ channels and mammalian homologues (Kv1.x).[8][9][10]	Can also inhibit Kv1.2 channels at higher concentrations.[8]	Leiurus quinquestriatus hebraeus (Deathstalker scorpion)[9]
Margatoxin (MgTX)	Kv1.3 channels	Kd: ~11.7 pM[3]	Also inhibits Kv1.2 (Kd ~6.4 pM) and Kv1.1 (Kd ~4.2 nM).[3][4]	Centruroides margaritatus (Central American bark scorpion)[3]

Experimental Protocols

The characterization of scorpion toxins and their effects on ion channels predominantly relies on electrophysiological techniques such as two-electrode voltage clamp (TEVC) and patch-clamp.

Two-Electrode Voltage Clamp (TEVC)

This technique is widely used for studying ion channels expressed in large cells, most commonly Xenopus laevis oocytes.[11][12][13][14][15]

Methodology:

• Oocyte Preparation: Oocytes are harvested from female Xenopus laevis frogs and defolliculated.

• mRNA Injection: cRNA encoding the ion channel of interest (e.g., ClC-2, Kv1.3) is injected into the oocytes. The oocytes are then incubated for 1-5 days to allow for channel expression on the plasma membrane.

• Electrophysiological Recording:

  • An oocyte is placed in a recording chamber perfused with a specific external solution.

  • Two microelectrodes are inserted into the oocyte: one to measure the membrane potential and the other to inject current.

  • A voltage-clamp amplifier maintains the membrane potential at a desired holding potential.

  • Voltage steps are applied to elicit ion channel currents, which are recorded and amplified.

• Toxin Application: The toxin is applied to the bath solution at various concentrations to determine its effect on the channel's current amplitude and gating kinetics. Dose-response curves are generated to calculate the Kd or IC50.

Patch-Clamp Electrophysiology

Patch-clamp techniques offer higher resolution and can be applied to a wider variety of cell types, including mammalian cell lines (e.g., HEK293, CHO) and primary cells (e.g., T-lymphocytes).[16][17][18][19][20]

Methodology:

• Cell Preparation: Cells expressing the target ion channel (either endogenously or through transfection) are cultured on coverslips.

• Pipette Fabrication: Glass micropipettes with a tip diameter of ~1 µm are fabricated using a micropipette puller. The pipette is filled with an internal solution that mimics the intracellular ionic composition.

• Gigaseal Formation: The micropipette is brought into contact with the cell membrane, and gentle suction is applied to form a high-resistance seal (a "gigaseal") between the pipette tip and the membrane.

• Recording Configurations:

  • Whole-Cell: The membrane patch is ruptured, allowing electrical access to the entire cell. This configuration is used to record the total current from all channels on the cell surface.

  • Cell-Attached: The membrane patch remains intact, allowing the recording of single-channel currents without disturbing the cell's intracellular environment.

  • Inside-Out and Outside-Out: The membrane patch is excised from the cell, allowing for the application of substances to either the intracellular or extracellular face of the channel.

• Data Acquisition and Analysis: Similar to TEVC, voltage protocols are applied, and the resulting currents are recorded and analyzed to determine the effects of the applied toxin.

Visualizing Molecular Mechanisms and Pathways

Experimental Workflow for Toxin Characterization

The following diagram illustrates a typical workflow for characterizing the activity of a scorpion toxin on a specific ion channel.

References

• 1. Isolation and characterization of a high affinity peptide inhibitor of ClC-2 chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and Characterization of a High Affinity Peptide Inhibitor of ClC-2 Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Margatoxin is a non-selective inhibitor of human Kv1.3 K+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. smartox-biotech.com [smartox-biotech.com]
• 6. researchgate.net [researchgate.net]
• 7. Charybdotoxin - Wikipedia [en.wikipedia.org]
• 8. AgTx2-GFP, Fluorescent Blocker Targeting Pharmacologically Important Kv1.x (x = 1, 3, 6) Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Atto488-Agitoxin 2—A Fluorescent Ligand with Increased Selectivity for Kv1.3 Channel Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 11. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
• 13. What is the two electrode voltage-clamp (TEVC) method? [moleculardevices.com]
• 14. Two-electrode voltage clamp. | Semantic Scholar [semanticscholar.org]
• 15. reactionbiology.com [reactionbiology.com]
• 16. docs.axolbio.com [docs.axolbio.com]
• 17. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]
• 18. personal.utdallas.edu [personal.utdallas.edu]
• 19. scientifica.uk.com [scientifica.uk.com]
• 20. Patch Clamp: Unlocking the Secrets of Ion Channels in Electrophysiology | The Scientist [the-scientist.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of GaTx2: A Procedural Guide

For researchers, scientists, and drug development professionals, the meticulous management of potent biological reagents like GaTx2 is a cornerstone of laboratory safety and environmental stewardship. GaTx2, a high-affinity peptide blocker of the ClC-2 chloride channel isolated from the venom of Leiurus quinquestriatus hebraeus, requires careful handling throughout its lifecycle, including its ultimate disposal.[1][2] Due to the absence of a specific Safety Data Sheet (SDS) detailing disposal procedures, this guide provides a comprehensive, step-by-step approach based on general best practices for the handling and disposal of hazardous peptide toxins. It is imperative to supplement these recommendations by consulting your institution's Environmental Health and Safety (EHS) guidelines and all applicable local regulations.

Key Properties of GaTx2

A summary of the essential properties of GaTx2 is provided below for easy reference. Understanding these characteristics is crucial for safe handling and disposal.

Property	Value
Molecular Weight	3192.54 g/mol
Formula	C₁₂₅H₁₉₉N₃₉O₄₇S₆
Amino Acid Sequence	VSCEDCPDHCSTQKARAKCDNDKCVCEPI
Appearance	Lyophilized solid (powder)
Storage	Store lyophilized peptide at -20°C for long-term stability.[1]
Solubility	Soluble in water up to 1 mg/ml.
Biological Activity	High affinity, selective ClC-2 blocker.[1][2]

Experimental Protocols: Inactivation of GaTx2

While specific inactivation data for GaTx2 is not available, a common and recommended procedure for peptide toxins involves chemical degradation. This process should be performed in a chemical fume hood with appropriate personal protective equipment (PPE).

Objective: To chemically denature and inactivate GaTx2 prior to disposal.

Materials:

• 10% bleach solution (sodium hypochlorite) or 1 M Sodium Hydroxide (NaOH)

• Waste container for liquid hazardous waste

• pH indicator strips

• Acid or base for neutralization (e.g., hydrochloric acid or sodium bicarbonate)

Methodology:

• Preparation: In a designated chemical fume hood, prepare the inactivation solution.

• Inactivation: To the aqueous solution containing GaTx2, add the 10% bleach solution to a final concentration of 0.5-1.0% sodium hypochlorite (B82951), or add 1 M NaOH.

• Reaction Time: Allow the mixture to react for a minimum of 30-60 minutes to ensure complete inactivation of the peptide.[3]

• Neutralization: After the inactivation period, check the pH of the solution. If a strong acid or base was used, neutralize the solution to a pH between 5.5 and 9.0.

• Disposal: The neutralized solution can then be collected in a properly labeled hazardous waste container for disposal according to institutional guidelines.

Proper Disposal Procedures for GaTx2

All materials contaminated with GaTx2 must be treated as hazardous chemical waste. Adherence to your institution's EHS guidelines is mandatory.

Liquid Waste (Unused stock solutions, experimental buffers)

• Collection: Collect all solutions containing GaTx2 in a dedicated, leak-proof, and chemically compatible hazardous waste container.

• Inactivation (Recommended): Before final collection, it is highly recommended to inactivate the peptide's activity using the protocol described above.[3]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "GaTx2 peptide," and any other components of the solution.

Solid Waste (Contaminated pipette tips, gloves, vials)

• Container: Place all contaminated solid waste into a designated, leak-proof hazardous waste container lined with a heavy-duty plastic bag.[3]

• Labeling: Clearly label the container as "Hazardous Waste" and list the chemical contaminant ("GaTx2 peptide contaminated debris").[3]

Contaminated Labware (Non-disposable)

• Initial Rinse: The first rinse of any non-disposable labware (e.g., glass beakers, magnetic stir bars) must be collected as liquid hazardous waste.[3]

• Decontamination: After the initial rinse, labware can be further decontaminated. Soaking and washing with an enzymatic detergent solution is effective for removing and breaking down residual peptides. A subsequent wash with a 6% sodium hypochlorite (bleach) solution can provide further decontamination.[3][4]

• Final Rinse: Thoroughly rinse the labware with distilled water after decontamination.[3][4]

GaTx2 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of GaTx2 waste.

Caption: Workflow for the safe disposal of GaTx2 contaminated materials.

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of GaTx2, minimizing risks to personnel and the environment. Always prioritize safety and consult with your institution's safety professionals for guidance specific to your facility.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Peptide decontamination guidelines - SB PEPTIDE [sb-peptide.com]

Essential Safety and Operational Protocols for Handling GaTx2

For researchers, scientists, and drug development professionals working with GaTx2, a potent and selective peptide inhibitor of the ClC-2 chloride channel, stringent safety and handling protocols are paramount. This document provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe and effective use of this powerful pharmacological tool.

Personal Protective Equipment (PPE) and Handling

Recommended Personal Protective Equipment:

PPE Category	Specification	Purpose
Hand Protection	Nitrile or latex gloves (double-gloving recommended)	Prevents skin contact and absorption.
Eye Protection	Safety glasses with side shields or chemical splash goggles	Protects eyes from splashes of reconstituted toxin.
Body Protection	Laboratory coat	Protects skin and clothing from contamination.
Respiratory Protection	Not generally required for handling small quantities of lyophilized powder. Use a fume hood when reconstituting or handling solutions to avoid inhalation of aerosols.	Minimizes risk of inhaling aerosolized toxin.

Storage and Stability of GaTx2

Proper storage is critical to maintain the integrity and activity of GaTx2.

Form	Storage Temperature	Duration	Key Considerations
Lyophilized Powder	-20°C or colder	Long-term (months to years)	Store in a tightly sealed vial in a desiccator to prevent moisture absorption. Before opening, allow the vial to equilibrate to room temperature to avoid condensation.
Reconstituted Solution	-20°C or colder	Short-term (days to a few weeks)	Aliquot into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the peptide. Solutions are less stable than the lyophilized form.

Operational Plan: Reconstitution and Use

Reconstitution Protocol:

• Before opening, gently tap the vial to ensure all lyophilized powder is at the bottom.

• Allow the vial to warm to room temperature in a desiccator.

• Using a calibrated micropipette, add the appropriate volume of sterile, high-purity water or a suitable buffer (e.g., saline) to achieve the desired concentration.

• Gently swirl or pipette up and down to dissolve the peptide. Avoid vigorous shaking or vortexing.

• For peptides that are difficult to dissolve, sonication may be used sparingly.

Experimental Protocol: Two-Electrode Voltage Clamp (TEVC) Assay

This protocol outlines the use of GaTx2 to study its inhibitory effects on ClC-2 channels expressed in Xenopus laevis oocytes.

Methodology:

• Oocyte Preparation: Surgically remove oocytes from a female Xenopus laevis and treat with collagenase to defolliculate. Inject oocytes with cRNA encoding the human ClC-2 channel and incubate for 2-5 days to allow for channel expression.

• Electrophysiological Recording:

  • Place a single oocyte in the recording chamber perfused with a standard bath solution (e.g., ND96).

  • Impale the oocyte with two glass microelectrodes filled with 3 M KCl, one for voltage sensing and one for current injection.

  • Clamp the oocyte membrane potential at a holding potential of -30 mV.

  • Elicit ClC-2 currents using a voltage-step protocol. For example, apply hyperpolarizing steps from -20 mV to -120 mV in 20 mV increments for 800 ms, followed by a depolarizing step to +80 mV for 400 ms.

• Application of GaTx2:

  • After obtaining a stable baseline recording of ClC-2 currents, perfuse the recording chamber with the bath solution containing the desired concentration of GaTx2.

  • Continuously record the currents to observe the onset and steady-state inhibition of the ClC-2 channels by the toxin.

• Data Analysis:

  • Measure the amplitude of the ClC-2 currents before and after the application of GaTx2.

  • Calculate the percentage of inhibition and, if using multiple concentrations, construct a dose-response curve to determine the IC50 of GaTx2.

Disposal Plan

All materials that come into contact with GaTx2 must be treated as hazardous waste.

Liquid Waste Disposal:

• Inactivation: Before disposal, inactivate liquid waste containing GaTx2 by adding a 10% bleach solution (final concentration of sodium hypochlorite (B82951) ~0.5-1%) or 1 M NaOH. Allow a contact time of at least 30 minutes.

• Neutralization: If using a strong acid or base for inactivation, neutralize the solution to a pH between 6.0 and 8.0.

• Disposal: Dispose of the inactivated and neutralized solution in accordance with institutional and local regulations.

Solid Waste Disposal:

• Segregation: Collect all contaminated solid waste, including pipette tips, gloves, vials, and any absorbent materials used for spills, in a clearly labeled, leak-proof hazardous waste container.

• Disposal: Arrange for disposal through your institution's hazardous waste management program.

Quantitative Data Summary

Parameter	Value	Source
Molecular Weight	~3191.25 Da	Smartox Biotechnology[1]
Purity	>98%	Smartox Biotechnology[1]
Kd for ClC-2	~20 pM	Smartox Biotechnology[1]
LD50 of L. quinquestriatus venom (mice, s.c.)	0.16 - 0.50 mg/kg	The Scorpion Files[2]

Visualizations

Caption: GaTx2 binds to the closed state of the ClC-2 channel, inhibiting its activation by hyperpolarization.

Caption: Workflow for a Two-Electrode Voltage Clamp (TEVC) experiment to assess GaTx2 inhibition of ClC-2.

References

• 1. Gating of human ClC-2 chloride channels and regulation by carboxy-terminal domains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]